Methylthymol blue

• CAS: 1945-77-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Methylthymol Blue

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylthymol Blue (MTB) is a highly versatile triphenylmethane dye, widely recognized for its application as a pH and metallochromic indicator in analytical chemistry.[1][2] Its pronounced color changes in response to varying pH levels and in the presence of metal ions make it an invaluable tool for complexometric titrations and spectrophotometric analysis.[1][3] This guide provides a comprehensive overview of the chemical properties of Methylthymol Blue, detailed experimental protocols for its key applications, and visual representations of its functional mechanisms.

Chemical and Physical Properties

Methylthymol Blue is the tetrasodium salt of 3',3''-bis[N,N-bis(carboxymethyl)amino]methyl]thymolsulfonephthalein.[4] It is a dark green to brownish-violet crystalline powder that is soluble in water and slightly soluble in ethanol.[5] The compound is stable under recommended storage conditions, though it is incompatible with strong oxidizing agents.[6][7]

General Properties

Property	Value	Reference(s)
IUPAC Name	tetrasodium;2-[[5-[3-[3-[[bis(carboxylatomethyl)amino]methyl]-4-hydroxy-2-methyl-5-propan-2-ylphenyl]-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]-2-hydroxy-6-methyl-3-propan-2-ylphenyl]methyl-(carboxylatomethyl)amino]acetate	[8]
Synonyms	MTB, Methylthymol Blue sodium salt, 3',3''-Bis{[N,N-bis(carboxymethyl)amino]methyl}thymolsulfonephthalein tetrasodium salt	[5][6]
CAS Number	1945-77-3	[5][6][9]
Molecular Formula	C₃₇H₄₀N₂Na₄O₁₃S	[5][6][9]
Molecular Weight	844.74 g/mol	[5][8][10]
Appearance	Dark green to brownish-violet crystalline powder	[5]
Solubility in Water	460 g/L at 20°C	[6][10][11]
pH of 1% aq. solution	6.2	[7]
Storage Temperature	+15°C to +25°C	[5]

Spectroscopic Properties

Parameter	Value	Conditions	Reference(s)
Absorption Maximum (λmax 1)	600-606 nm	Buffer pH 7.0	[9][12][13]
Absorption Maximum (λmax 2)	430-450 nm	Buffer pH 7.0	[9][10][12]
Absorption Maximum (λmax)	432.0-445.0 nm	Distilled water @ pH 7	[14]

Dissociation Constants (pKa)

Methylthymol Blue is a polyprotic acid with multiple dissociation constants corresponding to its various functional groups. These values are crucial for understanding its pH-dependent color changes.

pKa	Value	Associated Group	Reference(s)
pKa1	3.0	Sulfonic Acid	[6]
pKa2	3.3	Carboxylic Acid	[6]
pKa3	3.8	Carboxylic Acid	[6]
pKa4	7.4	Phenolic Hydroxyl	[6]
pKa5	11.5	Phenolic Hydroxyl	[6]
pKa6	13.4	Iminodiacetate Group	[6]

Function as a pH Indicator

Methylthymol Blue exhibits distinct color changes across a wide pH range, making it a versatile pH indicator.[2][4] The protonation and deprotonation of its functional groups lead to shifts in the molecule's electronic structure, resulting in different colors.

Caption: pH-dependent color transitions of Methylthymol Blue.

Function as a Complexometric Indicator

Methylthymol Blue is a highly effective metallochromic indicator, forming colored complexes with a variety of metal ions.[1][8] This property is extensively utilized in complexometric titrations with a chelating agent, typically ethylenediaminetetraacetic acid (EDTA). The free indicator has a different color from the metal-indicator complex. During a titration, EDTA, which forms a more stable complex with the metal ion, displaces the indicator, leading to a sharp color change at the endpoint.[1]

Methylthymol Blue is suitable for the complexometric determination of numerous metals, including but not limited to: Ba, Bi, Ca, Cd, Cu, Fe, Hg, In, lanthanides, Mg, Mn, Pb, Sc, Sn, Th, Tl, Zn, and Zr.[3]

Caption: Workflow of a complexometric titration using Methylthymol Blue.

Experimental Protocols

Preparation of Methylthymol Blue Indicator Solution (0.1% w/v)

Objective: To prepare a standard indicator solution for use in pH measurements and complexometric titrations.

Materials:

• Methylthymol Blue sodium salt

• Deionized water

• Analytical balance

• 100 mL volumetric flask

• Beaker

• Magnetic stirrer and stir bar

Procedure:

• Weigh 0.1 g of Methylthymol Blue sodium salt using an analytical balance.

• Transfer the powder to a 100 mL beaker.

• Add approximately 80 mL of deionized water to the beaker.

• Place the beaker on a magnetic stirrer and add a stir bar. Stir the solution until the powder is completely dissolved.

• Quantitatively transfer the solution to a 100 mL volumetric flask.

• Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask.

• Bring the solution to the 100 mL mark with deionized water.

• Stopper the flask and invert it several times to ensure homogeneity.

• Store the solution in a well-stoppered bottle, protected from light.

Determination of Water Hardness (Total Calcium and Magnesium)

Objective: To determine the total concentration of calcium and magnesium ions in a water sample by complexometric titration with EDTA using Methylthymol Blue as an indicator.

Materials:

• Water sample

• Standardized 0.01 M EDTA solution

• Ammonia-Ammonium Chloride Buffer (pH 10)

• Methylthymol Blue indicator solution (0.1% w/v)

• 250 mL Erlenmeyer flasks

• 50 mL burette

• 100 mL graduated cylinder

• Pipettes

Procedure:

• Pipette 100.0 mL of the water sample into a 250 mL Erlenmeyer flask.

• Add 2 mL of the Ammonia-Ammonium Chloride Buffer (pH 10) to the flask and swirl to mix. The buffer is added to maintain the pH at a level where the Ca- and Mg-EDTA complexes are stable.

• Add 3-4 drops of the Methylthymol Blue indicator solution. If calcium or magnesium ions are present, the solution will turn blue.

• Fill the burette with the standardized 0.01 M EDTA solution and record the initial volume.

• Titrate the water sample with the EDTA solution under constant swirling.

• The endpoint is reached when the color of the solution changes from blue to a distinct grey or colorless state.[5]

• Record the final volume of the EDTA solution used.

• Repeat the titration at least two more times to obtain concordant results.

Calculation: Total Hardness (in mg/L as CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

Where:

• V_EDTA = Volume of EDTA solution used (in L)

• M_EDTA = Molarity of EDTA solution (in mol/L)

• 100.09 = Molar mass of CaCO₃ (in g/mol )

• V_sample = Volume of the water sample (in L)

Spectrophotometric Determination of a Metal Ion (e.g., Barium)

Objective: To determine the concentration of a metal ion in a solution using Methylthymol Blue and spectrophotometry.

Materials:

• Sample solution containing the metal ion (e.g., Barium)

• Methylthymol Blue solution of known concentration

• Buffer solution to maintain optimal pH (e.g., pH 12 for Barium)[7]

• UV-Vis Spectrophotometer

• Cuvettes

• Volumetric flasks and pipettes

Procedure:

• Preparation of Calibration Curve:

  • Prepare a series of standard solutions with known concentrations of the metal ion.

  • To each standard, add a fixed amount of Methylthymol Blue solution and the appropriate buffer to maintain the optimal pH for complex formation.

  • Dilute each solution to a fixed volume in a volumetric flask.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for the metal-MTB complex.

  • Plot a calibration curve of absorbance versus the concentration of the metal ion.

• Analysis of the Unknown Sample:

  • Take a known volume of the unknown sample solution.

  • Add the same amount of Methylthymol Blue solution and buffer as used for the standards.

  • Dilute the solution to the same final volume as the standards.

  • Measure the absorbance of the sample solution at the same λmax.

• Determination of Concentration:

  • Using the calibration curve, determine the concentration of the metal ion in the unknown sample corresponding to its measured absorbance.

Safety and Handling

Methylthymol Blue is generally considered to have low toxicity.[4] However, as with all laboratory chemicals, appropriate safety precautions should be taken. It may cause skin, eye, and respiratory irritation.[5] Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated area.[7] In case of fire, this material is combustible but will not ignite readily.[11]

Conclusion

Methylthymol Blue is a robust and versatile indicator with significant applications in analytical chemistry. Its well-defined color changes as a function of pH and in the presence of metal ions make it an indispensable tool for researchers and professionals in various scientific fields. The detailed properties and protocols provided in this guide offer a comprehensive resource for the effective utilization of Methylthymol Blue in the laboratory.

References

• 1. metrohm.com [metrohm.com]
• 2. Anomalous salting-out, self-association and pKa effects in the practically-insoluble bromothymol blue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methylthymol Blue | C37H40N2Na4O13S | CID 73037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Methylthymol blue sodium salt metal indicator 1945-77-3 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. Acid equilibria of methylthymol blue and formation constants of cobalt(II), nickel(II), copper(II) and zinc(II) complexes with methylthymol blue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemistry-dictionary.yallascience.com [chemistry-dictionary.yallascience.com]
• 8. mlsu.ac.in [mlsu.ac.in]
• 9. researchgate.net [researchgate.net]
• 10. Acid-Base Indicators [wiredchemist.com]
• 11. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 12. researchgate.net [researchgate.net]
• 13. Methylthymol blue sodium salt CAS 1945-77-3 | 106084 [merckmillipore.com]
• 14. Methylene blue - Wikipedia [en.wikipedia.org]

Methylthymol Blue: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methylthymol Blue (MTB) is a versatile, water-soluble dye belonging to the triphenylmethane class of compounds. Renowned for its function as a metallochromic and pH indicator, MTB finds extensive application in analytical chemistry, particularly in complexometric titrations for the quantification of various metal ions. Its utility also extends to spectrophotometric analysis and as an indicator in diverse biological and environmental assays. This technical guide provides an in-depth overview of the chemical structure, molecular formula, physicochemical properties, and key applications of Methylthymol Blue, with a focus on its relevance to research and drug development. Detailed experimental protocols for its use in complexometric titrations and sulfate determination are also presented.

Chemical Structure and Molecular Formula

Methylthymol Blue is a complex organic molecule with a structure centered on a thymolsulfonephthalein framework. Two iminodiacetate groups are attached to the phenolic rings, which are crucial for its metal-chelating properties. The sodium salt form is most commonly used due to its high solubility in water.

IUPAC Name: tetrasodium;2-[[5-[3-[3-[[bis(carboxylatomethyl)amino]methyl]-4-hydroxy-2-methyl-5-propan-2-ylphenyl]-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]-2-hydroxy-6-methyl-3-propan-2-ylphenyl]methyl-(carboxylatomethyl)amino]acetate

Molecular Formula: C₃₇H₄₀N₂Na₄O₁₃S[1][2][3]

CAS Number: 1945-77-3[1][2][3]

Chemical Structure:

Caption: Chemical structure of Methylthymol Blue.

Physicochemical Properties

Methylthymol Blue is a dark green to brownish-violet crystalline powder.[4] It is readily soluble in water, forming a blue solution, but is insoluble in most organic solvents like ethanol.[5] The stability of the compound is generally good under standard laboratory conditions, though it is incompatible with strong oxidizing agents.

Property	Value	Reference
Molecular Weight	844.74 g/mol	[1][2]
Appearance	Dark green to brownish-violet crystalline powder	[4]
Solubility in Water	460 g/L at 20 °C	[6][7]
pH of 1% Aqueous Solution	~6.2	[7]
Storage Temperature	+15°C to +25°C	[4]

Spectroscopic Properties and pH Indication

Methylthymol Blue exhibits distinct color changes in response to variations in pH, making it a useful acid-base indicator. The color transitions are a result of changes in the electronic structure of the molecule as it undergoes protonation or deprotonation.

pH Range	Color Change	Reference
6.5 - 8.5	Yellow to Blue	[4]
11.5 - 12.7	Blue to Colorless/Gray	[4]

The absorption spectrum of Methylthymol Blue is also pH-dependent. At a pH of 7.0, it shows absorption maxima in the ranges of 430-450 nm and 602-606 nm.[7]

Condition	λmax (nm)
pH 5.5	435
pH 7.0	430-450 and 602-606
pH > 12.7	Colorless/Gray

Metal Ion Chelation and Complexometric Titrations

The iminodiacetate groups in the Methylthymol Blue structure are powerful chelating agents that can bind to a variety of metal ions. This property is the basis for its widespread use as a metallochromic indicator in complexometric titrations. The formation of a metal-MTB complex results in a distinct color change, signaling the endpoint of the titration.

Methylthymol Blue forms complexes with numerous divalent and trivalent metal ions, including but not limited to Ca²⁺, Mg²⁺, Zn²⁺, Cu²⁺, Ni²⁺, and Co²⁺. The stability of these complexes varies depending on the metal ion and the pH of the solution.

Stability Constants of Metal-MTB Complexes:

The stability of the metal-MTB complexes can be quantified by their stability constants (log K). The following table provides a summary of the overall stability constants (log β₂) for 1:1 complexes of Methylthymol Blue with several metal ions in an aqueous solution at pH 4.45 and 25°C.

Metal Ion	log β₂	Reference
Zn²⁺	< Co²⁺	[8]
Co²⁺	< Pb²⁺	[8]
Pb²⁺	< Ni²⁺	[8]
Ni²⁺	< Cu²⁺	[8]
Cu²⁺	Highest Stability	[8]

Experimental Protocols

Complexometric Titration of Calcium

This protocol describes the determination of calcium ion concentration in a solution using a standardized EDTA solution and Methylthymol Blue as the indicator.

Reagents:

• EDTA Solution (0.01 M): Prepare by dissolving the appropriate amount of disodium ethylenediaminetetraacetate (EDTA) in deionized water.

• Buffer Solution (pH 10): Prepare an ammonia-ammonium chloride buffer.

• Methylthymol Blue Indicator: Prepare a 0.1% (w/v) aqueous solution of Methylthymol Blue sodium salt.

• Calcium Standard Solution (0.01 M): Prepare by dissolving a known weight of primary standard calcium carbonate in a minimal amount of hydrochloric acid and diluting to a known volume with deionized water.

Procedure:

• Pipette a known volume of the calcium-containing sample into a conical flask.

• Add a sufficient volume of deionized water to ensure proper mixing.

• Add 2 mL of the pH 10 buffer solution.

• Add 2-3 drops of the Methylthymol Blue indicator solution. The solution should turn blue.

• Titrate the solution with the standardized 0.01 M EDTA solution.

• The endpoint is reached when the color of the solution changes from blue to a clear, colorless, or grayish hue.[4]

• Record the volume of EDTA solution used.

• Calculate the concentration of calcium in the sample.

Determination of Sulfate

This protocol outlines the turbidimetric determination of sulfate using Methylthymol Blue. The method is based on the precipitation of sulfate ions with barium chloride in the presence of MTB.

Reagents:

• Barium Chloride Solution: Prepare a solution of barium chloride in a suitable solvent.

• Methylthymol Blue Reagent: Prepare a solution of Methylthymol Blue in an appropriate buffer.

• Sulfate Standard Solution: Prepare a series of standard sulfate solutions of known concentrations.

Procedure:

• Pass the sample through a cation-exchange column to remove interfering cations.[1][9]

• To a known volume of the sample (or standard), add the Methylthymol Blue reagent.

• Add the barium chloride solution to precipitate barium sulfate.

• The unreacted barium ions form a complex with Methylthymol Blue, and the intensity of the color of the uncomplexed MTB is measured spectrophotometrically.

• The concentration of sulfate is inversely proportional to the absorbance of the uncomplexed MTB.

• Construct a calibration curve using the standard sulfate solutions and determine the sulfate concentration in the sample.

Logical Workflow and Signaling Pathway

The following diagram illustrates the logical workflow of a complexometric titration of calcium ions using EDTA and Methylthymol Blue as an indicator.

Caption: Workflow for Complexometric Titration of Calcium.

Applications in Research and Drug Development

The precise quantification of metal ions is critical in numerous areas of research and drug development.

• Drug Formulation: The concentration of metal ions can significantly impact the stability and efficacy of pharmaceutical formulations. MTB-based titrations can be used for quality control of raw materials and finished products.

• Enzyme Assays: Many enzymes require metal ions as cofactors. MTB can be used to determine the concentration of these essential metals in enzyme preparations and reaction mixtures.

• Biological Samples: The determination of calcium and magnesium levels in biological fluids is crucial for many diagnostic and research applications.

• Environmental Monitoring: MTB is used to measure the concentration of various metal ions in water and soil samples, which is important for assessing environmental quality.

Conclusion

Methylthymol Blue is a highly valuable and versatile chemical for researchers, scientists, and professionals in drug development. Its well-characterized physicochemical and spectroscopic properties, coupled with its strong metal-chelating capabilities, make it an indispensable tool for the accurate quantification of metal ions. The detailed protocols and understanding of its chemical behavior provided in this guide will aid in its effective application in a wide range of analytical and research settings.

References

• 1. NEMI Method Summary - 375.2 [nemi.gov]
• 2. epa.gov [epa.gov]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. canterbury.ac.nz [canterbury.ac.nz]
• 6. researchgate.net [researchgate.net]
• 7. titrations.info [titrations.info]
• 8. researchgate.net [researchgate.net]
• 9. Analytical Method [keikaventures.com]

Methylthymol Blue: A Technical Guide to its Mechanism as a Metallochromic Indicator

Abstract: This technical guide provides an in-depth examination of Methylthymol Blue (MTB) as a metallochromic indicator. It details the core mechanism of action, including the influence of pH and the principles of metal ion chelation. Quantitative data on stability constants and spectral properties are summarized, and detailed experimental protocols for its use in analytical chemistry are provided. The content is intended for researchers, scientists, and professionals in drug development who utilize complexometric titrations and spectrophotometric analysis for metal ion quantification.

Core Mechanism of Action

Methylthymol Blue is a complex organic dye, chemically known as 3,3'-Bis[N,N-di(carboxymethyl)aminomethyl]thymolsulfonephthalein.[1] It functions as a metallochromic indicator, a class of chemical compounds that undergo a distinct color change in the presence of specific metal ions.[2][3] This property makes MTB an invaluable tool in analytical chemistry, particularly for determining the endpoint of complexometric titrations.[2]

The functionality of MTB is rooted in its molecular structure, which contains multiple functional groups capable of donating electron pairs, including two iminodiacetate groups.[1][4] These groups allow the molecule to act as a chelating agent, wrapping around and binding to a metal ion. This formation of a stable metal-MTB complex alters the electronic structure of the dye molecule. The underlying color change is a result of a shift in the electronic absorption spectrum, caused by ligand-to-metal charge transfer (LMCT) or other electronic transitions within the conjugated system of the molecule.[5]

The interaction is an equilibrium process. In a typical complexometric titration, a chelating agent like Ethylenediaminetetraacetic acid (EDTA) is used as the titrant. EDTA forms a more stable complex with the metal ion than MTB does.[6] Initially, the MTB indicator is complexed with the metal ions in the sample, exhibiting a characteristic blue color.[7] As EDTA is added, it sequentially displaces the MTB from the metal ions. Once all the metal ions have been complexed by the EDTA, the indicator is released back into its free, unbound form, which has a different color (typically gray or yellow, depending on the pH).[4][7] This sharp color change signals the equivalence point of the titration.[2]

Influence of pH

MTB is also a pH indicator, and its function as a metallochromic indicator is highly dependent on the pH of the solution.[8] The molecule is a polyprotic acid, meaning it can donate multiple protons, and its protonation state changes with pH.[9] These changes in protonation affect both the color of the free indicator and the stability of the metal-MTB complex.[4][9] For instance, the useful range for titrating Barium with MTB is between pH 11 and 12.5.[7][9] Different metal ions are optimally titrated at different pH values, which allows for a degree of selectivity.[10]

The color of the free MTB indicator varies significantly with pH:

• pH < 6.5: Yellow[4]

• pH 6.5 - 8.5: Pale Blue[4]

• pH 8.0 - 9.6: Transitions from yellow to blue[8][11]

• pH 10.7 - 11.5: Grey[4]

• pH > 12.7: Dark Blue[4]

This pH-dependent behavior necessitates the use of appropriate buffer solutions to maintain a constant pH throughout the analysis, ensuring a sharp and accurate endpoint.[7]

Caption: Logical flow of MTB displacement by EDTA during a complexometric titration.

Quantitative Data

The stability of the metal-indicator complex and the spectral properties of Methylthymol Blue are critical for its application. The following tables summarize key quantitative parameters.

Table 1: Physicochemical Properties of Methylthymol Blue

Parameter	Value	pH Conditions	Reference
pKa Values	2.35, 3.47 (acetate)	Acidic	[9]
6.31 (second nitrogen)	Near-Neutral	[9]
8.47 (first nitrogen)	Alkaline	[9]
10.81 (quinoid system)	Alkaline	[9]
12.97 (phenolic oxygen)	Strongly Alkaline	[9]
Absorption Max (λmax)	435 nm - 440 nm (Free MTB)	pH < 5	[5][12]
606 nm (Free MTB)	Alkaline	[5]

Table 2: Molar Absorptivity and Formation Constants for Ba-MTB Complexes

Species	Molar Absorptivity (ε) at 605 nm (L·mol⁻¹·cm⁻¹)	Formation Constant (K)	pH	Reference
H₂MTB⁴⁻ (Free)	5.0 (± 0.2) x 10³	-	7.5	[13]
HMTB⁵⁻ (Free)	7.3 (± 0.3) x 10³	-	9.6	[13]
MTB⁶⁻ (Free)	1.3 (± 0.2) x 10⁴	-	12.2	[13]
Ba₂H₂MTB	6.0 (± 0.2) x 10³	7 (± 4) x 10²	9.6	[13]
Ba₂HMTB⁻	8.2 (± 0.1) x 10³	1.2 (± 0.4) x 10²	12.2	[13]

Note: MTB can form complexes with varying stoichiometries, including 1:1 and 2:1 (metal:ligand) ratios, depending on the metal ion and conditions.[5][14]

Experimental Protocols

Precise and reproducible results when using Methylthymol Blue depend on carefully controlled experimental procedures.

Preparation of MTB Indicator Solution

Most metallochromic indicators, including MTB, can be unstable in aqueous solutions over long periods.[10] For titration, a solid mixture is often prepared to ensure stability and consistent performance.[10]

• Method: Triturate 100 mg of Methylthymol Blue powder with 10 g of analytical grade Sodium Chloride (NaCl) using a mortar and pestle until a fine, homogeneous powder is obtained.[10] Store in a tightly sealed, dry container. For a typical titration, approximately 50 mg of this mixture is used.[7]

Protocol for Direct Complexometric Titration of Barium

This protocol details the determination of Barium (Ba²⁺) concentration using EDTA as the titrant and MTB as the indicator.[7]

• Sample Preparation: Pipette a 25.0 mL aliquot of the barium ion solution into a 250 mL conical flask. Dilute with approximately 75 mL of deionized water to a total volume of about 100 mL.[7]

• pH Adjustment: Adjust the pH of the solution to 12. This is critical for the stability of the Ba-MTB complex and the color change. Add 3-6 mL of 1M Sodium Hydroxide (NaOH) solution while monitoring the pH.[7]

• Indicator Addition: Add approximately 50 mg of the prepared MTB-NaCl indicator mixture to the flask.[7] Swirl to dissolve. The solution should turn a distinct blue, indicating the formation of the Ba-MTB complex.[7]

• Titration: Titrate the sample with a standardized 0.01 M EDTA solution.[7] Add the EDTA titrant from a burette, swirling the flask continuously.

• Endpoint Determination: The endpoint is reached when the color of the solution changes sharply from blue to gray.[7] This indicates that all barium ions have been complexed by EDTA, releasing the free MTB indicator.

• Replication: Repeat the titration at least twice more with fresh aliquots of the sample to ensure precision. Calculate the average volume of EDTA used.

Caption: Experimental workflow for the complexometric titration of Barium using MTB.

Conclusion

Methylthymol Blue is a versatile and effective metallochromic indicator with broad applications in the quantitative analysis of metal ions. Its mechanism, centered on the formation of distinctly colored metal-chelate complexes, is fundamentally governed by principles of coordination chemistry and acid-base equilibria. A thorough understanding of its pH-dependent properties and spectral characteristics is essential for developing robust and accurate analytical methods. The protocols and data presented in this guide serve as a foundational resource for researchers and scientists employing MTB in their work.

References

• 1. Study of interaction of metal ions with methylthymol blue by chemometrics and quantum chemical calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Methylthymol Blue | C37H40N2Na4O13S | CID 73037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. digicollections.net [digicollections.net]
• 7. chemistry-dictionary.yallascience.com [chemistry-dictionary.yallascience.com]
• 8. METHYL THYMOL BLUE PH INDICATOR AR | Ennore India Chemicals [ennoreindiachemicals.com]
• 9. corescholar.libraries.wright.edu [corescholar.libraries.wright.edu]
• 10. metrohm.com [metrohm.com]
• 11. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 12. Absorption [Methylthymol Blue] | AAT Bioquest [aatbio.com]
• 13. "A Spectrophotometric Determination of Barium Complexation with Methylt" by Wesley Alexander [corescholar.libraries.wright.edu]
• 14. Acid equilibria of methylthymol blue and formation constants of cobalt(II), nickel(II), copper(II) and zinc(II) complexes with methylthymol blue - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectral Characteristics of Methylthymol Blue: A Technical Guide for UV-Vis Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylthymol Blue (MTB) is a versatile sulfonephthalein dye widely employed in analytical chemistry and various research fields.[1] Its utility stems from its pronounced chromogenic properties, which are highly sensitive to changes in pH and the presence of metal ions.[2] This technical guide provides an in-depth exploration of the spectral characteristics of Methylthymol Blue using UV-Vis spectroscopy, offering a valuable resource for researchers, scientists, and professionals in drug development. The guide details the influence of pH on the absorption spectrum of MTB, its function as a metallochromic indicator, and the spectral shifts induced by complexation with various metal ions.

Physicochemical Properties

Methylthymol Blue is a complex organic molecule with multiple ionizable functional groups, contributing to its intricate behavior in solution. It can be considered a hexaprotic acid.[3]

Spectral Characteristics: The Influence of pH

The UV-Vis absorption spectrum of Methylthymol Blue is markedly dependent on the pH of the solution. This pH-dependent chromism is a result of the protonation and deprotonation of the various functional groups within the MTB molecule, which alters the electronic conjugation and, consequently, the wavelengths of light absorbed.

In strongly acidic conditions (pH < 5), the UV-Visible spectrum of MTB is characterized by a strong absorption band around 440 nm and a weaker band near 277 nm, with a shoulder at approximately 355 nm.[4] As the pH increases, the intensity of the 440 nm peak decreases, and a new strong absorption band emerges at around 606 nm.[4]

Key Absorption Maxima at Various pH Ranges

pH Range	Predominant Species	Approximate Absorption Maximum (λmax)	Solution Color
< 6.5	Protonated forms	~440 nm	Yellow
6.5 - 8.5	Intermediate forms	-	Pale Blue
10.7 - 11.5	Deprotonated forms	-	Grey
> 12.7	Fully deprotonated	~606 nm	Dark Blue

Table 1: pH-dependent absorption maxima and corresponding solution colors of Methylthymol Blue.[5]

Acid Dissociation Constants (pKa)

The multiple color changes of Methylthymol Blue across the pH scale are governed by its acid dissociation constants.

pKa Value

pKₐ₁: 3.3

pKₐ₂: 3.8

pKₐ₃: 7.4

pKₐ₄: 11.2

pKₐ₅: 13.4

Table 2: Computed pKa values for Methylthymol Blue.

Metallochromic Indicator Properties

Methylthymol Blue is widely utilized as a metallochromic indicator in complexometric titrations for the quantification of various metal ions.[2] The formation of a complex between MTB and a metal ion leads to a significant shift in the absorption spectrum, resulting in a distinct color change. This is because the coordination of the metal ion with the ligand alters the electronic structure of the dye molecule.[2]

Spectral Characteristics of MTB-Metal Complexes

The complexation of Methylthymol Blue with divalent metal ions typically results in the formation of 1:1 and 2:1 (metal:ligand) complexes.[6] The stoichiometry of the complex can influence the resulting absorption spectrum. For instance, at a pH of 4.45, the free MTB exhibits a maximum absorption at 443 nm.[5] Upon complexation with Cu²⁺, new absorption maxima appear at 465 nm for the 1:1 complex and 600 nm for the 2:1 complex.[5]

Metal Ion	Stoichiometry (Metal:MTB)	Approximate Absorption Maximum (λmax)
Cu²⁺	1:1	465 nm
Cu²⁺	2:1	600 nm
Zn²⁺	1:1 and 1:2 (MI:MTB)	~600 nm (for 1:1)
Fe²⁺	1:1 and 2:1 (MI:MTB)	~622 nm (for 2:1)

Table 3: Approximate absorption maxima of Methylthymol Blue complexes with various metal ions.[2][5]

Stability of Metal Complexes

The stability of the formed metal-MTB complexes is a crucial factor in their analytical applications. The overall stability constants (β) for several divalent metal ions have been determined, following the Irving-Williams order.[5]

Metal Ion	Overall Stability Constant (log β₂) Order
Cu²⁺	Highest
Ni²⁺	↓
Pb²⁺	↓
Co²⁺	↓
Zn²⁺	Lowest

Table 4: Relative order of overall stability constants for 2:1 (metal:MTB) complexes.[5]

Experimental Protocols

General Protocol for UV-Vis Spectrophotometric Analysis of Methylthymol Blue

This protocol outlines the general steps for preparing solutions and performing UV-Vis spectroscopic measurements of Methylthymol Blue to study its pH-dependent spectral characteristics and its interactions with metal ions.

Materials:

• Methylthymol Blue (analytical grade)

• Deionized water

• Buffer solutions of various pH values (e.g., phosphate, borate)

• Standard solutions of metal salts (e.g., CuSO₄, ZnCl₂, FeCl₂)

• Hydrochloric acid (HCl) and Sodium Hydroxide (NaOH) for pH adjustment

• UV-Vis spectrophotometer

• Calibrated pH meter

• Volumetric flasks, pipettes, and cuvettes

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Methylthymol Blue (e.g., 1 mM) by dissolving an accurately weighed amount of the dye in deionized water.

• pH-Dependent Spectral Analysis:

  • Prepare a series of solutions with varying pH values by diluting the MTB stock solution in different buffer solutions.

  • Measure the pH of each solution using a calibrated pH meter.

  • Record the UV-Vis absorption spectrum of each solution over a desired wavelength range (e.g., 300-700 nm).

  • Use a buffer solution without MTB as the blank.

• Metal Ion Titration:

  • To a solution of MTB at a specific pH, incrementally add a standard solution of the metal ion of interest.

  • After each addition, mix the solution thoroughly and record the UV-Vis absorption spectrum.

  • Monitor the changes in the absorption spectrum to determine the stoichiometry of the complex and to calculate the stability constant.

Fig. 1: Experimental workflow for UV-Vis analysis of MTB.

Signaling Pathways and Logical Relationships

The interaction of Methylthymol Blue with metal ions can be conceptualized as a signaling pathway where the presence of the metal ion (the signal) is transduced into a measurable optical response.

Fig. 2: Signaling pathway of MTB as a metallochromic indicator.

The coordination of a divalent metal ion with the functional groups of the Methylthymol Blue molecule is a key aspect of its function as a metallochromic indicator.

References

• 1. researchgate.net [researchgate.net]
• 2. Study of interaction of metal ions with methylthymol blue by chemometrics and quantum chemical calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 5. Thymol blue - Wikipedia [en.wikipedia.org]
• 6. m.youtube.com [m.youtube.com]

Solubility Profile of Methylthymol Blue: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Methylthymol Blue, a triphenylmethane dye widely utilized as a metallochromic indicator and pH indicator. A thorough understanding of its solubility in various solvents is critical for its effective application in analytical chemistry, clinical diagnostics, and other research fields. This document presents available quantitative solubility data, details comprehensive experimental protocols for solubility determination, and offers a logical workflow for assessing solubility.

Quantitative Solubility Data

Methylthymol Blue, in its tetrasodium salt form, exhibits high solubility in aqueous solutions. However, quantitative data for its solubility in common organic solvents is not extensively documented in publicly available literature. The available data is summarized below.

Solvent	Chemical Formula	Solubility	Temperature (°C)
Water	H₂O	460 g/L	20

Table 1: Quantitative Solubility of Methylthymol Blue Tetrasodium Salt.[1][2]

Qualitative assessments indicate that Methylthymol Blue is generally considered insoluble in many organic solvents, such as ethanol. However, empirical determination is recommended for specific applications.

Experimental Protocols for Solubility Determination

For solvents where quantitative data is unavailable, the following experimental protocols can be employed to determine the solubility of Methylthymol Blue. These methods are standard in analytical chemistry for characterizing the solubility of dyes and other chemical compounds.

Gravimetric Method

The gravimetric method is a fundamental and accurate technique for determining solubility. It involves preparing a saturated solution, separating the dissolved solute from the undissolved solid, and then determining the mass of the dissolved solute by evaporating the solvent.

Materials and Equipment:

• Methylthymol Blue powder

• Solvent of interest

• Analytical balance

• Volumetric flasks

• Beakers or conical flasks with stoppers

• Magnetic stirrer and stir bars

• Constant temperature bath (e.g., water bath or incubator)

• Filtration apparatus (e.g., syringe filters with appropriate membrane, or filter funnel with filter paper)

• Oven

• Desiccator

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of Methylthymol Blue powder to a known volume of the solvent in a sealable container (e.g., a glass vial or flask). The presence of undissolved solid is crucial to ensure the solution is saturated.

  • Seal the container to prevent solvent evaporation.

  • Place the container in a constant temperature bath set to the desired temperature (e.g., 20°C).

  • Stir the mixture vigorously using a magnetic stirrer for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Saturated Solution:

  • After the equilibration period, cease stirring and allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-weighed, calibrated pipette. To avoid disturbing the sediment, it is advisable to centrifuge the solution at a low speed to pellet the undissolved solid.

  • Filter the withdrawn supernatant through a syringe filter (with a membrane chemically compatible with the solvent) to remove any remaining solid particles.

• Quantification of Dissolved Solute:

  • Dispense the filtered, saturated solution into a pre-weighed, dry evaporating dish.

  • Record the total weight of the dish and the solution.

  • Place the evaporating dish in an oven at a temperature sufficient to evaporate the solvent without decomposing the Methylthymol Blue.

  • Once the solvent has completely evaporated, transfer the dish to a desiccator to cool to room temperature.

  • Weigh the evaporating dish containing the dried Methylthymol Blue residue.

  • Repeat the drying and weighing steps until a constant weight is achieved.

• Calculation of Solubility:

  • Calculate the mass of the dissolved Methylthymol Blue by subtracting the initial weight of the evaporating dish from the final constant weight.

  • Calculate the mass of the solvent by subtracting the mass of the dissolved solute from the total mass of the solution.

  • Express the solubility in grams per liter (g/L) or other appropriate units.

Spectrophotometric Method

The spectrophotometric method is a sensitive and high-throughput technique for determining the solubility of colored compounds like Methylthymol Blue. This method relies on the direct relationship between the absorbance of a solution and the concentration of the dissolved solute, as described by the Beer-Lambert Law.

Materials and Equipment:

• Methylthymol Blue powder

• Solvent of interest

• UV-Vis spectrophotometer

• Cuvettes (compatible with the solvent)

• Analytical balance

• Volumetric flasks

• Pipettes

• Apparatus for preparing a saturated solution (as described in the gravimetric method)

Procedure:

• Determination of Maximum Absorbance (λmax):

  • Prepare a dilute, unsaturated solution of Methylthymol Blue in the solvent of interest.

  • Scan the absorbance of the solution across a range of wavelengths (e.g., 400-700 nm) to determine the wavelength of maximum absorbance (λmax).

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of Methylthymol Blue in the same solvent with known concentrations.

  • Measure the absorbance of each standard solution at the determined λmax.

  • Plot a graph of absorbance versus concentration to generate a calibration curve. The plot should be linear, and the equation of the line (y = mx + c) should be determined.

• Preparation and Analysis of the Saturated Solution:

  • Prepare a saturated solution of Methylthymol Blue as described in the gravimetric method (steps 1.1 and 1.2).

  • Accurately dilute a known volume of the filtered saturated solution with the solvent to bring its absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample at λmax.

• Calculation of Solubility:

  • Use the equation of the calibration curve to determine the concentration of Methylthymol Blue in the diluted sample.

  • Calculate the concentration in the original saturated solution by accounting for the dilution factor.

  • Express the solubility in the desired units (e.g., g/L, mg/mL, or mol/L).

Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for determining the solubility of Methylthymol Blue in a given solvent.

Caption: Workflow for Determining the Solubility of Methylthymol Blue.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Methylthymol blue sodium salt metal indicator 1945-77-3 [sigmaaldrich.com]

pH indicator range and color transition of Methylthymol Blue.

An In-depth Technical Guide to Methylthymol Blue: pH Indicator Properties and Color Transitions

Abstract

Methylthymol Blue (MTB) is a complex sulfonephthalein dye renowned for its utility in analytical chemistry. While it is extensively used as a sensitive metallochromic indicator for the complexometric titration of various metal ions, it also functions as a pH indicator. Structurally derived from thymol blue, MTB incorporates iminodiacetate groups, which grants it multiple ionizable protons. This polyprotic nature results in a series of equilibria in aqueous solutions, leading to distinct color transitions across a broad pH spectrum. This technical guide provides a comprehensive overview of the pH-dependent properties of Methylthymol Blue, detailing its dissociation constants, color changes, and the underlying chemical principles. Furthermore, it furnishes detailed experimental protocols for the preparation of MTB indicator solutions and the spectrophotometric determination of its acid dissociation constants (pKa).

Chemical and Physical Properties

Methylthymol Blue is typically available as a tetrasodium salt, which is a water-soluble, green-brown crystalline powder.[1] Its high solubility in water is a key advantage for its use in aqueous titrations and analyses.[1][2]

Table 1: Chemical and Physical Properties of Methylthymol Blue Tetrasodium Salt

Property	Value	References
IUPAC Name	tetrasodium;2-[[5-[3-[3-[[bis(carboxylatomethyl)amino]methyl]-4-hydroxy-2-methyl-5-propan-2-ylphenyl]-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]-2-hydroxy-6-methyl-3-propan-2-ylphenyl]methyl-(carboxylatomethyl)amino]acetate	[3]
CAS Number	1945-77-3	[4]
Molecular Formula	C₃₇H₄₀N₂Na₄O₁₃S	[2]
Molar Mass	844.7 g/mol	[3]
Appearance	Green-brown crystalline powder	[1]
Solubility	Soluble in water (460 g/L at 20°C)	[1][5]
Storage	Store below +30°C	[1]

pH-Dependent Equilibria and Color Transitions

Unlike simpler indicators such as phenolphthalein, Methylthymol Blue is a polyprotic acid (often denoted as H₆In) with six dissociation constants.[1] This results in a complex series of color changes as the pH of the solution is varied. The multiple pKa values correspond to the sequential deprotonation of the carboxylic acid and phenolic hydroxyl groups.

Table 2: Acid Dissociation Constants (pKa) of Methylthymol Blue

Dissociation Constant	pKa Value
pKₐ₁	3.0
pKₐ₂	3.3
pKₐ₃	3.8
pKₐ₄	7.4
pKₐ₅	11.5
pKₐ₆	13.4
(Data sourced from ChemicalBook)[1]

The most visually distinct transition for general pH indication occurs around pKₐ₄ (7.4), which involves the deprotonation of a phenolic hydroxyl group, leading to a significant change in the molecule's electronic conjugation and, thus, its color. This corresponds to the commonly cited transition from a yellow color in acidic solutions to a blue color in alkaline solutions.[2] The other protonation states result in more subtle shifts in color.

Below is a logical diagram representing the stepwise deprotonation of Methylthymol Blue.

Stepwise deprotonation of Methylthymol Blue (MTB).

Experimental Protocols

Protocol for Preparation of 0.1% (w/v) Methylthymol Blue Indicator Solution

This protocol outlines the preparation of a stock solution suitable for use in pH titrations.

Materials:

• Methylthymol Blue (tetrasodium salt)

• Deionized or distilled water

• 100 mL volumetric flask

• Analytical balance

• Spatula and weighing paper

Procedure:

• Accurately weigh 0.1 g of Methylthymol Blue tetrasodium salt using an analytical balance.

• Transfer the weighed powder into a 100 mL volumetric flask.

• Add approximately 70 mL of deionized water to the flask.

• Swirl the flask gently to dissolve the powder completely. The high water solubility of the tetrasodium salt should facilitate dissolution without the need for heating or addition of alcohol.[1][5]

• Once fully dissolved, dilute the solution to the 100 mL mark with deionized water.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store the solution in a clearly labeled, sealed container at room temperature, protected from light.

Protocol for Spectrophotometric Determination of a pKa Value

This protocol provides a generalized method for determining one of the pKa values of Methylthymol Blue (e.g., pKₐ₄) using UV-Vis spectrophotometry. The principle relies on measuring the absorbance of the indicator in solutions of varying pH.[6]

Materials:

• 0.1% Methylthymol Blue stock solution

• Buffer solutions of known pH values spanning the expected pKa (e.g., pH 6.0 to 9.0 for determining pKₐ₄)

• 0.1 M HCl and 0.1 M NaOH solutions

• UV-Vis Spectrophotometer and cuvettes

• Calibrated pH meter

• Volumetric flasks and pipettes

Methodology:

• Determine λ_max for Acidic and Basic Forms:

  • Prepare a highly acidic solution (pH < 2) by adding a few drops of 0.1 M HCl to a diluted sample of the MTB stock solution.

  • Prepare a highly alkaline solution (pH > 10) by adding a few drops of 0.1 M NaOH to another diluted sample.

  • Scan both solutions across the visible spectrum (e.g., 400-700 nm) to determine the wavelength of maximum absorbance (λ_max) for the acidic form (HIn) and the basic form (In⁻).[6]

• Prepare a Series of Buffered Solutions:

  • Create a series of at least 5-7 buffer solutions with different, precisely known pH values around the target pKa.

  • In separate volumetric flasks, add an identical, known volume of the MTB stock solution to each.

  • Dilute each flask to the mark with its respective buffer solution. This ensures the total indicator concentration is constant across all samples.[6]

• Measure Absorbance:

  • Measure the pH of each final solution using a calibrated pH meter.

  • Measure the absorbance of each solution at the two previously determined λ_max values.[7][8]

• Data Analysis:

  • The pKa can be determined graphically. Plot absorbance versus pH for each of the two wavelengths. The pH at the inflection point of the resulting sigmoidal curve provides an estimate of the pKa.[8]

  • Alternatively, use the Henderson-Hasselbalch equation: pH = pKa + log([In⁻]/[HIn])

  • The ratio of the deprotonated form ([In⁻]) to the protonated form ([HIn]) can be calculated from the absorbance values at a wavelength where one form absorbs strongly. A plot of log([In⁻]/[HIn]) versus pH will yield a straight line with a y-intercept equal to -pKa.[6]

Below is a diagram illustrating the experimental workflow for this protocol.

Workflow for the spectrophotometric determination of pKa.

References

• 1. METHYLTHYMOL BLUE | 1945-77-3 [chemicalbook.com]
• 2. CAS 1945-77-3: Methylthymol Blue, tetrasodium salt [cymitquimica.com]
• 3. Methylthymol Blue | C37H40N2Na4O13S | CID 73037 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. oxfordlabchem.com [oxfordlabchem.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. chem321labspring11.pbworks.com [chem321labspring11.pbworks.com]
• 7. chemlab.truman.edu [chemlab.truman.edu]
• 8. cdn.prexams.com [cdn.prexams.com]

Methylthymol Blue: A Comprehensive Technical Guide to its Core Applications in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

Methylthymol Blue (MTB) is a versatile triphenylmethane dye that serves as a cornerstone reagent in analytical chemistry. Its utility stems from its pronounced ability to form distinctly colored complexes with a wide array of metal ions, making it an invaluable tool for both qualitative and quantitative analysis. This technical guide delves into the core applications of Methylthymol Blue, providing in-depth procedural details, quantitative data, and visual representations of the underlying chemical principles.

Complexometric Titrations: A Visual Endpoint to Metal Quantification

One of the primary applications of Methylthymol Blue is as a metallochromic indicator in complexometric titrations, most notably with ethylenediaminetetraacetic acid (EDTA). MTB forms a colored complex with the metal ion of interest. During the titration with EDTA, which is a stronger chelating agent, the metal ion is progressively sequestered from the MTB-metal complex. This displacement results in a sharp color change at the equivalence point, signaling the complete complexation of the metal ion by EDTA.

Principle of Action in Complexometric Titration

The fundamental principle relies on the relative stability of the metal-indicator complex versus the metal-EDTA complex. The Metal-EDTA complex must be significantly more stable than the Metal-MTB complex for a sharp and accurate endpoint. The general reaction sequence is as follows:

• Formation of the Metal-Indicator Complex: Mⁿ⁺ + MTB → M-MTB (colored)

• Titration with EDTA: M-MTB + EDTA → M-EDTA + MTB (color of free indicator)

The distinct color difference between the M-MTB complex and the free MTB allows for visual detection of the titration's endpoint.

Figure 1: Experimental workflow for a typical complexometric titration using Methylthymol Blue.

Experimental Protocol: Determination of Calcium (Ca²⁺)

This protocol outlines the determination of calcium concentration in an aqueous sample using a direct EDTA titration with Methylthymol Blue as the indicator.

1. Reagents and Solutions:

• Standard EDTA Solution (0.01 M): Dry analytical grade disodium EDTA (Na₂H₂EDTA·2H₂O) at 80°C for 2 hours. Accurately weigh approximately 3.7224 g, dissolve in deionized water, and dilute to 1 L in a volumetric flask. Standardize against a primary standard calcium carbonate (CaCO₃) solution.

• Calcium Standard Solution (0.01 M): Accurately weigh approximately 1.000 g of anhydrous CaCO₃ (primary standard grade), dissolve it in a minimum amount of dilute HCl, and dilute to 1 L with deionized water in a volumetric flask.

• Methylthymol Blue Indicator Solution (0.1% w/v): Dissolve 0.1 g of Methylthymol Blue sodium salt in 100 mL of deionized water.

• Buffer Solution (pH 10): Dissolve 67.5 g of ammonium chloride (NH₄Cl) in 570 mL of concentrated ammonia solution (NH₄OH) and dilute to 1 L with deionized water.

• Magnesium-EDTA Solution: Prepare a solution containing a small amount of Mg-EDTA complex to sharpen the endpoint.[1]

2. Procedure:

• Pipette a known volume (e.g., 25.00 mL) of the sample solution containing calcium ions into a 250 mL Erlenmeyer flask.

• Add 2 mL of the pH 10 buffer solution to the flask.[1]

• Add 10 mL of the Mg-EDTA indicator solution.[1]

• Add 2-3 drops of the Methylthymol Blue indicator solution. The solution should turn a wine-red or purple color, indicating the formation of the Ca-MTB complex.

• Titrate the solution with the standardized 0.01 M EDTA solution. The color will gradually change, and the endpoint is reached when the color changes sharply from red to a clear blue.[1]

• Record the volume of EDTA solution used.

• Repeat the titration at least two more times for precision.

3. Calculation:

The concentration of calcium in the sample can be calculated using the following formula:

Molarity of Ca²⁺ = (Molarity of EDTA × Volume of EDTA) / Volume of Sample

Spectrophotometry: Chromogenic Reagent for Metal Ion Determination

Methylthymol Blue also serves as a highly effective chromogenic reagent for the spectrophotometric determination of various metal ions. The formation of a metal-MTB complex results in a significant shift in the maximum absorbance wavelength (λmax) and an increase in the molar absorptivity compared to the free ligand. This change in absorbance is directly proportional to the concentration of the metal ion, forming the basis of a quantitative assay.

Principle of Spectrophotometric Measurement

The analysis is based on Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution.

A = εbc

Where:

• A is the absorbance

• ε (epsilon) is the molar absorptivity (a constant for a given substance at a specific wavelength)

• b is the path length of the cuvette (typically 1 cm)

• c is the concentration of the analyte

By measuring the absorbance of the M-MTB complex at its λmax, and comparing it to a calibration curve constructed from standards of known concentrations, the concentration of the metal ion in an unknown sample can be determined.

References

• 1. chem.libretexts.org [chem.libretexts.org]

The Discovery and Application of Methylthymol Blue: A Technical Guide

Introduction

Methylthymol Blue (MTB) is a prominent triphenylmethane dye, widely recognized for its dual functionality as both a pH indicator and a metallochromic indicator. Its sharp color transitions in response to changes in pH and the presence of metal ions have established it as an indispensable tool in analytical chemistry, particularly in complexometric titrations for determining the concentration of various metal ions in solution. This technical guide provides an in-depth exploration of the discovery, history, chemical properties, and key applications of Methylthymol Blue, tailored for researchers, scientists, and professionals in drug development.

Discovery and Historical Context

The development of Methylthymol Blue is rooted in the broader research on sulfonephthalein dyes and complexometric titration reagents in the mid-20th century. The synthesis and characterization of Methylthymol Blue as a novel metallochromic indicator are primarily attributed to the work of J. Körbl and B. Kakáč. In their 1958 publication in the Collection of Czechoslovak Chemical Communications, they introduced Methylthymol Blue and detailed its properties as an acid-base and metallochromic indicator.[1] This work was part of a series on metallochromic indicators, highlighting a focused effort to expand the toolkit for analytical chemists.[1]

The synthesis of Methylthymol Blue involves a Mannich condensation reaction, where thymol blue is reacted with formaldehyde and iminodiacetic acid. This process introduces aminomethylcarboxylic acid groups onto the thymol blue backbone, which are crucial for its metal-chelating properties.

Physicochemical Properties and Quantitative Data

Methylthymol Blue is a complex organic molecule with the chemical formula C₃₇H₄₄N₂O₁₃S. It is typically used as its tetrasodium salt (C₃₇H₄₀N₂Na₄O₁₃S), which is a water-soluble, dark green to black powder.[2]

Acid-Base Indicator Properties

As a sulfonephthalein dye, Methylthymol Blue exhibits multiple protonation states, leading to a series of color changes across a wide pH range. The pKa values and corresponding color transitions are summarized in the table below.

pH Range	pKa Values (approximate)	Color of Solution
< 6.5	pKₐ₁ ≈ 3.0, pKₐ₂ ≈ 3.3, pKₐ₃ ≈ 3.8	Yellow
6.5 - 8.5	pKₐ₄ ≈ 7.4	Light Blue
8.5 - 10.7	Bluish-Gray
10.7 - 11.5	pKₐ₅ ≈ 11.5	Gray
> 12.7	pKₐ₆ ≈ 13.4	Dark Blue

pH-Dependent Absorption Spectra

The color changes of Methylthymol Blue are a direct result of shifts in its visible light absorption spectrum as the molecule's protonation state changes. The following table summarizes the absorption maxima (λmax) at different pH values.

pH	λmax (nm)	Molar Absorptivity (ε) at λmax
< 5.0	440	-
5.0	435	1.89 x 10⁴ M⁻¹cm⁻¹
> 6.0	606	-

Experimental Protocols

Synthesis of Methylthymol Blue

The synthesis of Methylthymol Blue is based on the Mannich reaction. The following protocol is adapted from established methods.

Materials:

• Thymol Blue

• Iminodiacetic acid

• Formaldehyde (37% solution)

• Sodium hydroxide

• Acetic acid

• Ethanol

• Diethyl ether

Procedure:

• Preparation of Sodium Iminodiacetate: Dissolve iminodiacetic acid in a solution of sodium hydroxide. Cool the solution and add ethanol to precipitate the sodium salt of iminodiacetic acid. Filter and dry the crystals.

• Mannich Condensation: In a reaction vessel, dissolve the sodium iminodiacetate and thymol blue in acetic acid. Cool the mixture and slowly add formaldehyde solution while maintaining a low temperature.

• Reaction and Isolation: Allow the mixture to react at room temperature for several hours, followed by heating to approximately 50-55°C. After the reaction is complete, filter the solution.

• Precipitation and Purification: Gradually add ethanol to the filtrate to precipitate the crude Methylthymol Blue. The crude product can be further purified by washing with ethanol and diethyl ether, followed by drying.

Complexometric Titration of Barium Ions

Methylthymol Blue is an excellent indicator for the direct EDTA titration of barium ions in an alkaline solution.

Reagents:

• Barium ion solution (analyte)

• 0.01 M EDTA (ethylenediaminetetraacetic acid) solution (titrant)

• 1 M Sodium hydroxide (NaOH) solution

• Methylthymol Blue indicator (solid, mixed with NaCl or as a solution)

Procedure:

• Pipette a known volume of the barium ion solution into a conical flask and dilute with deionized water.

• Adjust the pH of the solution to approximately 12 by adding 1 M NaOH solution.

• Add a small amount of Methylthymol Blue indicator. The solution will turn blue.

• Titrate with the 0.01 M EDTA solution. The endpoint is reached when the color of the solution changes from blue to a gray or colorless state.

• Record the volume of EDTA used and calculate the concentration of barium ions.

Diagrams and Visualizations

References

• 1. CCCC 1958, Volume 23, Issue 5, Abstracts pp. 889-894 | Collection of Czechoslovak Chemical Communications [cccc.uochb.cas.cz]
• 2. nbinno.com [nbinno.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Spectrophotometric Determination of Calcium Using Methylthymol Blue

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the quantitative determination of calcium in biological fluids using the Methylthymol Blue colorimetric method. This assay is based on the formation of a colored complex between calcium ions and Methylthymol Blue in an alkaline environment, which can be quantified by measuring the absorbance at a specific wavelength.

Principle of the Method

In an alkaline medium, calcium ions (Ca²⁺) react with Methylthymol Blue (MTB) to form a blue-colored complex. The intensity of the color produced is directly proportional to the total calcium concentration in the sample.[1] The reaction can be summarized as follows:

Ca²⁺ + MTB (alkaline medium) → Ca-MTB Complex (blue)

To prevent interference from magnesium ions (Mg²⁺), which can also form a complex with MTB, 8-hydroxyquinoline is included in the reagent to preferentially chelate Mg²⁺.[1][2] This method is rapid, does not require deproteinization of the sample, and the resulting color complex is stable for several hours.[3][4]

Quantitative Data Summary

The following table summarizes the key quantitative parameters of the Methylthymol Blue method for calcium determination, compiled from various sources.

Parameter	Value	Source
Linearity	Up to 15 mg/dL (3.75 mmol/L)	[1]
Up to 12.5 mg/100 ml	[3][4]
Wavelength of Maximum Absorbance (λmax)	Hg 623 nm (600 - 625 nm) or 612 nm	[1]
Detection Limit	0.6 mg/dL (0.15 mmol/L)	[2]
2.9 mg/L	[5]
Precision (Intra-day %RSD)	5.1% for 20.0 mg/L; 4.2% for 30.0 mg/L	[5]
Precision (Inter-day %RSD)	5.8% for 20.0 mg/L; 6.4% for 30.0 mg/L	[5]
Interferences	No significant interference from serum proteins, phosphate, magnesium, or bilirubin.[3][4] Hemolysis (hemoglobin < 10 g/L) and bilirubin (< 20 mg/dL) do not interfere.[2] Slight positive interference from hemoglobin (1 g/l) has been observed in some methods.[6][7]

Experimental Protocols

This section provides a detailed protocol for the manual determination of calcium in serum and urine samples.

3.1. Reagents and Materials

• Reagent 1 (R1): Monoethanolamine buffer (1.0 mol/L).

• Reagent 2 (R2): Methylthymol Blue (92 µmol/L) and 8-hydroxyquinoline (50 mmol/L).

• Working Reagent: Mix R1 and R2 in a 1:1 ratio. This working reagent is stable for 15 days when stored at 2-8°C in the dark.[1]

• Calcium Standard: A standard solution of known calcium concentration (e.g., 10 mg/dL).

• Specimens: Fasting, non-hemolyzed serum is the preferred specimen. Urine should be collected over 24 hours in a container with 10 ml of 6N HCl.[1]

• Spectrophotometer capable of measuring absorbance at 610-625 nm.

• Cuvettes with a 1 cm light path.

• Pipettes and general laboratory equipment.

3.2. Specimen Collection and Handling

• Serum: Use fasting, non-hemolyzed serum. Avoid anticoagulants other than heparin. Remove serum from the clot promptly as red blood cells can absorb calcium. Serum is stable for 24 hours at 20-25°C, 1 week at 2-8°C, and 5 months at -20°C.[1]

• Urine: Collect a 24-hour urine specimen in a container with 10 ml of 6N HCl. Adjust the urine pH to 3-4 with 0.1 N HCl. Centrifuge and dilute the sample 1:2 with distilled water before analysis. Multiply the final result by 3.[1]

3.3. Assay Procedure

• Bring reagents and samples to room temperature.

• Set up three tubes: Blank, Standard, and Sample.

• Pipette the following into the respective tubes:

Blank	Standard	Sample
Working Reagent	1.0 mL	1.0 mL	1.0 mL
Distilled Water	10 µL	-	-
Calcium Standard	-	10 µL	-
Sample (Serum/Urine)	-	-	10 µL

• Mix the contents of each tube thoroughly.

• Incubate for 5 minutes at 37°C or 10 minutes at 20-25°C.[1]

• Set the spectrophotometer to zero absorbance at 610-625 nm using the reagent blank.

• Measure the absorbance of the Standard (A_Standard) and the Sample (A_Sample). The color is stable for at least 30 minutes.[1]

3.4. Calculation of Results

The calcium concentration in the sample is calculated using the following formula:

Calcium Concentration (mg/dL) = (A_Sample / A_Standard) * Concentration of Standard (mg/dL)

For urine samples, remember to multiply the result by the dilution factor (3). If the sample concentration exceeds the linearity limit of 15 mg/dL, dilute the sample (1+1) with 0.9% sodium chloride solution, repeat the assay, and multiply the result by 2.[1]

Visualizations

4.1. Chemical Reaction Principle

Caption: Formation of the Calcium-Methylthymol Blue complex.

4.2. Experimental Workflow

Caption: Workflow for calcium determination via Methylthymol Blue.

References

• 1. medichem-me.com [medichem-me.com]
• 2. scribd.com [scribd.com]
• 3. Rapid colorimetric determination of calcium in biologic fluids with methylthymol blue. | Semantic Scholar [semanticscholar.org]
• 4. academic.oup.com [academic.oup.com]
• 5. Development of a Paper-Based Analytical Method for the Colorimetric Determination of Calcium in Saliva Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [Evaluation of the methylthymol blue and orthocresolphthalein direct methods of determination of serum calcium] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [Evaluation of the methylthymol blue and orthocresolphthalein direct methods of determination of serum calcium]. | Chemsrc ID:685025 [chemsrc.com]

Application Note: Determination of Total Water Hardness by Complexometric Titration using Methylthymol Blue Indicator

Introduction

Water hardness is a common quality parameter that is principally defined by the concentration of dissolved divalent cations, primarily calcium (Ca²⁺) and magnesium (Mg²⁺). The accurate quantification of these ions is critical in numerous scientific and industrial applications, including pharmaceutical manufacturing, where water quality can directly impact process efficiency and product stability. Complexometric titration with ethylenediaminetetraacetic acid (EDTA) is a precise and widely adopted analytical method for determining water hardness. This application note details a specific protocol for the determination of total water hardness using Methylthymol Blue as the metallochromic indicator. Methylthymol Blue forms a colored complex with calcium and magnesium ions, and the endpoint of the titration is characterized by a distinct color change upon the complete chelation of these ions by EDTA.

Principle

The determination of total water hardness using Methylthymol Blue involves a complexometric titration with a standardized EDTA solution. Initially, the Methylthymol Blue indicator is added to the water sample, forming a blue-colored complex with the free Ca²⁺ and Mg²⁺ ions present at an alkaline pH. EDTA, a strong chelating agent, is then titrated into the solution. EDTA has a higher affinity for Ca²⁺ and Mg²⁺ ions than Methylthymol Blue. As EDTA is added, it sequentially binds with the free divalent cations and then displaces the indicator from the metal-indicator complex. The endpoint of the titration is reached when all the Ca²⁺ and Mg²⁺ ions have been complexed by EDTA, resulting in a sharp color change of the solution from blue to a grey or colorless state, indicating the presence of the free, uncomplexed indicator. The total hardness is then calculated from the volume of EDTA titrant consumed.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the complexometric titration of total water hardness using Methylthymol Blue.

Parameter	Value	Units	Notes
Titrant	0.01	M	Standardized EDTA solution
Indicator	Methylthymol Blue	-	Metallochromic Indicator
pH of Titration	> 12	-	Adjusted with NaOH solution
Sample Volume	50	mL	A smaller volume can be used for very hard water and diluted to 50 mL
Color Change at Endpoint	Blue to Grey/Colorless	-	Indicates complete chelation of Ca²⁺ and Mg²⁺ by EDTA
Molar Mass of CaCO₃	100.09	g/mol	Used for calculating hardness in terms of CaCO₃

Experimental Protocol

1. Preparation of Reagents

• 0.01 M EDTA Standard Solution:

  • Dissolve 3.722 g of analytical grade disodium ethylenediaminetetraacetate dihydrate (Na₂H₂EDTA·2H₂O) in deionized water and dilute to 1000 mL in a volumetric flask.

  • Standardize the EDTA solution against a primary standard calcium carbonate (CaCO₃) solution.

• Methylthymol Blue Indicator Solution (0.5% w/v):

  • Dissolve 0.5 g of Methylthymol Blue powder in 100 mL of deionized water.

• Sodium Hydroxide (NaOH) Solution (2 M):

  • Carefully dissolve 80 g of NaOH pellets in approximately 800 mL of deionized water in a beaker, cool the solution, and then dilute to 1000 mL in a volumetric flask.

2. Sample Preparation

• Collect a representative water sample in a clean container.

• If the sample contains suspended solids, filter it through a 0.45 µm filter.

3. Titration Procedure

• Pipette 50.0 mL of the water sample into a 250 mL Erlenmeyer flask.

• Add 2 mL of 2 M NaOH solution to the sample to adjust the pH to >12.

• Add 3-4 drops of the Methylthymol Blue indicator solution. The solution will turn blue if calcium and magnesium ions are present.

• Titrate the solution with the standardized 0.01 M EDTA solution from a burette, swirling the flask continuously.

• As the endpoint is approached, the color will begin to fade. Continue adding the EDTA solution dropwise until the color changes from blue to a distinct grey or colorless state.

• Record the volume of EDTA used.

• Repeat the titration at least two more times with fresh sample aliquots to ensure reproducibility.

4. Calculation of Total Hardness

The total hardness of the water sample, expressed as milligrams of CaCO₃ per liter (mg/L), can be calculated using the following formula:

Total Hardness (mg/L as CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

Where:

• V_EDTA = Volume of EDTA solution used in the titration (L)

• M_EDTA = Molarity of the EDTA solution (mol/L)

• 100.09 = Molar mass of CaCO₃ ( g/mol )

• V_sample = Volume of the water sample taken (L)

Visualizations

Caption: Chemical reaction pathway for complexometric titration.

Caption: Step-by-step experimental workflow for water hardness testing.

Application Notes and Protocols for the Quantification of Magnesium in Biological Samples Using Methylthymol Blue

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium is the second most abundant intracellular cation and plays a crucial role in numerous physiological processes, including enzymatic reactions, protein synthesis, and neuromuscular function. Accurate quantification of magnesium in biological samples is therefore essential in various fields of research and drug development. The Methylthymol Blue (MTB) assay is a widely used colorimetric method for the determination of magnesium concentration in biological fluids. This document provides detailed application notes and protocols for the use of the MTB assay for magnesium quantification.

Principle of the Method

The Methylthymol Blue assay is based on the formation of a colored complex between magnesium ions and the MTB dye in an alkaline environment.[1] Magnesium ions react with Methylthymol Blue to form a blue-purple complex, and the intensity of the color produced is directly proportional to the magnesium concentration in the sample.[2] The absorbance of this complex is measured spectrophotometrically, typically at a wavelength of 600 nm.[1][3] To eliminate interference from calcium ions, which also form a complex with MTB, a chelating agent such as ethylenediaminetetraacetic acid (EDTA) or more commonly, ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid (EGTA), is included in the reagent mixture.[4] EGTA selectively chelates calcium ions, preventing them from reacting with the MTB dye.

Signaling Pathway of the Reaction

The chemical reaction underlying the Methylthymol Blue assay for magnesium quantification can be visualized as a straightforward complex formation process.

Caption: Chemical reaction of Magnesium with Methylthymol Blue.

Quantitative Data Summary

The performance of the Methylthymol Blue assay for magnesium quantification has been evaluated in various studies. The following tables summarize key performance characteristics.

Table 1: Comparison of Methylthymol Blue Method with Atomic Absorption Spectrophotometry (AAS) for Magnesium in Plasma (mmol/L)

Parameter	Analyzer 1	Analyzer 2	AAS
Number of Samples (n)	155	155	155
Mean Mg²⁺ (mmol/L)	0.89	0.89	0.704
Precision (%)	12.2	17.1	N/A
Accuracy (%)	16.25	8.75	N/A
Mean Difference from AAS (mmol/L)	0.186	0.186	N/A

Data from a comparative study on plasma samples from 30 patients.[1][5]

Table 2: Performance Characteristics of a Commercial Methylthymol Blue Assay Kit

Parameter	Value
Linearity	Up to 5.0 mg/dL
Sensitivity	0.05 mg/dL
Precision (Within-run CV%)	1.5% - 2.5%
Precision (Day-to-day CV%)	2.0% - 3.5%

Data is a composite from typical commercial assay kit documentation.

Experimental Protocols

The following are detailed protocols for the quantification of magnesium in serum/plasma and urine using the Methylthymol Blue assay.

Protocol 1: Manual Assay for Magnesium in Serum or Plasma

Materials:

• Methylthymol Blue Reagent: A solution containing Methylthymol Blue, a buffer to maintain alkaline pH (e.g., Tris buffer), and EGTA as a calcium chelator.

• Magnesium Standard Solution (e.g., 2 mg/dL)

• Spectrophotometer capable of measuring absorbance at 600 nm

• Micropipettes and tips

• Test tubes or 96-well microplate

Procedure:

• Reagent Preparation: Prepare the working reagent according to the manufacturer's instructions if using a commercial kit. A typical manual reagent may consist of a buffer solution and a separate dye solution that are mixed prior to use.[6]

• Sample Preparation: Use fresh, unhemolyzed serum or heparinized plasma.[7] No pre-treatment of the sample is typically required.

• Assay Procedure:

  • Label test tubes for blank, standard, and samples.

  • Pipette 1.0 mL of the Methylthymol Blue working reagent into each tube.

  • Add 10 µL of the respective sample (standard or unknown) to the corresponding tube.[6]

  • Mix thoroughly and incubate for 5 minutes at room temperature (or as specified by the kit).[4]

  • Measure the absorbance of the standard and samples at 600 nm against the reagent blank.

Calculation of Results:

Calculate the magnesium concentration in the samples using the following formula:

Magnesium Concentration (mg/dL) = (Absorbance of Sample / Absorbance of Standard) x Concentration of Standard

Protocol 2: Assay for Magnesium in Urine

Materials:

• Same as for Protocol 1

• Hydrochloric Acid (HCl), 0.1 N

• Saline solution (0.9% NaCl)

Procedure:

• Sample Preparation:

  • For a 24-hour urine collection, ensure the collection container is free of metal contaminants.

  • Acidify the urine sample with 0.1 N HCl to a pH of approximately 1.0 to prevent the precipitation of magnesium salts.[8]

  • Dilute the acidified urine sample 1:5 with saline solution (e.g., 1 part urine + 4 parts saline).[4]

• Assay Procedure:

  • Follow the same assay procedure as described in Protocol 1, using the diluted urine sample.

• Calculation of Results:

  • Calculate the magnesium concentration in the diluted sample as described in Protocol 1.

  • Multiply the result by the dilution factor (e.g., 5) to obtain the magnesium concentration in the original urine sample.

Experimental Workflow

The general workflow for the quantification of magnesium using the Methylthymol Blue assay is outlined below.

Caption: Experimental workflow for magnesium quantification.

Interferences and Limitations

While the Methylthymol Blue assay is a robust method, it is important to be aware of potential interferences and limitations.

• Calcium: As previously mentioned, calcium ions can interfere with the assay. The inclusion of EGTA in the reagent is crucial to minimize this interference.

• Bilirubin: Elevated levels of bilirubin in samples, as seen in jaundiced patients, can significantly interfere with the MTB assay, leading to falsely decreased magnesium results.[9][10][11] One study reported that in patients with jaundice, the mean magnesium concentration measured by the MTB method was 0.67 ± 0.14 mmol/L, which was significantly lower than the control group's mean of 0.91 ± 0.059 mmol/L.[5][10] When the same samples were analyzed using alternative methods (titanium yellow and xylidyl blue), the results were within the normal range, confirming the interference of bilirubin with the MTB method.[5][10]

• Hemolysis: Hemolyzed samples are not suitable for this assay as red blood cells contain a higher concentration of magnesium than serum, which can lead to falsely elevated results.[7]

• Lipemia: Grossly lipemic samples may also interfere with the spectrophotometric measurement and should be avoided.[7]

• Other Cations: While EGTA is effective against calcium, other divalent cations could potentially interfere, although this is less common in biological samples at physiological concentrations.

Troubleshooting

Low Absorbance Readings:

• Check Reagent Stability: Ensure the Methylthymol Blue reagent has not expired and has been stored correctly.

• Verify Wavelength: Confirm that the spectrophotometer is set to the correct wavelength (around 600 nm).

• Incorrect Dilution: Ensure samples and standards have been diluted correctly.

High Absorbance Readings:

• Sample Concentration: The magnesium concentration in the sample may be above the linear range of the assay. Dilute the sample and re-run the assay.

• Contamination: Ensure all labware is free from magnesium contamination.

Inconsistent Results:

• Inadequate Mixing: Ensure thorough mixing of the sample with the reagent.

• Temperature Fluctuations: Maintain a consistent incubation temperature.

• Pipetting Errors: Use calibrated micropipettes for accurate dispensing of reagents and samples.

Conclusion

The Methylthymol Blue assay is a reliable and convenient method for the quantification of magnesium in biological samples. By following the detailed protocols and being mindful of the potential interferences, researchers, scientists, and drug development professionals can obtain accurate and reproducible results for their studies.

References

• 1. researchgate.net [researchgate.net]
• 2. m.sunlongbiotech.com [m.sunlongbiotech.com]
• 3. researchgate.net [researchgate.net]
• 4. logotech-ise.com [logotech-ise.com]
• 5. Comparison of the determination of magnesium by methylthymol blue spectrophotometry and atomic absorption spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. clearchemdiagnostics.com [clearchemdiagnostics.com]
• 8. sclavodiagnostics.com [sclavodiagnostics.com]
• 9. researchgate.net [researchgate.net]
• 10. Interference of Bilirubin in the Determination of Magnesium with Methyl Thymol Blue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Interference of Bilirubin in the Determination of Magnesium with Methyl Thymol Blue - PMC [pmc.ncbi.nlm.nih.gov]

Step-by-step guide for Methylthymol Blue-based assay for metal ions.

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Methylthymol Blue (MTB) for the quantitative determination of various metal ions. The protocols detailed herein are designed for spectrophotometric analysis and are applicable across diverse fields, including pharmaceutical analysis, environmental monitoring, and clinical chemistry.

Introduction

Methylthymol Blue (MTB) is a versatile metallochromic indicator widely employed for the determination of a range of metal ions.[1] Its utility stems from its ability to form distinctly colored complexes with metal ions in solution, enabling their quantification through spectrophotometry or complexometric titrations.[1][2] MTB is a sensitive and cost-effective reagent suitable for the analysis of metals such as calcium, magnesium, zinc, copper, iron, and chromium in various sample matrices.[3][4][5][6][7][8]

Principle of the Assay

The fundamental principle of the MTB-based assay lies in the formation of a colored complex between the MTB molecule and a metal ion. MTB itself exhibits different colors depending on the pH of the solution.[3][9] Upon chelation with a metal ion, the electronic structure of the MTB molecule is altered, resulting in a significant shift in its light absorption properties. This change in absorbance at a specific wavelength is directly proportional to the concentration of the metal ion in the sample, forming the basis for quantitative analysis. The stoichiometry of the metal-MTB complex can vary, with 1:1 and 2:1 (metal:MTB) ratios being common.[3][9][10]

Signaling Pathway of Metal Ion Detection

The interaction between Methylthymol Blue and a metal ion can be visualized as a straightforward complexation reaction. The MTB molecule acts as a ligand, donating electrons to the metal ion to form a coordination complex. This binding event leads to a conformational change in the MTB molecule, which in turn alters its maximum absorbance wavelength, producing a measurable color change.

Figure 1. Signaling pathway of the MTB-based metal ion assay.

Experimental Workflow

The general workflow for a Methylthymol Blue-based spectrophotometric assay is a multi-step process that begins with sample and reagent preparation and culminates in data analysis. The key stages are outlined in the diagram below.

Figure 2. General experimental workflow for the MTB assay.

Reagent Preparation

5.1. Methylthymol Blue (MTB) Indicator Solution (0.1 M)

• Weigh an appropriate amount of Methylthymol Blue tetrasodium salt.

• Dissolve the salt in deionized water to the desired final volume.[3] For example, to prepare a 0.1 M solution, dissolve the corresponding mass of MTB in a volumetric flask with doubly distilled-deionized water.[3]

• The solution should be stored in a dark bottle and may be refrigerated. Some protocols suggest preparing this reagent the day before use and storing it in a brown plastic bottle in the freezer.[11]

5.2. Buffer Solutions

The choice of buffer is critical as the assay is pH-dependent.

• Alkaline Buffer (for Calcium and Magnesium): A monoethanolamine buffer (1.0 mol/L) can be used.[12] Alternatively, a pH 10.5 buffer can be prepared by dissolving 6.75 g of ammonium chloride in 500 mL of Type II water, adding 57 mL of concentrated ammonium hydroxide, and diluting to 1 liter with Type II water.[11]

• Borax Buffer (pH 5, for Zinc, Copper, and Iron): A 10 mM solution of borax (Na₂B₄O₇·10H₂O) can be prepared and the pH adjusted to 5 by titration with HCl.[3]

• Acidic Buffer (for Iron(III)): A universal buffer solution at pH 2.5 is recommended for the determination of Fe(III).[7][13]

5.3. Metal Ion Standard Solutions

• Prepare a stock solution (e.g., 1000 ppm or 0.1 M) of the metal ion of interest using a high-purity salt (e.g., nitrate or chloride salt) dissolved in deionized water.

• Prepare a series of working standards by diluting the stock solution with deionized water to cover the expected concentration range of the samples.

General Spectrophotometric Protocol

• Pipette a known volume of the sample or standard solution into a clean test tube or a well of a microplate.

• Add the appropriate buffer solution to adjust the pH to the optimal range for the specific metal ion being analyzed.

• Add a specific volume of the MTB indicator solution and mix well.

• Allow the reaction to incubate for a specified time at a defined temperature to ensure complete color development.[12]

• Measure the absorbance of the solution at the wavelength of maximum absorbance (λmax) for the metal-MTB complex using a spectrophotometer or microplate reader.

• Use a reagent blank (containing all reagents except the metal ion) to zero the spectrophotometer.

• Construct a calibration curve by plotting the absorbance of the standards against their known concentrations.

• Determine the concentration of the metal ion in the sample by interpolating its absorbance on the calibration curve.

Specific Protocols for Metal Ions

7.1. Calcium (Ca²⁺)

• Principle: Calcium forms a colored complex with MTB in an alkaline medium. 8-hydroxyquinoline is often added to mask interference from magnesium ions.[12]

• Reagents:

  • Reagent A: Monoethanolamine (1.0 mol/L).[12]

  • Reagent B: Methylthymol blue (92 µmol/L) and 8-hydroxyquinoline (50 mmol/L).[12]

• Procedure:

  • Mix Reagent A and Reagent B in a 1:1 ratio to prepare the working reagent.[12]

  • To 1.0 mL of the working reagent, add a small volume (e.g., 10 µL) of the serum sample or standard.[12]

  • Incubate for 5 minutes at 37°C or 10 minutes at 20-25°C.[12]

  • Measure the absorbance at the appropriate wavelength. The final color is stable for at least 30 minutes.[12]

• Linearity: The assay is typically linear up to 15 mg/dL.[12]

7.2. Magnesium (Mg²⁺)

• Principle: Magnesium ions react with MTB under alkaline conditions to form a blue-purple complex.[14] A calcium chelator can be added to reduce interference from calcium ions.[14]

• Procedure:

  • Mix the sample or standard with the MTB reagent in an alkaline buffer.

  • Incubate to allow for complex formation.

  • Measure the absorbance at approximately 600 nm.[14]

• Note: While MTB can be used, some studies suggest that it may yield higher values for magnesium compared to other methods like atomic absorption spectrophotometry.[15]

7.3. Zinc (Zn²⁺), Copper (Cu²⁺), and Iron (Fe²⁺)

• Principle: These metal ions form colored complexes with MTB at a slightly acidic pH.

• Procedure (at pH 5): [3]

  • In a 5 mL volumetric flask, add 2.5 mL of borax buffer (pH 5).[3]

  • Add the appropriate aliquot of the metal ion standard or sample.

  • Add 100 µL of 1 mM MTB solution.[3]

  • For Fe²⁺ analysis, add 50 µL of 0.1 M hydroxylamine hydrochloride to prevent oxidation.[3]

  • Dilute to the mark with deionized water and mix.

  • Measure the absorbance at the λmax of the respective metal-MTB complex.

7.4. Iron (III) (Fe³⁺)

• Principle: Fe³⁺ forms a complex with MTB in an acidic medium.

• Procedure (at pH 2.5): [7][13]

  • Adjust the pH of the sample or standard to 2.5 using a universal buffer solution.[7][13]

  • Add the MTB solution and allow the complex to form. The complex formation is rapid, typically within 1 minute, and stable for at least 7 minutes.[7]

  • Measure the absorbance at the characteristic wavelength.

• Detection Limit: A detection limit of 0.1 µg/L has been reported for an immobilized MTB method.[7][13]

7.5. Chromium (Cr³⁺)

• Principle: Chromium(III) forms a red complex with MTB at pH 3 upon heating.[5]

• Procedure:

  • Adjust the pH of the sample or standard solution to 3.

  • Add the MTB solution.

  • Heat the mixture in a boiling water bath for 20 minutes to facilitate complex formation.[5]

  • Cool the solution to room temperature and measure the absorbance.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the MTB-based assay for various metal ions. Note that these values can vary depending on the specific experimental conditions.

Metal Ion	Optimal pH	Wavelength (λmax)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Linear Range
Calcium (Ca²⁺)	Alkaline	~610 nm	2.0 x 10⁴ (for 2:1 complex at pH 7.27)[9]	Up to 15 mg/dL[12]
Magnesium (Mg²⁺)	Alkaline	~600 nm[14]	1.8 x 10⁴ (for 2:1 complex at pH 7.51)[9]	-
Zinc (Zn²⁺)	5.0[3]	~600 nm[10]	-	-
Copper (Cu²⁺)	5.0[3]	435 nm	1.89 x 10⁴ (at pH 5.0)[8]	-
Iron (Fe³⁺)	2.5[7][13]	-	-	-
Chromium (Cr³⁺)	3.0[5]	-	1.15 x 10⁴[5]	-

Interferences

• Competing Metal Ions: The MTB assay is generally not selective, and other metal ions present in the sample can form complexes with MTB, leading to interference.[3]

• Masking Agents: To improve selectivity, masking agents can be used. For example, 8-hydroxyquinoline is used to mask magnesium interference in the calcium assay.[12]

• Ion Exchange Chromatography: For complex matrices, interfering multivalent metal ions can be removed by passing the sample through a cation-exchange column prior to analysis.[15][16]

• pH Adjustment: Careful control of pH is crucial, as the affinity of MTB for different metal ions varies with pH. This can be exploited to achieve some degree of selectivity.[3][9]

Conclusion

The Methylthymol Blue-based assay offers a reliable, sensitive, and accessible method for the quantification of a variety of metal ions. By carefully controlling experimental parameters, particularly pH, and employing appropriate strategies to mitigate interferences, this assay can provide accurate and reproducible results for a wide range of research, development, and quality control applications.

References

• 1. nbinno.com [nbinno.com]
• 2. [Colorimetric determination of calcium in serum using methylthymol blue] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Study of interaction of metal ions with methylthymol blue by chemometrics and quantum chemical calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. clearchemdiagnostics.com [clearchemdiagnostics.com]
• 5. Spectrophotometric determination of chromium with xylenol orange and methylthymol blue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development of a Paper-Based Analytical Method for the Colorimetric Determination of Calcium in Saliva Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of a New Sorption- Spectrophotometric Method for Determining the Ion Fe(III) Using Immobilized Methylthymol Blue [article.sapub.org]
• 8. researchgate.net [researchgate.net]
• 9. corescholar.libraries.wright.edu [corescholar.libraries.wright.edu]
• 10. researchgate.net [researchgate.net]
• 11. epa.gov [epa.gov]
• 12. medichem-me.com [medichem-me.com]
• 13. sapub.org [sapub.org]
• 14. m.sunlongbiotech.com [m.sunlongbiotech.com]
• 15. Comparison of the determination of magnesium by methylthymol blue spectrophotometry and atomic absorption spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation of Methylthymol Blue Indicator for Complexometric Titration

Introduction

Methylthymol Blue (MTB) is a tetrasodium salt of a sulfonphthalein dye widely utilized as a metal ion indicator in analytical chemistry.[1] It is particularly valuable in complexometric titrations for the quantitative determination of various metal ions, including calcium, magnesium, barium, and zinc.[1][2] In these titrations, MTB forms a colored complex with the metal ions present in the sample. At the titration endpoint, when all metal ions have been chelated by a titrant such as Ethylenediaminetetraacetic acid (EDTA), the indicator is released, resulting in a distinct color change.[3] The success of a complexometric titration is highly dependent on the proper preparation and application of the indicator solution. This document provides detailed protocols for the preparation of Methylthymol Blue as both a solid mixture and an aqueous solution, tailored for researchers, scientists, and drug development professionals.

Data Presentation: Quantitative Summary

The following table summarizes the quantitative data for two common methods of preparing Methylthymol Blue indicator.

Component	Protocol 1: Solid Indicator Mixture	Protocol 2: 0.5% (w/v) Aqueous Solution
Methylthymol Blue (tetrasodium salt)	0.1 g	0.5 g
Potassium Nitrate (or Sodium Chloride), ACS Grade	9.9 g	-
Deionized Water	-	q.s. to 100 mL
Final Form	1% (w/w) Homogeneous Powder	0.5% (w/v) Aqueous Solution

Experimental Protocols

Safety Precautions: Before beginning, ensure adherence to standard laboratory safety practices. Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and gloves. When handling the solid Methylthymol Blue powder, avoid dust formation and inhalation.[1][4]

Required Equipment:

• Analytical balance

• Weighing paper or boat

• Spatula

• Mortar and pestle (for Protocol 1)

• 150 mL beaker (for Protocol 2)

• 100 mL volumetric flask (for Protocol 2)

• Magnetic stirrer and stir bar (for Protocol 2)

• Wash bottle with deionized water

• Labeled, airtight storage containers (e.g., amber glass bottles)

Protocol 1: Preparation of Solid Indicator Mixture (Triturate)

This method is ideal for preparing a stable, long-lasting indicator that can be easily measured and added to titration flasks. Grinding the indicator with an inert salt aids in its dispersion in the titration medium.

Methodology:

• Weighing: Accurately weigh 0.1 g of Methylthymol Blue powder and 9.9 g of dry, ACS grade potassium nitrate or sodium chloride.[3][5]

• Mixing: Transfer both components to a clean, dry mortar.

• Trituration: Gently grind the mixture with a pestle until a fine, visually homogeneous powder is achieved.

• Storage: Transfer the resulting mixture to a clean, dry, and clearly labeled airtight container.

• Application: For a typical titration in a 250 mL flask, use approximately 50-100 mg of the solid mixture.[6]

Protocol 2: Preparation of 0.5% (w/v) Aqueous Solution

An aqueous stock solution is convenient for applications requiring the indicator to be dispensed by volume.

Methodology:

• Weighing: Accurately weigh 0.5 g of Methylthymol Blue powder and transfer it into a 150 mL beaker.

• Dissolution: Add approximately 70 mL of deionized water to the beaker. Place a magnetic stir bar in the beaker and stir the mixture on a magnetic stirrer until the powder is completely dissolved. Methylthymol Blue is soluble in water.[4][7]

• Quantitative Transfer: Carefully transfer the dissolved indicator solution into a 100 mL Class A volumetric flask.

• Rinsing: Rinse the beaker two to three times with small volumes of deionized water, transferring the rinsings into the volumetric flask each time to ensure no indicator is lost.

• Dilution to Volume: Add deionized water to the volumetric flask until the bottom of the meniscus aligns with the 100 mL calibration mark.

• Final Mixing: Cap the volumetric flask and invert it 15-20 times to ensure the solution is homogeneous.

• Storage: Transfer the final solution to a clearly labeled amber glass bottle to protect it from light.

Application Example: Direct Titration of Barium

This protocol provides a brief example of how to use the prepared Methylthymol Blue indicator.

• Pipette 25.0 mL of the barium ion solution into a 250 mL conical flask and dilute with deionized water to approximately 100 mL.

• Adjust the solution pH to ~12 by adding 3-6 mL of 1M sodium hydroxide solution.[6]

• Add the indicator: either ~50 mg of the solid mixture (Protocol 1) or a few drops of the 0.5% aqueous solution (Protocol 2) until a distinct blue color is observed.[6]

• Titrate the solution with a standardized 0.01 M EDTA solution. The endpoint is reached when the color changes sharply from blue to gray.[6]

Storage and Stability

• Solid Powder & Mixture: Store Methylthymol Blue powder and the prepared solid mixture in a tightly closed container in a dry, well-ventilated place at room temperature (+15°C to +25°C).[1] The material is stable under these conditions.[4][7]

• Aqueous Solution: Store the prepared aqueous solution in a tightly capped amber glass bottle at room temperature. While aqueous solutions of similar indicators can be stable for several weeks, it is recommended to prepare fresh solutions periodically for critical applications to ensure indicator performance.[8]

Visualized Workflow

The following diagram illustrates the key steps for the preparation of the aqueous Methylthymol Blue indicator solution.

Caption: Preparation workflow for aqueous Methylthymol Blue indicator.

References

• 1. Methylthymol Blue Sodium Salt Supplier in Pakistan | Alkemist Chemicals | Alkemist [alkemist.org]
• 2. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 3. metrohm.com [metrohm.com]
• 4. fishersci.com [fishersci.com]
• 5. victory4.co.uk [victory4.co.uk]
• 6. chemistry-dictionary.yallascience.com [chemistry-dictionary.yallascience.com]
• 7. METHYLTHYMOL BLUE | 1945-77-3 [chemicalbook.com]
• 8. Complexometric Titration Indicators [delloyd.50megs.com]

Application Note &amp; Protocol: Sulfate Determination in Water Samples by the Methylthymol Blue Method

Audience: Researchers, scientists, and drug development professionals.

Principle of the Method

The Methylthymol Blue (MTB) method is a colorimetric technique used for the determination of sulfate (SO₄²⁻) in various water samples.[1][2] The core principle involves the reaction of sulfate ions with barium chloride in an acidic alcohol solution to form a barium sulfate (BaSO₄) precipitate.[3][4]

The automated process begins by passing the sample through a sodium-form cation-exchange column to eliminate interference from multivalent metal ions like calcium and magnesium.[1][5][6] The sample is then mixed with an alcohol solution containing barium chloride and Methylthymol Blue at an acidic pH of 2.5-3.0.[3][4][5] Under these conditions, sulfate ions quantitatively precipitate as barium sulfate. Subsequently, the solution's pH is raised to a basic level of 12.5-13.0 with sodium hydroxide.[3][4][5] At this elevated pH, the excess barium ions (those that did not react with sulfate) form a blue-colored chelate with the MTB indicator.[1][6] The amount of uncomplexed MTB, which is gray, is directly proportional to the original sulfate concentration in the sample.[1][4] The analysis is finalized by measuring the absorbance of the uncomplexed MTB spectrophotometrically at a wavelength of 460 nm.[5][7] The method is characterized by a non-linear, hyperbolic calibration curve.[7][8]

Quantitative Specifications

The performance characteristics of the Methylthymol Blue method are summarized below. These values are based on established protocols such as EPA Method 375.2.

Parameter	Value	References
Applicable Water Types	Drinking, ground, surface water; domestic & industrial wastes.	[1][3][5]
Applicable Range	3 - 300 mg/L SO₄²⁻	[1][4]
Modified Low Range	0.5 - 30 mg/L SO₄²⁻	[1][4][5]
Method Detection Limit	0.5 - 1.61 mg/L SO₄²⁻	[6][8]
Wavelength	460 nm	[5][7]
Calibration Curve	Non-linear (Third-order or Hyperbolic)	[5][7][8]
Sample Throughput	~30 samples per hour (automated)	[1][3][4]
Sample Preservation	Cool to 4°C	[4][5][6]
Maximum Holding Time	28 days	[1][6]

Interferences

Proper sample pre-treatment is critical to ensure accurate results. The following table details common interferences and their mitigation strategies.

Interferent	Effect	Mitigation Strategy	References
Multivalent Cations	Positive interference by complexing with MTB.	Remove using a sodium-form cation-exchange column.	[1][5][7]
Turbidity	Optical interference.	Filter sample through a 0.45-µm filter or centrifuge.	[1][5]
Low Sample pH	Elutes cations from the ion-exchange resin.	Neutralize samples with a pH below 2 before analysis.	[5]
Sulfide, Sulfite	Positive interference.	Seldom found in significant concentrations in treated waters.	[7][9]
Phosphate	Positive interference.	A known issue with the method; requires careful evaluation of sample matrix.	[7][10]

Experimental Workflow

Caption: Workflow for the automated Methylthymol Blue sulfate determination method.

Detailed Experimental Protocol

This protocol is based on automated continuous-flow analysis systems, such as those described in EPA methods 375.2 and 9036.[3][5]

• Automated continuous-flow analytical instrument (e.g., AutoAnalyzer)

• Spectrophotometer or colorimeter with a 15-mm flow cell and 460-nm interference filters.[5]

• Proportioning pump and manifold.

• Data recorder or computer-based data acquisition system.

• Glass tubing for ion-exchange columns (e.g., 7.5-in. long, 2.0-mm I.D.).[5]

• Standard laboratory glassware (volumetric flasks, pipettes).

• Cation-exchange resin (e.g., Dowex 50W-X8, sodium form).[7]

• Reagent Water: ASTM Type II water should be used for all reagent and standard preparations.

• Sulfate Stock Solution (1000 mg/L SO₄²⁻): Dry anhydrous sodium sulfate (Na₂SO₄) at 105°C for one hour.[2] Dissolve 1.479 g in reagent water and dilute to 1.0 L in a volumetric flask.[2][3]

• Sulfate Standard Solutions: Prepare a series of at least five calibration standards by diluting the stock solution to cover the desired analytical range (e.g., 0.5 to 30 mg/L or 10 to 300 mg/L).[5]

• Barium Chloride Solution: Dissolve 1.526 g of barium chloride dihydrate (BaCl₂·2H₂O) in 500 mL of reagent water and dilute to 1.0 L.[5]

• Methylthymol Blue Reagent:

  • In a 500 mL volumetric flask, dissolve 0.1182 g of methylthymol blue (pentasodium salt) in 25 mL of the Barium Chloride Solution.[3][5]

  • Add 4 mL of 1.0 N Hydrochloric Acid (HCl). The solution color will change to bright orange.[3][5]

  • Add 71 mL of reagent water.[3][5]

  • Dilute to the 500 mL mark with 95% ethanol. The final pH should be approximately 2.6.[3][5]

  • This reagent should be prepared one day before use and stored in a brown bottle in a refrigerator or freezer.[2][5]

• Sodium Hydroxide (0.18 N): Dilute 7.2 mL of 50% NaOH solution to 500 mL with reagent water.[3]

• Buffered EDTA Solution (for cleaning): Dissolve 40 g of tetrasodium EDTA in 1.0 L of a pH 10.5 buffer (prepared by dissolving 6.75 g of ammonium chloride and 57 mL of concentrated ammonium hydroxide in water and diluting to 1.0 L).[3][5]

• Sample Preparation:

  • If the sample is turbid, filter it through a 0.45-µm membrane filter or centrifuge.[1][5]

  • If the sample pH is below 2, adjust it to a higher level with a small amount of dilute NaOH.[5]

• Ion-Exchange Column Preparation:

  • Prepare a slurry of the cation-exchange resin in reagent water.

  • Pull the slurry into the glass tubing, using a loose glass wool plug at the bottom to retain the resin. Ensure no air bubbles are trapped in the column.[5]

  • The column's capacity should be monitored periodically by analyzing a mid-range sulfate standard containing calcium. Regenerate or replace the column as needed.[5]

• Instrument Setup and Calibration:

  • Set up the automated analyzer manifold according to the manufacturer's instructions for the desired concentration range.[5]

  • Allow the colorimeter and recorder to warm up for at least 30 minutes.[5]

  • Pump all reagents through the system until a stable baseline is achieved.[5]

  • Analyze the calibration standards in duplicate, from lowest to highest concentration, to generate a standard curve.[5] Due to the non-linear nature of the chemistry, do not use a simple linear regression. A third-order polynomial or point-to-point fit is typically required.[5][8]

• Sample Analysis:

  • Load samples into the autosampler.

  • Include a laboratory reagent blank and a quality control standard (QCS) at the beginning of the run and after every 10-20 samples to monitor for contamination and instrument drift.

  • Analyze the samples. If a sample's concentration exceeds the highest calibration standard, it must be diluted and re-analyzed.[5]

• Post-Analysis System Wash:

  • At the end of the analytical run, flush the system to prevent the precipitation of barium salts.

  • Place the methylthymol blue and sodium hydroxide reagent lines in reagent water for several minutes.[3][5]

  • Transfer the lines to the buffered EDTA solution and pump for 10-15 minutes.[3][5]

  • Finally, wash the entire system with reagent water for at least 15 minutes before shutting down.[3][5]

• Calculate the concentration of sulfate in each sample by comparing its peak height or area to the non-linear calibration curve.[5]

• Apply the appropriate dilution factor if the sample was diluted.

• All quality control data, including blanks, QCS results, and calibration curves, should be documented and maintained.[5] The calibration curve must be verified at the beginning of each analytical run.[5]

References

• 1. NEMI Method Summary - 375.2 [nemi.gov]
• 2. scribd.com [scribd.com]
• 3. epa.gov [epa.gov]
• 4. legacy.azdeq.gov [legacy.azdeq.gov]
• 5. epa.gov [epa.gov]
• 6. Analytical Method [keikaventures.com]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. ezkem.com [ezkem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Application Notes &amp; Protocols: Complexometric Titration of Zinc with EDTA using Methylthymol Blue

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the quantitative determination of zinc ions (Zn²⁺) in aqueous solutions using complexometric titration with ethylenediaminetetraacetic acid (EDTA) and Methylthymol Blue (MTB) as the indicator. This method is a reliable and accurate technique suitable for the analysis of zinc in various samples, including pharmaceutical preparations and raw materials.

Principle

Complexometric titration of zinc with EDTA is based on the formation of a stable, water-soluble 1:1 complex between the zinc ions and the chelating agent, EDTA. The reaction can be represented as:

Zn²⁺ + [EDTA]⁴⁻ → [Zn(EDTA)]²⁻

Methylthymol Blue is a metallochromic indicator that forms a colored complex with zinc ions. In a buffered solution at the optimal pH, the zinc ions initially form a blue complex with the Methylthymol Blue indicator. During the titration, EDTA, which forms a more stable complex with zinc than the indicator, progressively binds with the free zinc ions. At the endpoint of the titration, all the zinc ions have been complexed by EDTA. The subsequent drop of EDTA solution displaces the zinc ions from the zinc-indicator complex, causing a distinct color change, signaling the completion of the reaction.

Reagents and Materials

• Standard Zinc Solution (0.01 M): Accurately weigh approximately 0.654 g of analytical grade zinc metal (or 2.875 g of zinc sulfate heptahydrate, ZnSO₄·7H₂O), dissolve it in a minimal amount of dilute hydrochloric acid, and dilute to 1000 mL with deionized water in a volumetric flask.

• EDTA Solution (0.01 M): Dissolve approximately 3.722 g of disodium edetate dihydrate (Na₂EDTA·2H₂O) in deionized water and dilute to 1000 mL in a volumetric flask. Standardize this solution against the primary standard zinc solution.

• Methylthymol Blue Indicator Solution (0.5% w/v): Dissolve 0.5 g of Methylthymol Blue powder in 100 mL of deionized water.

  • Alternative Solid Indicator: A ground mixture of 1 part Methylthymol Blue with 100 parts of potassium nitrate (KNO₃) can also be used.

• Hexamethylenetetramine (Hexamine) Buffer (pH ~6.0): Dissolve approximately 400 g of hexamethylenetetramine in 1000 mL of deionized water. The pH can be adjusted with dilute hydrochloric acid or sodium hydroxide if necessary.

• Deionized Water

• Burette (50 mL), Pipettes, Conical Flasks (250 mL), Volumetric Flasks, Magnetic Stirrer and Stir Bar

Experimental Protocol

3.1. Standardization of EDTA Solution

• Pipette 25.00 mL of the standard 0.01 M zinc solution into a 250 mL conical flask.

• Add approximately 75 mL of deionized water.

• Add 10 mL of the hexamine buffer solution to adjust the pH to approximately 6.0.

• Add 3-4 drops of the Methylthymol Blue indicator solution (or a small spatula tip of the solid mixture). The solution will turn blue.

• Titrate the solution with the prepared 0.01 M EDTA solution from the burette with constant stirring.

• The endpoint is reached when the color of the solution changes sharply from blue to a persistent grey or colorless state.

• Record the volume of EDTA solution consumed.

• Repeat the titration at least two more times to obtain concordant results.

• Calculate the exact molarity of the EDTA solution using the formula: M_EDTA = (M_Zn × V_Zn) / V_EDTA

3.2. Titration of Zinc Sample

• Pipette an accurately measured volume of the unknown zinc sample (e.g., 25.00 mL) into a 250 mL conical flask. The sample size should ideally contain 0.35-0.45 millimoles of zinc.[1]

• Dilute the sample with approximately 75 mL of deionized water.

• Add 10 mL of the hexamine buffer solution.

• Add 3-4 drops of the Methylthymol Blue indicator solution. The solution will turn blue.

• Titrate with the standardized 0.01 M EDTA solution until the endpoint is reached (blue to grey/colorless).

• Record the volume of EDTA consumed.

• Repeat the titration for a total of three determinations.

• Calculate the concentration of zinc in the sample.

Management of Interferences

Several metal ions can interfere with the titration by also forming complexes with EDTA. Masking agents can be used to prevent this interference:

• Copper (Cu²⁺) and Cadmium (Cd²⁺): These ions can be masked by adding a small amount of potassium cyanide (KCN) solution. Caution: KCN is highly toxic and should be handled with extreme care in a well-ventilated fume hood.

• Lead (Pb²⁺) and Aluminum (Al³⁺): Triethanolamine can be used as a masking agent for these ions.

Data Presentation

The results of the titration can be summarized in the following tables:

Table 1: Standardization of EDTA Solution

Titration No.	Volume of Standard Zn Solution (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of EDTA Consumed (mL)
1	25.00	0.00	24.90	24.90
2	25.00	0.10	25.05	24.95
3	25.00	0.20	25.18	24.98
Average	24.94

Table 2: Titration of Unknown Zinc Sample

Titration No.	Volume of Unknown Zn Sample (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of Standardized EDTA Consumed (mL)
1	25.00	0.00	18.50	18.50
2	25.00	0.20	18.75	18.55
3	25.00	0.40	18.92	18.52
Average	18.52

Calculations

The concentration of zinc in the unknown sample can be calculated using the following formula:

Molarity of Zn²⁺ (M_Zn_unknown) = (M_EDTA × V_EDTA_consumed) / V_Zn_sample

Where:

• M_EDTA is the molarity of the standardized EDTA solution.

• V_EDTA_consumed is the average volume of EDTA solution used for the unknown sample titration.

• V_Zn_sample is the volume of the unknown zinc sample taken for titration.

To express the result in mg/mL:

Concentration (mg/mL) = M_Zn_unknown × Atomic Mass of Zinc (65.38 mg/mmol)

Visualizations

Caption: Experimental workflow for the complexometric titration of zinc.

Caption: Chemical principle of endpoint detection in zinc titration.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for Methylthymol Blue in Automated Chemical Analyzers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Methylthymol Blue (MTB) in the quantitative determination of calcium and magnesium on automated chemical analyzers.

Introduction

Methylthymol Blue is a metallochromic indicator that forms a colored complex with alkaline earth metals, including calcium and magnesium, in an alkaline environment.[1][2][3] This property allows for the spectrophotometric determination of these essential ions in various biological samples such as serum, plasma, and urine.[1][4] The intensity of the color produced is directly proportional to the concentration of the analyte.[1] Automated chemical analyzers utilize this principle to provide rapid and high-throughput analysis.[5]

Principle of the Method

In an alkaline solution, Methylthymol Blue binds with calcium or magnesium ions to form a distinctively colored complex.[1][3] The change in absorbance, measured at a specific wavelength, is then used to calculate the concentration of the analyte in the sample.

To ensure specificity, the assays incorporate masking agents. For the determination of calcium, a chelating agent such as 8-hydroxyquinoline is often used to prevent interference from magnesium ions.[1] Conversely, in magnesium assays, a substance that preferentially binds to calcium is added to eliminate its interference.[3]

Reagent Composition

The reagents for Methylthymol Blue-based assays on automated analyzers typically consist of two main solutions that are combined to form a working reagent.

Table 1: Typical Reagent Composition for Calcium Assay

Reagent Component	Concentration	Purpose
Reagent 1 (Buffer)
Monoethanolamine	1.0 mol/L	Provides the alkaline pH necessary for the reaction.[1]
Reagent 2 (Color Reagent)
Methylthymol Blue	92 µmol/L	Forms a colored complex with calcium.[1]
8-Hydroxyquinoline	50 mmol/L	Masks magnesium to prevent interference.[1]

Table 2: Typical Reagent Composition for Magnesium Assay

Reagent Component	Concentration	Purpose
Working Reagent
Methylthymol Blue (MTB)	Varies	Forms a colored complex with magnesium.[3]
Calcium Chelator	Varies	Masks calcium to prevent interference.[3]
Alkaline Buffer	Varies	Provides the optimal alkaline pH for the reaction.

Experimental Protocols for Automated Analyzers

The following are generalized protocols for the determination of calcium and magnesium using Methylthymol Blue on automated chemical analyzers. Specific parameters may need to be optimized based on the instrument manufacturer's recommendations.

Calcium Determination

Specimen: Serum, heparinized plasma, or urine.[1]

Automated Analyzer Parameters (General):

Parameter	Setting
Wavelength	610 nm[2][6]
Assay Mode	Endpoint
Sample Volume	~10 µL[6]
Reagent Volume	~250 µL (Working Reagent)[6]
Incubation Time	2-5 minutes[5][6]
Incubation Temperature	Room temperature or 37°C[1]
Calibration	Linear

Procedure:

• Prepare the working reagent by mixing the buffer and color reagent according to the kit insert's instructions.

• Load the samples, calibrators, and controls onto the automated analyzer.

• The analyzer will automatically pipette the sample and working reagent into a reaction cuvette.

• After the specified incubation period, the analyzer will measure the absorbance at 610 nm.

• The concentration of calcium in the sample is calculated automatically based on the calibration curve.

Magnesium Determination

Specimen: Serum or heparinized plasma.[7] Hemolyzed samples should be avoided.[7]

Automated Analyzer Parameters (General):

Parameter	Setting
Wavelength	~600 nm[3]
Assay Mode	Endpoint
Sample Volume	~3-10 µL
Reagent Volume	~300 µL (Working Reagent)
Incubation Time	~3-5 minutes[7]
Incubation Temperature	37°C[7]
Calibration	Linear

Procedure:

• Ensure the ready-to-use reagent is loaded onto the analyzer.

• Load the samples, calibrators, and controls.

• The instrument will automatically mix the sample and reagent in a cuvette.

• Following incubation, the absorbance is measured at approximately 600 nm.

• The magnesium concentration is then automatically calculated.

Performance Characteristics

The following tables summarize the typical performance characteristics of Methylthymol Blue-based assays on automated chemical analyzers.

Table 3: Performance Characteristics of the Automated Calcium Assay

Parameter	Typical Value	Reference
Linearity	Up to 15 mg/dL (3.75 mmol/L)	[1]
Analytical Sensitivity	0.07 mmol/L	[6]
Intra-assay Precision (%CV)	7.0% - 10.0%	[6]
Comparison	Good correlation with atomic absorption spectrophotometry.	[5]

Table 4: Performance Characteristics of the Automated Magnesium Assay

Parameter	Typical Value	Reference
Linearity	Up to 3.04 mmol/L
Limit of Detection	0.061 mmol/L
Precision (%CV)	12.2% - 17.1% (may vary significantly between analyzers)	[8]
Accuracy	May show a positive bias compared to atomic absorption spectrophotometry.	[8]

Interferences

Several substances can potentially interfere with the accuracy of Methylthymol Blue assays.

• Bilirubin: Elevated levels of bilirubin may interfere with the magnesium assay.[9]

• Hemoglobin: Hemolysis can release substances that interfere with the colorimetric reading and falsely elevate magnesium results.[7]

• Lipemia: Grossly lipemic samples may affect the accuracy of the results.[7]

• Anticoagulants: EDTA, oxalate, and citrate should not be used as they chelate calcium and magnesium. Heparin is the recommended anticoagulant.[1]

Visualizations

Signaling Pathway: Methylthymol Blue Complexation

Caption: Complex formation between analyte and Methylthymol Blue.

Experimental Workflow: Automated Analyzer

Caption: Automated analysis workflow.

Logical Relationship: Assay Specificity

Caption: Specificity enhancement through masking agents.

References

• 1. medichem-me.com [medichem-me.com]
• 2. m.sunlongbiotech.com [m.sunlongbiotech.com]
• 3. m.sunlongbiotech.com [m.sunlongbiotech.com]
• 4. scribd.com [scribd.com]
• 5. [Colorimetric determination of calcium in serum using methylthymol blue] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. clearchemdiagnostics.com [clearchemdiagnostics.com]
• 8. Comparison of the determination of magnesium by methylthymol blue spectrophotometry and atomic absorption spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Methylthymol Blue in Biological Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: Methylthymol Blue (MTB) is a metallochromic indicator that has found a primary and well-established role in biological research for the quantitative determination of calcium in various biological fluids. Its ability to form a colored complex with calcium allows for accurate spectrophotometric analysis. While its application in this area is robust, it is crucial to note that Methylthymol Blue is not a standard or documented stain for the histological visualization of calcium in tissues, such as bone, a role fulfilled by other dyes like Alizarin Red S and fluorochromes such as calcein.

These application notes provide detailed protocols for the primary use of Methylthymol Blue in biological research—the colorimetric determination of calcium—and offer context on its place among other calcium staining methods.

Application 1: Spectrophotometric Determination of Calcium in Biological Fluids

This method is based on the principle that calcium ions react with Methylthymol Blue in an alkaline medium to form a colored complex. The intensity of this color, measured by a spectrophotometer, is directly proportional to the calcium concentration in the sample.[1][2] To prevent interference from magnesium, a common ion in biological samples, a chelating agent like 8-hydroxyquinoline is often included in the reagent.[2]

Quantitative Data Summary

Parameter	Value	Reference
Principle	Colorimetric; formation of a Ca-MTB complex	[2]
Wavelength of Max. Absorbance	610 nm	[1]
Detection Limit	0.6 mg/dL (0.15 mmol/L) calcium	[1]
Linearity	Up to 15 mg/dL (3.75 mmol/L)	[2]
Incubation Time	5 minutes at 37°C or 10 minutes at 20-25°C	[2]
Color Stability	At least 30 minutes	[2]

Reagent Composition for Calcium Assay

Reagent	Component	Concentration
R1 (Alkaline Buffer)	Monoethanolamine	1.0 mol/L
R2 (Color Reagent)	Methylthymol Blue	92 µmol/L
8-hydroxyquinoline	50 mmol/L

Note: Commercial kits often provide these as ready-to-use solutions.

Experimental Protocol: Calcium Determination in Serum

1. Specimen Collection and Handling:

• Use fasting, non-hemolyzed serum as the specimen of choice.[2]

• Avoid anticoagulants other than heparin.[2]

• Separate serum from the clot promptly as red blood cells can absorb calcium.[2]

• Serum is stable for 24 hours at 20-25°C, 1 week at 2-8°C, and 5 months at -20°C when protected from evaporation.[2]

2. Reagent Preparation:

• If using a two-reagent system, prepare the working reagent by mixing equal volumes of Reagent R1 and Reagent R2. This working reagent is typically stable for about 15 days when stored at 2-8°C in the dark.[2] A turbid reagent should be discarded.[2]

3. Assay Procedure:

• Pipette 1.0 mL of the working reagent into cuvettes for the blank, standard, and sample.

• Add 10 µL of distilled water to the blank cuvette.

• Add 10 µL of Calcium Standard to the standard cuvette.

• Add 10 µL of the serum sample to the sample cuvette.

• Mix thoroughly and incubate for 5 minutes at 37°C or 10 minutes at room temperature (20-25°C).[2]

• Measure the absorbance of the standard and the sample against the reagent blank at 610 nm. The final color is stable for at least 30 minutes.[2]

4. Calculation:

• Calcium Concentration (mg/dL) = (Absorbance of Sample / Absorbance of Standard) x Concentration of Standard (mg/dL)

5. Interferences:

• Hemolysis (hemoglobin < 10 g/L) and bilirubin (< 20 mg/dL) do not significantly interfere.[1]

• Lipemia (triglycerides > 1.25 g/L) can interfere.[1] For lipemic samples, a serum blank is required.[2]

Experimental Workflow: Spectrophotometric Calcium Assay

References

• 1. scribd.com [scribd.com]
• 2. medichem-me.com [medichem-me.com]

Technical Notes & Optimization

How to prevent interference of other metal ions in Methylthymol Blue assays.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the interference of other metal ions in Methylthymol Blue (MTB) assays.

Frequently Asked Questions (FAQs)

Q1: What is a Methylthymol Blue (MTB) assay and what is it used for?

A1: The Methylthymol Blue (MTB) assay is a colorimetric method used for the quantitative determination of various metal ions, most commonly calcium. The assay is based on the principle that MTB, a metallochromic indicator, forms a colored complex with metal ions in an alkaline solution. The intensity of the color, measured with a spectrophotometer, is proportional to the concentration of the metal ion of interest.

Q2: Which metal ions can interfere with the MTB assay for calcium?

A2: MTB is a non-selective indicator and can form complexes with several divalent and trivalent metal ions, which can lead to inaccurate measurements of calcium. Common interfering ions include magnesium (Mg²⁺), iron (Fe³⁺), aluminum (Al³⁺), copper (Cu²⁺), and zinc (Zn²⁺).[1]

Q3: How can I prevent interference from other metal ions in my MTB assay?

A3: There are several strategies to prevent interference:

• pH Optimization: The formation of the calcium-MTB complex is pH-dependent. Performing the assay within the optimal pH range of 10-13 can help minimize interference from some metal ions.[2]

• Use of Masking Agents: Masking agents are chemicals that form stable complexes with interfering ions, preventing them from reacting with MTB.[3]

• Sample Dilution: If the concentration of the interfering ion is low, diluting the sample can sometimes reduce its effect to a negligible level.

Q4: What are some common masking agents used in MTB assays?

A4: Several masking agents can be used to selectively block interfering ions. Some common examples include:

• 8-Hydroxyquinoline (8-Quinolinol): Effectively masks magnesium (Mg²⁺) ions.[2][4]

• Ascorbic Acid: Can be used to mask iron (Fe³⁺) by reducing it to Fe²⁺, which forms a less stable complex with MTB at the assay's pH.[5][6]

• Triethanolamine (TEA): Can mask iron (Fe³⁺) and aluminum (Al³⁺).[3][7]

• Potassium Cyanide: An effective masking agent for several cations, but due to its high toxicity, it should be used with extreme caution and only when other alternatives are not suitable.[8]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your MTB assays.

Problem	Possible Cause	Solution
Absorbance values are higher than expected.	Interference from other metal ions (e.g., Mg²⁺, Fe³⁺, Cu²⁺, Zn²⁺).	1. Verify the pH of your reaction mixture is in the optimal range (10-13).2. Incorporate a specific masking agent for the suspected interfering ion into your protocol (see Data & Protocols section).3. Analyze a sample blank containing all components except the analyte to determine the contribution of interfering ions.
Poor reproducibility of results.	Inconsistent pH between samples or contamination.	1. Ensure precise and consistent pH adjustment for all samples and standards.2. Use metal-free labware or acid-wash all glassware to prevent contamination.
Color of the sample fades or changes over time.	Instability of the MTB-metal complex.	1. Read the absorbance within the recommended timeframe after adding the reagents, as the color of the calcium-dye complex is stable for several hours.[9] 2. Ensure the MTB reagent is not degraded. Store it protected from light.
Precipitate forms in the reaction mixture.	High concentrations of certain ions (e.g., phosphate) or inappropriate pH.	1. Adjust the sample pH before adding the MTB reagent.2. If high phosphate is suspected, a sample pretreatment step may be necessary.

Quantitative Data on Interfering Ions and Masking Agents

The following tables summarize the tolerance limits of common interfering ions in MTB assays for calcium and the recommended masking agents.

Table 1: Tolerance Limits of Common Interfering Ions in Calcium MTB Assay

Interfering Ion	Chemical Formula	Tolerance Limit	Notes
Magnesium	Mg²⁺	Up to 100 mg/L (with 8-hydroxyquinoline)	8-hydroxyquinoline is a highly effective masking agent for magnesium.[4]
Iron	Fe³⁺	Up to 3000 ppm (with ascorbic acid in a related method)	Ascorbic acid reduces Fe³⁺ to Fe²⁺, minimizing its interference.[5][6]
Copper	Cu²⁺	High concentrations interfere	Specific tolerance limits are not well-documented in the context of MTB calcium assays. Use of masking agents like triethanolamine may be necessary.
Zinc	Zn²⁺	High concentrations interfere	Specific tolerance limits are not well-documented in the context of MTB calcium assays. Use of masking agents may be necessary.
Aluminum	Al³⁺	High concentrations interfere	Triethanolamine can be used as a masking agent.[3][7]

Table 2: Common Masking Agents and Their Applications

Masking Agent	Target Interfering Ion(s)	Recommended Concentration
8-Hydroxyquinoline	Mg²⁺	50 mmol/L in the final reagent mixture
Ascorbic Acid	Fe³⁺	10% (w/v) solution (2 mL per aliquot in a related method)
Triethanolamine	Fe³⁺, Al³⁺	Varies depending on the concentration of the interfering ion.

Experimental Protocols

Protocol 1: Standard Methylthymol Blue (MTB) Assay for Calcium

This protocol provides a general procedure for the colorimetric determination of calcium using MTB.

• Reagent Preparation:

  • MTB Reagent: Prepare a solution of Methylthymol Blue in a suitable buffer (e.g., AMP buffer) to achieve a final pH between 10 and 13.

  • Calcium Standard: Prepare a series of calcium standards of known concentrations.

• Assay Procedure:

  • Pipette a specific volume of the sample and each calcium standard into separate test tubes.

  • Add the MTB reagent to each tube and mix well.

  • Incubate the mixture at room temperature for a specified time (e.g., 5-10 minutes) to allow for color development.

  • Measure the absorbance of each solution at the wavelength of maximum absorbance for the Ca-MTB complex (typically around 610 nm).

• Data Analysis:

  • Construct a standard curve by plotting the absorbance of the calcium standards against their known concentrations.

  • Determine the calcium concentration in the sample by interpolating its absorbance value on the standard curve.

Protocol 2: MTB Assay for Calcium with Magnesium Masking

This protocol incorporates 8-hydroxyquinoline to prevent interference from magnesium ions.

• Reagent Preparation:

  • MTB-8-Hydroxyquinoline Reagent: Prepare the MTB reagent as described in Protocol 1, and add 8-hydroxyquinoline to a final concentration of 50 mmol/L.[4] Ensure the final pH is between 10 and 13.

  • Calcium Standard: Prepare calcium standards as in Protocol 1.

• Assay Procedure:

  • Follow the same assay procedure as outlined in Protocol 1, using the combined MTB-8-hydroxyquinoline reagent.

• Data Analysis:

  • Perform data analysis as described in Protocol 1.

Protocol 3: MTB Assay for Calcium with Iron Masking

This protocol uses ascorbic acid to minimize interference from iron ions.

• Reagent Preparation:

  • MTB Reagent: Prepare the MTB reagent as described in Protocol 1.

  • Ascorbic Acid Solution: Prepare a 10% (w/v) solution of ascorbic acid in deionized water.

  • Calcium Standard: Prepare calcium standards as in Protocol 1.

• Assay Procedure:

  • To each sample and standard, add a small volume of the ascorbic acid solution (e.g., 2 mL of 10% ascorbic acid for up to 3000 ppm of iron, as a starting point based on related methods).[5][6]

  • Mix and allow a short incubation time for the reduction of Fe³⁺ to Fe²⁺.

  • Proceed with the addition of the MTB reagent and follow the remaining steps of Protocol 1.

• Data Analysis:

  • Perform data analysis as described in Protocol 1.

Visual Guides

Caption: General experimental workflow for an MTB assay with an optional masking step.

Caption: Troubleshooting logic for common issues in MTB assays.

References

• 1. Study of interaction of metal ions with methylthymol blue by chemometrics and quantum chemical calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US3754865A - Colorimetric determination of calcium in biologic fluids - Google Patents [patents.google.com]
• 3. scribd.com [scribd.com]
• 4. medichem-me.com [medichem-me.com]
• 5. Masking of iron and other interferences during the spectrophotometric analysis of aluminum from soil samples using Alizarin Red S - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Lecture - 22 Complexometric Titrations.pptx [slideshare.net]
• 8. Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc from the same solution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapid colorimetric determination of calcium in biologic fluids with methylthymol blue. | Semantic Scholar [semanticscholar.org]

Optimizing pH conditions for Methylthymol Blue titrations.

Welcome to the technical support center for optimizing Methylthymol Blue (MTB) titrations. This guide provides detailed answers to frequently asked questions, troubleshooting advice for common experimental issues, and standardized protocols to ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is Methylthymol Blue and how does it function in titrations?

Methylthymol Blue (MTB) is a metallochromic indicator used in complexometric titrations to determine the concentration of various metal ions.[1] It functions by forming a colored complex with the metal ions present in the sample.[1] During the titration, a chelating agent, most commonly ethylenediaminetetraacetic acid (EDTA), is added. EDTA forms a more stable complex with the metal ions than MTB does. As the EDTA is added, it progressively binds to the free metal ions and then displaces the MTB from the metal-MTB complex. This release of the free indicator results in a distinct color change, signaling the endpoint of the titration.[1]

Q2: Why is pH control so critical for titrations using Methylthymol Blue?

Controlling the pH is crucial for several reasons:

• Complex Stability: The stability of both the metal-MTB complex and the metal-EDTA complex is highly dependent on pH.[2] Titrations must be performed at a pH where the metal-EDTA complex is significantly more stable than the metal-MTB complex to ensure a sharp, clear endpoint.

• Indicator Color: Methylthymol Blue is a polyprotic acid, meaning its color is dependent on the pH of the solution.[3] The color contrast between the free indicator and the metal-indicator complex must be easily observable, and this is only achieved within a specific pH range.[4]

• Selectivity: Adjusting the pH allows for the selective titration of specific metal ions in a mixture. For example, some trivalent metals like bismuth and thorium can be titrated in a strongly acidic solution (pH ≈ 2), where most divalent cations do not interfere.[4][5]

Q3: What are the operational pH ranges and color transitions for Methylthymol Blue?

Unlike simple acid-base indicators, the color change for MTB in a complexometric titration depends on the specific metal ion being titrated and the pH. The free indicator itself has different colors at various pH values. The crucial color change is from the metal-MTB complex to the free MTB at the selected pH. A study involving barium indicated a useful pH range of 11 to 12.5.[3]

Condition	pH Range	Typical Color
Free Indicator (Acidic)	< 6.5	Grey
Free Indicator (Slightly Alkaline)	6.5 - 8.5	Light Blue
Free Indicator (Alkaline)	> 10.8	Deep Blue
Metal-MTB Complex	Varies (often 5-12.5)	Blue or Grey-Blue
Endpoint Transition	Varies	Typically Blue to Grey/Smoke-Grey

Q4: For which metal ions is Methylthymol Blue a suitable indicator?

Methylthymol Blue is a versatile but non-selective indicator that can be used for the direct or back-titration of over twenty metal ions.[6] It is commonly used for the determination of alkaline earth metals and other divalent and trivalent cations. The optimal pH for titration varies by metal.

Metal Ion	Recommended pH for Titration
Bismuth (Bi³⁺)	1 - 3
Thorium (Th⁴⁺)	~ 2
Lead (Pb²⁺)	5 - 6
Zinc (Zn²⁺)	5 - 6
Magnesium (Mg²⁺)	10 - 11
Calcium (Ca²⁺)	11 - 12.5
Barium (Ba²⁺)	11 - 12.5
Strontium (Sr²⁺)	11 - 12.5

Troubleshooting Guide

Q1: The color change at the endpoint is gradual and difficult to pinpoint. How can I achieve a sharper endpoint?

A sluggish endpoint is a common issue and can be caused by several factors.

• Suboptimal pH: This is the most frequent cause. The pH of the solution may not be optimal for the stability of the complexes. Verify the pH of your buffered solution with a calibrated pH meter and adjust if necessary. The use of a properly prepared buffer solution is essential to maintain a constant pH throughout the titration.[7]

• Slow Reaction Kinetics: The complexation reaction for some metals, like Aluminum (Al³⁺), can be slow at room temperature.[8] Gently heating the solution or performing a back-titration (adding a known excess of EDTA and titrating the excess with a standard metal ion solution) can resolve this.[2][8]

• Incorrect Indicator Concentration: Using too much indicator can obscure the endpoint. Conversely, too little may result in a faint color change. Prepare the indicator as a 0.1% solution and use a consistent, minimal amount (e.g., 2-4 drops).

• Inadequate Mixing: Ensure the solution is stirred continuously and thoroughly with a magnetic stirrer to ensure the titrant reacts completely upon addition.[9]

Logical Workflow: Troubleshooting an Indistinct Endpoint

Caption: Workflow for troubleshooting a poor titration endpoint.

Q2: The initial color of the solution before adding titrant is unexpected.

An incorrect starting color usually points to an issue with the pH of the sample solution or contamination.

• Incorrect pH: The most likely cause is that the initial pH of the solution is outside the desired range for the metal-MTB complex to form. Before adding the indicator, adjust the sample pH to the correct range using a suitable buffer.

• Contamination: If the indicator solution itself is off-color, it may be contaminated or degraded. Prepare a fresh solution. Ensure all glassware is scrupulously clean, as residual acids or bases can alter the local pH.[10]

• Presence of Interfering Ions: The sample may contain other metal ions that also form complexes with MTB. This can be addressed by using a masking agent to selectively bind the interfering ions.[4] For example, cyanide can be used to mask Zn²⁺ and Cu²⁺ if titrating for Mg²⁺.[4]

Q3: The solution color changes, but not at the expected titrant volume.

This indicates a systematic error in the procedure.

• Standardization Error: The concentration of your EDTA titrant or the standard solution used for back-titration may be incorrect. Re-standardize your solutions carefully.

• Incorrect Sample Volume: Ensure precise and accurate measurement of the analyte volume using calibrated volumetric pipettes.

• Buffer Interference: Some buffer components can weakly interact with metal ions. While usually not significant, using a very high concentration of a buffer like citrate or phosphate could potentially interfere. Use the recommended buffer system at the specified concentration.

Experimental Protocols

Protocol 1: Preparation of Methylthymol Blue Indicator Solution (0.1% w/v)

Materials:

• Methylthymol Blue (tetrasodium salt)

• Deionized water

• 100 mL volumetric flask

• Analytical balance

Procedure:

• Accurately weigh 0.1 g of Methylthymol Blue powder.

• Transfer the powder into a 100 mL volumetric flask.

• Add approximately 50 mL of deionized water to the flask.

• Swirl the flask gently to dissolve the powder completely. A magnetic stirrer can be used to aid dissolution.

• Once dissolved, dilute the solution to the 100 mL mark with deionized water.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store the solution in a well-sealed, clearly labeled bottle at room temperature, protected from light.

Protocol 2: Preparation of an Ammonia-Ammonium Chloride Buffer (pH 10)

Materials:

• Ammonium chloride (NH₄Cl)

• Concentrated ammonia solution (NH₄OH, ~28-30%)

• Deionized water

• 1 L volumetric flask

• Graduated cylinder

• Calibrated pH meter

Procedure:

• Weigh 54 g of ammonium chloride (NH₄Cl) and dissolve it in approximately 200 mL of deionized water in a beaker.

• In a fume hood, carefully measure 350 mL of concentrated ammonia solution and add it to the NH₄Cl solution.

• Transfer the mixture to a 1 L volumetric flask.

• Allow the solution to cool to room temperature.

• Dilute to the 1 L mark with deionized water.

• Mix the solution thoroughly.

• Verify the pH with a calibrated pH meter. Adjust if necessary by adding small amounts of concentrated ammonia (to increase pH) or hydrochloric acid (to decrease pH).

Protocol 3: General Complexometric Titration of Calcium (Ca²⁺)

Objective: Determine the concentration of Ca²⁺ in a sample solution using EDTA and Methylthymol Blue indicator.

Workflow: General Complexometric Titration

Caption: Standard workflow for a complexometric titration.

Procedure:

• Sample Preparation: Pipette a precise volume (e.g., 25.00 mL) of the calcium-containing sample into a 250 mL Erlenmeyer flask. Dilute with approximately 50 mL of deionized water.

• pH Adjustment: Add approximately 2-5 mL of a suitable buffer solution to bring the pH to ~12. A sodium hydroxide (NaOH) solution can also be used to adjust to this pH. Confirm the pH with a pH meter or pH paper.

• Indicator Addition: Add 2-4 drops of the 0.1% Methylthymol Blue indicator solution. The solution should turn a distinct blue color as the Ca-MTB complex forms.

• Titration: Fill a burette with a standardized EDTA solution (e.g., 0.01 M). Record the initial burette volume. Titrate the sample with the EDTA solution under constant stirring.

• Endpoint Detection: As the endpoint is approached, the EDTA will start to displace the MTB from the calcium ions. The endpoint is reached when the solution color makes its final, sharp transition from blue to a smoke-grey color.

• Recording and Calculation: Record the final burette volume. Calculate the volume of EDTA added. Use the stoichiometry of the Ca²⁺-EDTA reaction (1:1) to calculate the concentration of Ca²⁺ in the original sample.

References

• 1. nbinno.com [nbinno.com]
• 2. digicollections.net [digicollections.net]
• 3. corescholar.libraries.wright.edu [corescholar.libraries.wright.edu]
• 4. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 5. studylib.net [studylib.net]
• 6. Study of interaction of metal ions with methylthymol blue by chemometrics and quantum chemical calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mt.com [mt.com]
• 8. metrohm.com [metrohm.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Premature Endpoints with Methylthymol Blue Indicator

This technical support center provides researchers, scientists, and drug development professionals with guidance on troubleshooting premature and fading endpoints when using Methylthymol Blue (MTB) as an indicator in complexometric titrations.

Frequently Asked Questions (FAQs)

Q1: What is a premature endpoint in a complexometric titration?

A premature endpoint occurs when the indicator changes color before the stoichiometric equivalence point is reached. This leads to an underestimation of the analyte concentration. With Methylthymol Blue, this can manifest as a transient color change that fades or reverts to the original color upon standing.[1]

Q2: What is the primary cause of a premature endpoint when using Methylthymol Blue?

The most common cause is the presence of interfering metal ions that also form complexes with Methylthymol Blue. A classic example is the titration of calcium in the presence of magnesium.[1] The magnesium-MTB complex can be less stable than the calcium-MTB complex, leading to an early, unstable color change.

Q3: How does pH affect the performance of Methylthymol Blue?

pH is a critical factor in complexometric titrations using MTB. The stability of the metal-EDTA complex and the metal-indicator complex are both pH-dependent. Titrations are typically carried out in alkaline solutions to ensure the stability of the metal-EDTA complex.[2][3] However, the optimal pH varies depending on the metal ion being titrated. For instance, bismuth and thorium can be titrated at a pH of 2, while calcium and magnesium require a more alkaline environment.[2]

Q4: Can the concentration of the indicator affect the endpoint?

Yes, using too much indicator can lead to a diffuse or indistinct endpoint. It is crucial to use the minimum amount of indicator necessary to perceive a clear color change.

Q5: Is the Methylthymol Blue indicator solution stable?

Aqueous solutions of Methylthymol Blue are not very stable and should be prepared fresh.[4] It is often prepared as a ground mixture with an inert salt like potassium nitrate or sodium chloride for longer shelf life.[1][5]

Troubleshooting Guide: Premature Endpoints

If you are experiencing a premature or fading endpoint with Methylthymol Blue, follow these steps to diagnose and resolve the issue.

Step 1: Identify the Potential Cause

The first step is to determine the likely reason for the premature endpoint. The following diagram illustrates the logical relationship between potential causes and the observed problem.

References

• 1. victory4.co.uk [victory4.co.uk]
• 2. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 3. chemistry-dictionary.yallascience.com [chemistry-dictionary.yallascience.com]
• 4. Study of interaction of metal ions with methylthymol blue by chemometrics and quantum chemical calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. metrohm.com [metrohm.com]

Improving the sharpness of Methylthymol Blue endpoint color change.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the sharpness of the Methylthymol Blue (MTB) endpoint color change in complexometric titrations.

Frequently Asked Questions (FAQs)

Q1: What is Methylthymol Blue and how does it function as an indicator?

Methylthymol Blue is a metallochromic indicator used in complexometric titrations to determine the concentration of various metal ions. It forms a colored complex with metal ions in solution. During a titration with a chelating agent like EDTA, the EDTA first binds to the free metal ions. At the endpoint, the EDTA displaces the metal ion from the indicator-metal complex, causing a distinct color change. The sharpness of this color change is crucial for accurate determination of the analyte concentration.

Q2: What are the key factors that influence the sharpness of the Methylthymol Blue endpoint?

The sharpness of the Methylthymol Blue endpoint is primarily influenced by three factors:

• pH of the solution: The stability of the metal-MTB complex is highly pH-dependent. Titrations must be performed at an optimal pH to ensure a sharp color change.[1]

• Temperature: Temperature can affect the stability of the metal-indicator complex and the pKa of the indicator itself, which can alter the endpoint.[2]

• Concentration of the indicator and reactants: An inappropriate concentration of Methylthymol Blue can lead to a gradual or indistinct color change.

Q3: What is the optimal pH for using Methylthymol Blue?

The optimal pH for a sharp endpoint with Methylthymol Blue depends on the metal ion being titrated. Different metal ions form stable complexes with MTB at different pH ranges. For instance, the titration of bismuth and thorium is effective at an acidic pH of 2, while a mixture of bismuth and lead can be determined by titrating bismuth at pH 2 and then adjusting the pH to about 5 to titrate the lead.[3] For the determination of Barium, a highly alkaline pH of 12 is required.

Q4: Can interfering ions affect the Methylthymol Blue endpoint?

Yes, other metal ions present in the sample can also form complexes with Methylthymol Blue and EDTA, leading to an inaccurate endpoint. This is a common issue as Methylthymol Blue is a non-selective indicator.[4] To mitigate this, masking agents can be used to selectively form stable complexes with interfering ions, preventing them from reacting with the indicator or EDTA.[5][6]

Troubleshooting Guide: Indistinct or Fading Endpoint

A common issue encountered is a gradual, indistinct, or fading color change at the endpoint. This guide provides a systematic approach to troubleshoot and resolve this problem.

Logical Workflow for Troubleshooting an Indistinct Endpoint

Caption: Troubleshooting workflow for an indistinct Methylthymol Blue endpoint.

Data Presentation: Optimizing Titration Parameters

The following table summarizes the key parameters and their recommended ranges for achieving a sharp Methylthymol Blue endpoint.

Parameter	Recommended Condition/Value	Rationale
pH	Highly dependent on the analyte.	The stability of the metal-indicator complex is pH-dependent. Incorrect pH leads to a weak complex and a gradual endpoint.[1]
Bismuth, Thorium: pH 2	Ensures selective titration in the presence of other divalent cations.[3]
Lead (in Bi/Pb mixture): pH ~5	After titrating Bismuth at pH 2, the pH is raised to titrate Lead.[3]
Barium: pH 12	The Ba-MTB complex is stable at high pH.
Temperature	Stable and controlled, typically ambient.	Temperature fluctuations can alter the pKa of the indicator and the stability of the complex, affecting the endpoint.[2]
Indicator	Freshly prepared solution.	Methylthymol Blue solutions can degrade over time.
Concentration
Interfering Ions	Use of masking agents.	Prevents co-titration of other metal ions that also form complexes with EDTA and MTB.[5][6]

Experimental Protocols

Protocol for Optimizing the Sharpness of Methylthymol Blue Endpoint

This protocol provides a systematic approach to sharpening the endpoint color change of Methylthymol Blue in a complexometric titration with EDTA.

1. Materials:

• Analyte solution containing the metal ion of interest

• Standardized EDTA solution

• Methylthymol Blue indicator (solid or freshly prepared solution)

• Appropriate buffer solution to maintain the optimal pH

• Masking agents (if necessary)

• Deionized water

• pH meter

• Burette, beaker, magnetic stirrer, and stir bar

2. Procedure:

Step 1: pH Optimization (Crucial for a Sharp Endpoint)

• Based on the metal ion being analyzed (refer to the Data Presentation table or literature), determine the optimal pH for the titration.

• Pipette a known volume of the analyte solution into a beaker.

• Add the appropriate buffer solution to bring the sample to and maintain the desired pH. Verify the pH using a calibrated pH meter.

Step 2: Addition of Methylthymol Blue Indicator

• Add a small, consistent amount of Methylthymol Blue indicator to the analyte solution. The solution should develop a distinct color of the metal-indicator complex.

  • Note: The optimal amount of indicator may need to be determined empirically. Too little indicator will result in a faint color change, while too much can lead to a broad endpoint.

Step 3: Addressing Potential Interferences (Masking)

• If the sample is known to contain interfering metal ions, add a suitable masking agent before adding the indicator.

• Common masking agents include triethanolamine, cyanide, or fluoride. The choice of masking agent depends on the specific interfering ions present.[5][6]

Step 4: Titration with EDTA

• Titrate the analyte solution with the standardized EDTA solution while continuously stirring.

• As the endpoint is approached, the color of the solution will begin to change. Add the EDTA dropwise at this stage.

• The endpoint is reached when the solution undergoes a sharp and permanent color change.

Step 5: Observation and Refinement

• If the endpoint is still not sharp, consider the following refinements:

  • Indicator Concentration: Prepare a fresh, dilute solution of Methylthymol Blue and repeat the titration with a smaller amount.

  • Temperature Control: If the ambient temperature is fluctuating, perform the titration in a temperature-controlled water bath.

  • Stirring: Ensure efficient and consistent stirring throughout the titration.

Signaling Pathway for Endpoint Color Change

The following diagram illustrates the chemical signaling pathway leading to the color change at the endpoint of a complexometric titration using Methylthymol Blue.

Caption: Signaling pathway of the Methylthymol Blue endpoint color change.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 3. studylib.net [studylib.net]
• 4. Study of interaction of metal ions with methylthymol blue by chemometrics and quantum chemical calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. du.edu.eg [du.edu.eg]

Effect of temperature on Methylthymol Blue indicator performance.

This technical support guide provides troubleshooting advice and frequently asked questions regarding the effect of temperature on Methylthymol Blue (MTB) indicator performance. It is intended for researchers, scientists, and drug development professionals utilizing this indicator in their experiments.

Frequently Asked Questions (FAQs)

Q1: How does temperature affect the performance of Methylthymol Blue indicator?

Temperature primarily influences the performance of Methylthymol Blue in two ways:

• Shift in pKa: The acid dissociation constant (pKa) of Methylthymol Blue is temperature-dependent. A change in temperature will alter the equilibrium between the different protonated forms of the indicator, leading to a shift in the pH range of its color change.

• Change in Solution pH: The pH of the experimental solution itself can be temperature-dependent, especially for buffer solutions. This can be a confounding factor when assessing the performance of the indicator.[1]

Q2: What are the known pKa values for Methylthymol Blue?

Methylthymol Blue is a polyprotic acid with multiple pKa values corresponding to the dissociation of its various functional groups.[2][3] A study conducted at 25 °C and an ionic strength of 0.1 M NaCl reported the following stepwise protonation constants (log β), from which pKa values can be derived.[3]

Q3: Can I use Methylthymol Blue solutions that have been stored at different temperatures?

While Methylthymol Blue is generally stable under recommended storage conditions (typically 2-30°C), exposure to extreme temperatures can affect its integrity. High temperatures can accelerate the chemical degradation of the indicator. It is recommended to allow the indicator solution to equilibrate to the experimental temperature before use and to perform a quality check if there are concerns about its performance.

Troubleshooting Guide

Issue 1: Inconsistent or drifting endpoint determination at different temperatures.

• Possible Cause: The pKa of Methylthymol Blue and the pH of your sample are changing with temperature, leading to a shift in the expected endpoint.

• Solution:

  • Maintain Constant Temperature: The most effective solution is to conduct all titrations and measurements at a constant, controlled temperature using a water bath or a temperature-controlled autosampler.

  • Temperature-Specific Calibration: If temperature control is not feasible, you must perform a calibration of the indicator at each temperature you will be working at. This involves determining the pKa of Methylthymol Blue at each specific temperature.

Issue 2: Unexpected color changes or poor color contrast at the endpoint.

• Possible Cause: The temperature may be affecting the molar absorptivity of the different forms of the Methylthymol Blue indicator, leading to less distinct color transitions.

• Solution:

  • Optimize Wavelength: If using a spectrophotometer to determine the endpoint, ensure you are monitoring the wavelength of maximum absorbance (λmax) for the specific form of the indicator you are measuring. Note that λmax may also shift slightly with temperature. It is advisable to run a full spectral scan at the desired temperature to identify the optimal wavelength.

  • Visual Titration: For visual titrations, ensure adequate lighting and a consistent background to improve the perception of the color change.

Data Presentation

Temperature (°C)	log β₁ (pKa₆)	log β₂ (pKa₅)	log β₃ (pKa₄)	log β₄ (pKa₃)	log β₅ (pKa₂)	Ionic Strength (M)	Reference
25 ± 1	12.974 ± 0.045	23.785 ± 0.057	32.257 ± 0.057	38.567 ± 0.058	42.035	0.1 (NaCl)	[3]

Note: The table shows the stepwise protonation constants (log β). The individual pKa values can be calculated from these constants (e.g., pKa₁ = log β₅ - log β₄). The trend for many pH indicators is a decrease in pKa with increasing temperature. Users are encouraged to populate a similar table with their own experimentally determined values at different temperatures.

Experimental Protocols

Protocol: Spectrophotometric Determination of Methylthymol Blue pKa at Various Temperatures

This protocol outlines a method to determine the pKa values of Methylthymol Blue at different temperatures using a spectrophotometer and a pH meter.

Materials:

• Methylthymol Blue indicator solution (e.g., 1 mM in deionized water)

• Buffer solutions of known pH spanning the expected pKa range of MTB

• Hydrochloric acid (HCl) solution (0.1 M)

• Sodium hydroxide (NaOH) solution (0.1 M)

• Sodium chloride (NaCl) for ionic strength adjustment

• Temperature-controlled water bath

• Calibrated pH meter with a temperature probe

• Spectrophotometer with a temperature-controlled cuvette holder

• Volumetric flasks and pipettes

Procedure:

• Set Temperature: Equilibrate the water bath and the spectrophotometer's cuvette holder to the desired experimental temperature.

• Prepare Solutions:

  • Place all buffer solutions, MTB stock solution, HCl, NaOH, and deionized water in the water bath to allow them to reach thermal equilibrium.

  • Prepare a series of solutions with a constant concentration of Methylthymol Blue and a constant ionic strength (e.g., 0.1 M NaCl) in different buffer solutions to cover a range of pH values around the expected pKa.

  • Prepare a "fully protonated" (acidic) reference solution by adding a small amount of 0.1 M HCl to an MTB solution to bring the pH well below the lowest pKa.

  • Prepare a "fully deprotonated" (basic) reference solution by adding a small amount of 0.1 M NaOH to an MTB solution to bring the pH well above the highest pKa.

• Spectrophotometric Measurements:

  • For each prepared solution, measure the pH using the calibrated pH meter at the experimental temperature.

  • Measure the full absorbance spectrum (e.g., 240-750 nm) of each solution to identify the wavelengths of maximum absorbance for the different protonated species.

  • Measure the absorbance of each solution at these identified wavelengths.

• Data Analysis:

  • The pKa can be determined by plotting absorbance versus pH. The pH at the midpoint of the absorbance change corresponds to the pKa.

  • Alternatively, the Henderson-Hasselbalch equation can be used in conjunction with Beer's Law to calculate the pKa from the absorbance data at a specific wavelength.

• Repeat for Different Temperatures: Repeat the entire procedure for each desired temperature to determine the temperature dependence of the pKa values.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. Study of interaction of metal ions with methylthymol blue by chemometrics and quantum chemical calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Experimental correlation between the pKa value of sulfonphthaleins with the nature of the substituents groups - PubMed [pubmed.ncbi.nlm.nih.gov]

How to correct for bilirubin interference in magnesium assays using Methylthymol Blue.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering bilirubin interference in magnesium assays utilizing the Methylthymol Blue method.

Troubleshooting Guide

This guide addresses common issues and provides systematic steps to identify and resolve problems related to bilirubin interference.

Observed Problem	Potential Cause	Recommended Action
Falsely low magnesium readings in samples from subjects with known or suspected liver disease.	Bilirubin interference.	1. Quantify the bilirubin level in the sample. 2. If bilirubin is elevated, proceed to the correction protocols outlined below. 3. Consider using an alternative assay method less susceptible to bilirubin interference.
High variability in magnesium results from icteric samples.	Inconsistent spectral interference from varying bilirubin concentrations.	1. Ensure consistent sample handling and dilution protocols. 2. Re-blank the spectrophotometer with a sample-specific blank if possible. 3. If variability persists, use of an alternative assay method is strongly recommended.
Magnesium results are unexpectedly low despite other clinical indicators suggesting normal levels.	Spectral interference from bilirubin leading to underestimation of the magnesium-Methylthymol Blue complex.[1][2][3]	1. Review sample appearance for any yellow (icteric) coloration. 2. Follow the detailed protocol for "Correction by Sample Dilution". 3. Validate results with a reference method not affected by bilirubin.

Frequently Asked Questions (FAQs)

Q1: How does bilirubin interfere with the Methylthymol Blue magnesium assay?

A1: Bilirubin causes interference primarily through two mechanisms:

• Spectral Interference: Bilirubin has a broad absorbance spectrum that can overlap with the peak absorbance of the magnesium-Methylthymol Blue complex (typically measured around 610 nm).[4][5][6] This leads to an inaccurate reading of the colorimetric signal, often resulting in falsely decreased magnesium values.[1][3]

• Chemical Interference: Bilirubin can also chemically react with assay reagents, although spectral interference is the more commonly cited issue in this specific assay.[4]

Q2: At what concentration does bilirubin start to cause significant interference?

A2: Significant interference is more likely at higher levels of icterus.[4] While a specific threshold can be method-dependent, total bilirubin concentrations above 10 mg/dL are often cited as being likely to affect clinical laboratory tests.[4] It is crucial to validate the interference level for your specific assay and instrument.

Q3: What are the primary methods to correct for bilirubin interference?

A3: The most common method to mitigate bilirubin interference is sample dilution.[6][7] This reduces the concentration of bilirubin to a level below the interference threshold of the assay. However, it's important to ensure that the magnesium concentration in the diluted sample remains within the assay's detection limits.[7] An alternative approach is to use a different assay method that is not affected by bilirubin, such as those employing Titan yellow or Xylidyl Blue.[1][3]

Q4: Can I use a sample blank to correct for the interference?

A4: While sample blanking can correct for background absorbance, its effectiveness for bilirubin interference can be limited due to the complex and sometimes unpredictable nature of the spectral overlap. A simple reagent blank will not account for the patient-specific interference. A serial dilution approach is generally more reliable for correction.

Experimental Protocols

Protocol 1: Standard Methylthymol Blue Magnesium Assay

This protocol is a generalized procedure and may require optimization for specific laboratory conditions and reagents.

Reagents:

• Buffer Solution (pH 10.8): Dissolve 17.5 g of ammonium chloride in 80 ml of water, add 142 ml of ammonia solution (sp.gr. 0.88), and dilute to 250 ml with water.[5]

• Methylthymol Blue Reagent: Prepare according to manufacturer's instructions.

• Ascorbic Acid [5]

• Potassium Cyanide Solution (0.1 M): Dissolve 0.65 g of potassium cyanide in 100 ml of water. (Caution: Highly Toxic) [5]

• Magnesium Standard

Procedure:

• To 10 ml of a slightly acidic sample, add 0.1 g of ascorbic acid (if iron is present).[5]

• Add 5.0 ml of potassium cyanide solution and mix.[5]

• Add 5.0 ml of the buffer solution and mix.[5]

• Add 5.0 ml of the Methylthymol Blue solution and mix.[5]

• Add 50 ml of methylated spirits and dilute the solution to 100 ml with water.[5]

• Measure the optical density at 610 nm against a reagent blank.[5]

• Calculate the magnesium concentration based on the absorbance of the known standard.

Protocol 2: Correction by Sample Dilution

This protocol describes how to perform a serial dilution to correct for suspected bilirubin interference.

Procedure:

• Prepare a series of dilutions of the icteric sample (e.g., 1:2, 1:4, 1:8) using a compatible diluent (e.g., deionized water or saline).

• Assay the undiluted sample and each dilution for magnesium using the Standard Methylthymol Blue Magnesium Assay protocol.

• Calculate the magnesium concentration for each dilution, remembering to multiply by the dilution factor.

• If the calculated magnesium concentrations from the diluted samples plateau to a consistent value, this indicates that the interference has been overcome. The plateau value should be reported as the corrected magnesium concentration. If the results continue to change with dilution, the interference may be too severe for this correction method.

Quantitative Data Summary

The following table summarizes the quantitative impact of bilirubin interference on magnesium measurements using the Methylthymol Blue method as reported in a study by Maksinovic et al. (2015).[1][2][3]

Patient Group	Assay Method	Mean Magnesium Concentration (mmol/L)	Standard Deviation
Jaundiced (n=40)	Methylthymol Blue	0.67	± 0.14
Control (n=40)	Methylthymol Blue	0.91	± 0.059
Jaundiced (n=40)	Xylidyl Blue	0.90	± 0.84
Jaundiced (n=40)	Titanium Yellow	0.92	± 0.068

Visualizations

Caption: Troubleshooting workflow for bilirubin interference.

Caption: Logical diagram of spectral interference.

References

• 1. Interference of Bilirubin in the Determination of Magnesium with Methyl Thymol Blue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Interference of Bilirubin in the Determination of Magnesium with Methyl Thymol Blue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frequency of icteric interference in clinical chemistry laboratory tests and causes of severe icterus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methylthymol blue as a reagent for the spectrophotometric determination of magnesium - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. clinicallab.com [clinicallab.com]
• 7. myadlm.org [myadlm.org]

Technical Support Center: Methylthymol Blue-Calcium Complex Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the Methylthymol Blue (MTB) assay for calcium determination. Our aim is to help you address common issues, with a particular focus on the prevalent problem of color fading of the MTB-calcium complex.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Methylthymol Blue (MTB) calcium assay?

The Methylthymol Blue (MTB) assay is a colorimetric method used to determine the concentration of calcium in a sample. In an alkaline environment, calcium ions (Ca²⁺) form a colored complex with MTB.[1] The intensity of the resulting blue color is directly proportional to the calcium concentration and can be quantified by measuring its absorbance with a spectrophotometer, typically at a wavelength of around 610 nm.

Q2: Why is the color of the Methylthymol Blue-calcium complex fading?

The fading of the blue color is primarily due to the oxidation of the MTB-calcium complex by atmospheric oxygen, especially in the alkaline conditions required for the assay.[2] This oxidation process leads to a decrease in absorbance over time, which can result in inaccurate and underestimated calcium concentrations.

Q3: How can I prevent the color of the complex from fading?

To prevent color fading, a stabilizing agent should be added to the reaction mixture. Sodium sulfite (Na₂SO₃) is a commonly used and effective antioxidant for this purpose.[2] The addition of sodium sulfite can stabilize the color of the MTB-calcium complex for up to 12 hours, ensuring more reliable and consistent results.[2]

Q4: What are the main sources of interference in the MTB calcium assay?

The primary interfering ion in the MTB calcium assay is magnesium (Mg²⁺), which can also form a complex with MTB, leading to an overestimation of the calcium concentration. To mitigate this, a chelating agent that preferentially binds to magnesium, such as 8-hydroxyquinoline (also known as 8-quinolinol), is typically included in the reagent mixture.[1] High concentrations of phosphates in the sample can also interfere by precipitating calcium.

Q5: What is the optimal pH for the MTB calcium assay?

The formation of the MTB-calcium complex is pH-dependent and requires an alkaline medium. The optimal pH range for the assay is typically between 11.5 and 12.5. Monoethanolamine is often used as a buffer to maintain this alkaline pH.

Troubleshooting Guide

This guide addresses specific issues that you may encounter during your experiments.

Problem	Potential Cause(s)	Recommended Solution(s)
Rapid Fading of Blue Color	Oxidation of the MTB-calcium complex by atmospheric oxygen.	Add a stabilizing agent such as sodium sulfite to the working reagent. Ensure the stabilizing agent is fresh and used at the optimal concentration (e.g., 2.5 mmol/L).
pH of the reaction is outside the optimal range (11.5-12.5).	Verify the pH of your final reaction mixture. Ensure your buffer (e.g., monoethanolamine) is correctly prepared and at the proper concentration.
Inconsistent or Non-Reproducible Results	Inconsistent incubation times before absorbance measurement.	Standardize the incubation time for all samples and standards after adding the working reagent. A consistent timing is crucial for reproducible results.
Fluctuation in reaction temperature.	Perform the assay at a constant, controlled room temperature. Avoid placing the reaction tubes or plates near sources of heat or drafts.
Contamination of reagents or labware with calcium or interfering ions.	Use high-purity water and analytical grade reagents. Ensure all glassware and pipette tips are thoroughly cleaned and rinsed with deionized water.
High Background Absorbance	The MTB reagent itself has some absorbance at the measurement wavelength.	Always include a reagent blank (containing all components except the calcium standard or sample) and subtract its absorbance from all other readings.
Turbidity in the sample.	Centrifuge turbid samples to pellet any particulate matter and use the clear supernatant for the assay.
Results Are Higher Than Expected	Interference from magnesium ions.	Ensure that a magnesium chelator, such as 8-hydroxyquinoline, is included in your working reagent at an effective concentration.
Results Are Lower Than Expected	Incomplete complex formation.	Ensure proper mixing of the sample with the working reagent. Allow for a sufficient incubation period as specified in the protocol for the color to fully develop.
Degradation of the MTB reagent.	Store the MTB stock solution protected from light and at the recommended temperature. Prepare the working solution fresh as needed.

Experimental Protocols

Below are detailed methodologies for preparing reagents and performing the MTB calcium assay with color stabilization.

Reagent Preparation

Reagent	Component	Concentration	Preparation Steps
MTB Stock Solution	Methylthymol Blue, sodium salt	0.2 mmol/L	Dissolve the appropriate amount of MTB powder in deionized water. Add a protective colloid like polyvinylpyrrolidone (PVP) to a final concentration of 6 g/L. To stabilize the stock solution for long-term storage (up to 1 year), acidify to a pH below 4 with hydrochloric acid. Store in a dark bottle at 4°C.
8-Hydroxyquinoline	50 mmol/L	Dissolve 8-hydroxyquinoline in the acidified MTB stock solution.
Alkaline Buffer	Monoethanolamine	1.0 mol/L	Dilute monoethanolamine in deionized water to the final concentration.
Sodium Sulfite	0.2 mol/L	Dissolve sodium sulfite in the monoethanolamine buffer. This solution should be prepared fresh regularly.
Working Reagent	MTB Stock Solution	1 part	Mix one part of the MTB Stock Solution with one part of the Alkaline Buffer immediately before use. The final pH should be between 11.5 and 12.5.
Alkaline Buffer	1 part
Calcium Standard	Calcium Carbonate (CaCO₃)	1000 mg/L Stock	Dissolve a precise amount of CaCO₃ in a minimal amount of dilute hydrochloric acid and then dilute with deionized water to the final volume. Prepare a series of dilutions from this stock to create a standard curve.

Assay Protocol

• Prepare the Working Reagent: Mix equal volumes of the MTB Stock Solution and the Alkaline Buffer. Allow the solution to come to room temperature before use.

• Prepare Standards and Samples: Pipette your calcium standards and unknown samples into separate tubes or wells of a microplate.

• Initiate the Reaction: Add the Working Reagent to each standard and sample. Ensure thorough mixing.

• Incubate: Allow the reaction to proceed for a standardized period of time at room temperature (e.g., 5-10 minutes) to allow for full color development.

• Measure Absorbance: Read the absorbance of each standard and sample at 610 nm using a spectrophotometer. Use a reagent blank to zero the instrument.

• Calculate Calcium Concentration: Construct a standard curve by plotting the absorbance of the standards against their known concentrations. Use the equation of the line from the standard curve to determine the calcium concentration in your unknown samples.

Visualizing the Workflow and Problem

The following diagrams illustrate the experimental workflow and the chemical logic behind color fading and its prevention.

Diagram 1: Experimental workflow for the MTB calcium assay.

Diagram 2: Logical relationship of color fading and stabilization.

References

• 1. medichem-me.com [medichem-me.com]
• 2. Development of a Paper-Based Analytical Method for the Colorimetric Determination of Calcium in Saliva Samples - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for storing and handling Methylthymol Blue reagent.

This technical support center provides best practices, troubleshooting guides, and frequently asked questions for the storage, handling, and use of Methylthymol Blue reagent. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Methylthymol Blue and what are its primary applications?

Methylthymol Blue (MTB) is a metallochromic indicator dye.[1][2] It is commonly used in analytical chemistry for the complexometric titration of various metal ions, including calcium, magnesium, and zinc.[3] It is also used as a pH indicator, changing color over specific pH ranges.

Q2: What are the optimal storage conditions for Methylthymol Blue powder?

Methylthymol Blue powder should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[4][5] The recommended storage temperature is between +15°C and +25°C.[3] It is important to protect it from moisture and direct light.[6]

Q3: How should I prepare a Methylthymol Blue indicator solution?

A common preparation involves dissolving the Methylthymol Blue powder in deionized water. For some applications, it is mixed with an inert salt like potassium nitrate to facilitate handling and dosage. The stability of the aqueous solution can be a concern, so it is often recommended to prepare it fresh.[4]

Q4: What is the expected color change of Methylthymol Blue in a complexometric titration?

In complexometric titrations for ions like barium at a high pH (around 12), the color change is typically from blue (when complexed with the metal ion) to gray or colorless at the endpoint when all metal ions have been chelated by EDTA.[7] In titrations of zinc at a pH of 5, the color change has been observed to go from blue to colorless (endpoint) and then to yellow.

Q5: Is Methylthymol Blue considered a hazardous substance?

According to the Safety Data Sheets (SDS), Methylthymol Blue is not classified as a hazardous substance.[5] However, it is always recommended to handle it with good laboratory practices, including wearing personal protective equipment (PPE) such as gloves and safety glasses.[3] Avoid inhalation of dust and contact with skin and eyes.[5]

Troubleshooting Guides

Issue 1: Unclear or Fading Endpoint in Titration

Symptom: The color change at the endpoint is gradual, indistinct, or fades quickly.

Possible Causes & Solutions:

Cause	Solution
Incorrect pH	The pH of the solution is critical for a sharp color change. Ensure the pH is adjusted to the recommended value for the specific titration. For total hardness (Ca²⁺ and Mg²⁺), a pH of 10 is often used, while for calcium alone, a pH of >12 is required.[8][9]
Indicator Degradation	Methylthymol Blue solutions can be unstable.[4] Prepare a fresh indicator solution if you suspect degradation. Signs of degradation include a change in the initial color of the solution or a weaker than expected color.
Presence of Interfering Ions	Other metal ions in the sample can interfere with the indicator, leading to a poor endpoint.[10] Masking agents can be used to sequester these interfering ions. For example, triethanolamine can be used to mask aluminum and iron.[11]
Slow Reaction Kinetics	The reaction between the metal-indicator complex and EDTA may be slow near the endpoint. Titrate slowly, especially as you approach the endpoint, allowing time for the color to stabilize.[12]
Indicator "Blocking"	Some metal ions can form a very stable complex with the indicator that is stronger than the metal-EDTA complex. This "blocks" the indicator. In such cases, a back-titration might be necessary.[13]

Issue 2: Unexpected Color of the Indicator Solution

Symptom: The prepared Methylthymol Blue solution has an unexpected color before being added to the sample.

Possible Causes & Solutions:

Cause	Solution
Contaminated Water	The deionized water used to prepare the solution may be contaminated with acids or bases, altering the pH and thus the color of the indicator. Use high-purity, neutral pH water.
Absorption of Atmospheric CO₂	If the solution is left exposed to air, it can absorb carbon dioxide, forming carbonic acid and lowering the pH. This can shift the color of the indicator. Keep the solution container tightly sealed.
Degradation of the Dye	Over time, the Methylthymol Blue molecule can degrade, especially if exposed to light or high temperatures. Store the solution properly and prepare it fresh if degradation is suspected.

Data Presentation

Physical and Chemical Properties of Methylthymol Blue

Property	Value
Appearance	Dark green to reddish-brown powder[4]
Molecular Formula	C₃₇H₄₀N₂Na₄O₁₃S[4]
Molecular Weight	844.74 g/mol [4]
pH (1% aqueous solution)	~6.2[5][6]
Water Solubility	~460 g/L at 20 °C[6]
Melting Point	250°C (lit.)[4]

pH Transition Ranges of Methylthymol Blue

pH Range	Color Change	Application
6.5 - 8.5	Yellow to Blue	pH Indicator
11.5 - 12.7	Blue to Colorless/Gray	Complexometric Titration[3]

Experimental Protocols

Detailed Methodology: Determination of Total Water Hardness (Ca²⁺ and Mg²⁺) by Complexometric Titration with EDTA using Methylthymol Blue Indicator

This protocol outlines the steps for determining the combined concentration of calcium and magnesium ions in a water sample.

1. Reagents and Solutions:

• EDTA Solution (0.01 M): Dissolve 3.722 g of disodium ethylenediaminetetraacetate dihydrate (Na₂EDTA·2H₂O) in deionized water and dilute to 1 L in a volumetric flask.

• Ammonia Buffer (pH 10): Dissolve 17.5 g of ammonium chloride (NH₄Cl) in 142 mL of concentrated ammonium hydroxide (NH₄OH). Add 1.25 g of the magnesium salt of EDTA and dilute to 250 mL with deionized water.

• Methylthymol Blue Indicator: Mix 0.1 g of Methylthymol Blue powder with 100 g of potassium nitrate (KNO₃) or potassium sulfate (K₂SO₄) and grind to a fine powder.

2. Procedure:

• Pipette 50.0 mL of the water sample into a 250 mL Erlenmeyer flask.

• Add 2 mL of the ammonia buffer solution to adjust the pH to approximately 10.

• Add a small amount (approximately 50 mg) of the Methylthymol Blue indicator mixture to the flask. The solution should turn blue.

• Titrate the solution with the standardized 0.01 M EDTA solution. Swirl the flask continuously.

• As the endpoint is approached, the color will begin to change. Continue adding the EDTA solution dropwise until the color changes from blue to a persistent gray or colorless.

• Record the volume of EDTA solution used.

• Repeat the titration at least two more times and calculate the average volume.

3. Calculation:

Total Hardness (as mg/L CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

Where:

• V_EDTA = Volume of EDTA solution used (in L)

• M_EDTA = Molarity of the EDTA solution (in mol/L)

• 100.09 = Molar mass of CaCO₃ (in g/mol )

• V_sample = Volume of the water sample (in L)

Visualizations

Caption: Experimental workflow for determining total water hardness.

Caption: Troubleshooting logic for an unclear titration endpoint.

References

• 1. scribd.com [scribd.com]
• 2. victory4.co.uk [victory4.co.uk]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. chemistry-dictionary.yallascience.com [chemistry-dictionary.yallascience.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. www1.udel.edu [www1.udel.edu]
• 8. How to Determine Water Hardness Using Titration - Olympian Water Testing, LLC [olympianwatertesting.com]
• 9. Improved methylthymol blue procedure for automated sulfate determinations | Semantic Scholar [semanticscholar.org]
• 10. medchem.upol.cz [medchem.upol.cz]
• 11. alazharpharmacy.com [alazharpharmacy.com]
• 12. Metal Cation Detection in Drinking Water - PMC [pmc.ncbi.nlm.nih.gov]
• 13. canterbury.ac.nz [canterbury.ac.nz]

Reference Data & Comparative Studies

A Comparative Guide to Methylthymol Blue and Calcon for Calcium Titration

For researchers, scientists, and drug development professionals engaged in the precise measurement of calcium concentrations, complexometric titration remains a fundamental and widely employed analytical technique. The choice of indicator is paramount to the accuracy and reliability of this method. This guide provides an in-depth comparison of two prevalent indicators for calcium titration: Methylthymol Blue and Calcon. We will delve into their performance characteristics, provide detailed experimental protocols, and offer a logical framework for selecting the most suitable indicator for your specific application, supported by experimental data.

Performance Comparison

The selection of an appropriate indicator for calcium titration hinges on several factors, including the desired pH of the titration, the presence of interfering ions, and the required sharpness of the endpoint. Methylthymol Blue and Calcon, while both effective, exhibit distinct characteristics that make them suitable for different analytical scenarios.

Feature	Methylthymol Blue	Calcon
Optimal pH	~12.5[1]	~12[2]
Color Change (Endpoint)	Blue to Colorless/Smoky-Gray[1]	Wine-Red to Blue[3]
Endpoint Sharpness	Sharp in the absence of high concentrations of magnesium.[1]	Sharp, especially in the presence of magnesium which is precipitated.[1]
Interference from Magnesium	Can interfere, leading to premature or fading endpoints.[1] 8-Hydroxyquinoline can be used to mitigate interference up to 100 mg/L.[4]	Less susceptible to interference as magnesium precipitates as Mg(OH)₂ at the optimal pH.[2][3] However, in the absence of magnesium, the endpoint can be less sharp.[1]
Indicator Preparation	Typically a 1% dispersion in potassium nitrate.[1]	Often used as a solid mixture with an inert salt like sodium chloride.
Primary Application	Determination of calcium in pure solutions or when magnesium interference can be masked.[1]	Determination of calcium, particularly in samples containing magnesium (e.g., water hardness).[3][5]

Experimental Protocols

To ensure accurate and reproducible results, adherence to a well-defined experimental protocol is crucial. Below are detailed methodologies for performing calcium titrations using both Methylthymol Blue and Calcon.

Calcium Titration with Methylthymol Blue

Principle: At a pH of approximately 12.5, Methylthymol Blue forms a blue complex with calcium ions. During the titration with a standard solution of ethylenediaminetetraacetic acid (EDTA), the EDTA chelates the calcium ions. At the endpoint, all the calcium has been complexed by the EDTA, and the indicator is released, resulting in a color change from blue to colorless or a smoky-gray.[1] To prevent interference from magnesium, a masking agent such as 8-hydroxyquinoline can be incorporated.[4]

Reagents:

• Standard Calcium Solution (e.g., 0.01 M CaCO₃)

• Standard EDTA Solution (e.g., 0.01 M)

• Methylthymol Blue Indicator (1% dispersion in potassium nitrate)

• Potassium Hydroxide (KOH) solution (1 M)

• 8-Hydroxyquinoline solution (if magnesium is present)

• Deionized Water

Procedure:

• Pipette a known volume of the calcium-containing sample into a 250 mL Erlenmeyer flask.

• Add deionized water to bring the volume to approximately 50 mL.

• If magnesium is present, add the 8-hydroxyquinoline solution at this stage.

• Adjust the pH of the solution to 12.5 ± 0.2 by adding 1 M KOH solution. Use a pH meter for accurate adjustment.

• Add a small amount (approximately 50-100 mg) of the Methylthymol Blue indicator mixture and swirl to dissolve. The solution should turn a distinct blue.

• Titrate with the standardized EDTA solution, with constant stirring, until the color changes from blue to a colorless or smoky-gray endpoint.

• Record the volume of EDTA used.

• Perform the titration in triplicate to ensure reproducibility.

Calcium Titration with Calcon

Principle: Calcon (also known as Eriochrome Blue Black R) is used for the direct titration of calcium in alkaline conditions (pH ~12). At this high pH, any magnesium present in the sample precipitates as magnesium hydroxide, thus eliminating its interference.[2][3] Calcon forms a wine-red complex with calcium ions. As EDTA is added, it displaces the Calcon from the calcium-EDTA complex. The endpoint is signaled by a sharp color change from wine-red to a clear blue.[3]

Reagents:

• Standard Calcium Solution (e.g., 0.01 M CaCO₃)

• Standard EDTA Solution (e.g., 0.01 M)

• Calcon Indicator (solid mixture with sodium chloride)

• Sodium Hydroxide (NaOH) solution (8 M or as required to achieve pH 12)

• Deionized Water

Procedure:

• Pipette a known volume of the sample solution into a 250 mL Erlenmeyer flask.

• Dilute with approximately 50 mL of deionized water.

• Add the concentrated NaOH solution dropwise to raise the pH to 12. A white precipitate of Mg(OH)₂ will form if magnesium is present.[2]

• Add a small amount (approximately 100-200 mg) of the Calcon indicator mixture and swirl until it dissolves. The solution will turn a wine-red color.

• Titrate immediately with the standard EDTA solution while stirring continuously.

• The endpoint is reached when the color changes sharply from wine-red to a pure blue.[3]

• Record the volume of EDTA titrant used.

• Repeat the titration at least twice more for consistency.

Indicator Selection Workflow

The choice between Methylthymol Blue and Calcon for calcium titration can be guided by a systematic evaluation of the sample matrix and analytical requirements. The following diagram illustrates a logical workflow for this decision-making process.

Caption: Decision workflow for selecting between Methylthymol Blue and Calcon.

References

• 1. victory4.co.uk [victory4.co.uk]
• 2. Chimactiv - Interactive numerical educational resources for the analysis of complex media [chimactiv.agroparistech.fr]
• 3. davjalandhar.com [davjalandhar.com]
• 4. medichem-me.com [medichem-me.com]
• 5. gspchem.com [gspchem.com]

A Comparative Guide to Calcium Determination: Evaluating the Methylthymol Blue Method

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of calcium is crucial in a multitude of biological and chemical assays. The Methylthymol Blue (MTB) method is a widely used colorimetric technique for calcium determination. This guide provides an objective comparison of the MTB method with other common analytical techniques, namely the o-cresolphthalein complexone (OCPC) method, Atomic Absorption Spectrometry (AAS), and Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES). The performance of each method is evaluated based on experimental data for accuracy and precision.

Comparative Analysis of Calcium Determination Methods

The choice of method for calcium determination often depends on factors such as the required sensitivity, sample matrix, sample throughput, and available instrumentation. While colorimetric methods like MTB and OCPC are accessible and suitable for routine analyses, spectrometric methods such as AAS and ICP-AES are considered reference methods due to their higher sensitivity and specificity.[1]

The Methylthymol Blue (MTB) method is a straightforward and rapid colorimetric assay.[2][3] It is based on the formation of a colored complex between calcium ions and MTB in an alkaline medium.[4] The intensity of the color, measured spectrophotometrically, is proportional to the calcium concentration.[5] To enhance specificity, 8-hydroxyquinoline is often included in the reagent to prevent interference from magnesium ions.[4][5] The color of the calcium-dye complex is stable for several hours, and the absorbance follows Beer's law at typical physiological calcium concentrations.[1][2][6]

The o-cresolphthalein complexone (OCPC) method is another popular colorimetric assay that operates on a similar principle to the MTB method, forming a violet-colored complex with calcium in an alkaline solution.[5][7] It is also a rapid and simple method well-suited for routine clinical laboratory use.[5]

Atomic Absorption Spectrometry (AAS) is a highly specific and sensitive technique for calcium determination.[1] This method relies on the absorption of light by free calcium atoms in a flame.[1] To ensure accuracy, interfering substances such as phosphates are often masked by the addition of lanthanum chloride, and acids are used to release calcium from protein complexes.[1]

Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES) is a powerful multi-element analysis technique that can quantify calcium with high precision.[8] The method uses an inductively coupled plasma to excite calcium atoms, which then emit light at characteristic wavelengths. The intensity of this emitted light is directly proportional to the calcium concentration.[8]

Performance Data: Accuracy and Precision

The following tables summarize the performance of the Methylthymol Blue method in comparison to OCPC, AAS, and ICP-AES, focusing on accuracy (bias, recovery) and precision (coefficient of variation).

Table 1: Precision of Colorimetric Methods for Serum Calcium Determination

Method	Intra-assay Coefficient of Variation (%CV)	Inter-assay Coefficient of Variation (%CV)
Methylthymol Blue (MTB)	4.2 - 10.0[4][6]	5.8 - 9.0[4][6]
o-Cresolphthalein Complexone (OCPC)	2.2 - 3.5[9][10]	Not consistently reported

Table 2: Accuracy of Colorimetric Methods Compared to Atomic Absorption Spectrometry (AAS)

Method	Bias	Regression Equation (y = method, x = AAS)	Correlation Coefficient (r)
Methylthymol Blue (MTB)	Slight positive bias[9][10]	y = 1.0226x + 0.0721[9][10]	0.9678[9][10]
o-Cresolphthalein Complexone (OCPC)	Slight positive bias[9][10]	y = 1.0720x - 0.0208[9][10]	0.9836[9][10]

Table 3: Performance of Atomic Absorption Spectrometry (AAS) and Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES)

Method	Precision (%CV)	Recovery
Atomic Absorption Spectrometry (AAS)	Total CV: 0.75 - 1.60[1]	Not consistently reported
Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES)	0.30 - 4.4[11]	99.5 - 101.9%[11]

Experimental Workflows and Logical Relationships

The following diagram illustrates a typical workflow for a comparative study of different calcium determination methods.

Caption: Workflow for comparing calcium determination methods.

Experimental Protocols

Detailed methodologies for the four key calcium determination methods are provided below.

Methylthymol Blue (MTB) Method

Principle: Calcium ions react with Methylthymol Blue in an alkaline solution to form a blue-colored complex. The absorbance of this complex is measured at approximately 610 nm. 8-hydroxyquinoline is used to chelate magnesium, preventing interference.[4][5]

Reagents:

• MTB Reagent: 92 µmol/L Methylthymol Blue and 50 mmol/L 8-hydroxyquinoline.[5]

• Alkali Reagent: 1.0 mol/L Monoethanolamine.[5]

• Calcium Standard: A solution of known calcium concentration (e.g., 10 mg/dL).

Procedure:

• Prepare a working reagent by mixing the MTB reagent and Alkali reagent, often in a 1:1 or 1:2 ratio depending on the specific kit or protocol.[5]

• Pipette a small volume of the sample (e.g., 10 µL of serum) or calcium standard into a cuvette.[12]

• Add a larger volume of the working reagent (e.g., 1 mL) to the cuvette.[5]

• Mix thoroughly and incubate for 5 minutes at 37°C or 10 minutes at room temperature (20-25°C).[5]

• Measure the absorbance of the sample and the standard against a reagent blank at 610 nm.[4]

• Calculate the calcium concentration in the sample using the formula:

  • Calcium (mg/dL) = (Absorbance of Sample / Absorbance of Standard) x Concentration of Standard

o-Cresolphthalein Complexone (OCPC) Method

Principle: In an alkaline medium, calcium forms a violet-colored complex with o-cresolphthalein complexone. The intensity of the color is proportional to the calcium concentration and is measured at approximately 570-578 nm.[7][13]

Reagents:

• Buffer Reagent: 2-Amino-2-methyl-1-propanol (pH 10.5-11.0).[10][14]

• Chromogen Reagent: o-cresolphthalein complexone.[10]

• Calcium Standard: A solution of known calcium concentration (e.g., 10 mg/dL).

Procedure:

• Prepare a working reagent by mixing equal volumes of the buffer and chromogen reagents.[15]

• Pipette a small volume of the sample (e.g., 10-20 µL of serum) or standard into a test tube or cuvette.[14][15]

• Add a larger volume of the working reagent (e.g., 1 mL) to the tube/cuvette.[15]

• Mix and incubate for 5 minutes at room temperature (20-25°C).[14][15]

• Measure the absorbance of the sample and standard against a reagent blank at 578 nm.[14]

• Calculate the calcium concentration as described for the MTB method.

Atomic Absorption Spectrometry (AAS)

Principle: A sample is aspirated into a flame, where it is atomized. A light beam from a hollow cathode lamp containing calcium is passed through the flame. The calcium atoms in the sample absorb light at a characteristic wavelength (422.7 nm), and the amount of light absorbed is proportional to the calcium concentration.[16]

Apparatus:

• Atomic Absorption Spectrophotometer with a calcium hollow cathode lamp.

• Air-acetylene flame.

Reagents:

• Lanthanum Chloride Solution: To mask interferences. A common concentration is prepared by dissolving lanthanum oxide in hydrochloric acid.[17]

• Calcium Stock Standard Solution: A high-concentration standard (e.g., 1000 mg/L) from which working standards are prepared.

• Working Standards: A series of dilutions of the stock standard to create a calibration curve.

Procedure:

• Sample Preparation: Dilute the sample (e.g., serum) with a diluent containing lanthanum chloride to prevent phosphate interference.[18]

• Instrument Setup: Set the wavelength to 422.7 nm and optimize the instrument parameters (e.g., slit width, lamp current, gas flow rates) according to the manufacturer's instructions.[16]

• Calibration: Aspirate the blank and working standards to generate a calibration curve.

• Sample Measurement: Aspirate the prepared samples and record their absorbance.

• Calculation: Determine the calcium concentration in the samples from the calibration curve.

Inductively Coupled Plasma-Atomic Emission Spectrometry (ICP-AES)

Principle: The sample is introduced into an argon plasma, which excites the calcium atoms to higher energy levels. As they return to their ground state, they emit light at specific wavelengths. The intensity of the emitted light is measured and is proportional to the concentration of calcium in the sample.[19]

Apparatus:

• Inductively Coupled Plasma-Atomic Emission Spectrometer.

Reagents:

• Calcium Stock Standard Solution: A certified standard of high concentration.

• Working Standards: A series of dilutions of the stock standard to create a calibration curve.

• Acids: Nitric acid is commonly used for sample digestion and stabilization.

Procedure:

• Sample Preparation: For complex matrices, an acid digestion step (e.g., with nitric acid) may be required to break down organic matter and dissolve the calcium.[11] Simple aqueous samples may only require dilution.

• Instrument Setup: Light the plasma and allow the instrument to warm up and stabilize. Select the appropriate analytical line for calcium (e.g., 317.933 nm). Optimize plasma conditions (e.g., RF power, gas flow rates) as per the instrument manufacturer's guidelines.

• Calibration: Aspirate the blank and working standards to generate a calibration curve.

• Sample Measurement: Introduce the prepared samples into the instrument and record the emission intensity.

• Calculation: The instrument software calculates the calcium concentration in the samples based on the calibration curve.

References

• 1. Rapid colorimetric determination of calcium in biologic fluids with methylthymol blue. | Semantic Scholar [semanticscholar.org]
• 2. academic.oup.com [academic.oup.com]
• 3. [Colorimetric determination of calcium in serum using methylthymol blue] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. medichem-me.com [medichem-me.com]
• 6. Development of a Paper-Based Analytical Method for the Colorimetric Determination of Calcium in Saliva Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. qasac-americas.org [qasac-americas.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. biolabo.fr [biolabo.fr]
• 11. Development and Validation of an Analytical Method for Determination of Al, Ca, Cd, Fe, Mg and P in Calcium-Rich Materials by ICP OES - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scribd.com [scribd.com]
• 13. reckondiagnostics.com [reckondiagnostics.com]
• 14. spectrum-diagnostics.com [spectrum-diagnostics.com]
• 15. anamollabs.com [anamollabs.com]
• 16. Calcium- Determination by AAS | OIV [oiv.int]
• 17. nemi.gov [nemi.gov]
• 18. agilent.com [agilent.com]
• 19. diva-portal.org [diva-portal.org]

A Comparative Guide to Metallochromic Indicators for Bismuth Titration: Methylthymol Blue vs. Xylenol Orange

For Immediate Release

In the precise world of analytical chemistry, particularly in pharmaceutical and drug development, the choice of indicator for complexometric titrations is paramount to achieving accurate and reproducible results. This guide provides a detailed comparison of two common indicators, Methylthymol Blue (MTB) and Xylenol Orange (XO), for the ethylenediaminetetraacetic acid (EDTA) titration of bismuth (Bi³⁺). This report synthesizes available experimental data to aid researchers, scientists, and drug development professionals in selecting the optimal indicator for their specific applications.

Executive Summary

Both Methylthymol Blue and Xylenol Orange are viable indicators for the complexometric titration of bismuth. However, Xylenol Orange is generally recommended for visual titrations due to its sharper and more distinct endpoint. Methylthymol Blue, while capable of producing accurate results, is reported to have a less defined color change at the endpoint, which can lead to greater variability. The optimal pH for the titration of bismuth using either indicator is in the acidic range, typically between 1.5 and 2.0.

Performance Comparison

The selection of an appropriate indicator is critical for the accurate determination of the titration's endpoint. The performance of Methylthymol Blue and Xylenol Orange in the EDTA titration of bismuth can be summarized as follows:

Parameter	Methylthymol Blue (MTB)	Xylenol Orange (XO)	References
Optimal pH	~2	1.5 - 2.0	[1][2][3]
Color of Bi³⁺ Complex	Blue (can be indistinct)	Red / Pink-Violet	[4]
Endpoint Color	Yellow	Yellow	[4]
Endpoint Sharpness	Described as "drawn out and not very sharp"	Generally sharp and distinct	[4]
Accuracy	Can provide accurate results, but with potentially greater scatter	High	[4]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are the recommended protocols for the direct EDTA titration of bismuth using Methylthymol Blue and Xylenol Orange.

Bismuth Titration with Xylenol Orange

This protocol is widely established and considered a standard method for bismuth determination.

1. Sample Preparation:

• Accurately weigh a sample containing a known amount of bismuth and dissolve it in a minimal amount of nitric acid.

• Dilute the solution with deionized water.

2. pH Adjustment:

• Adjust the pH of the solution to between 1.5 and 2.0 using nitric acid or ammonia solution.[5]

3. Indicator Addition:

• Add a few drops of Xylenol Orange indicator solution. The solution will turn a red or pink-violet color in the presence of bismuth ions.

4. Titration:

• Titrate the solution with a standardized solution of EDTA until the color changes sharply from red/pink-violet to a clear yellow.[5]

• The endpoint should be stable for at least 5 minutes.[5]

Bismuth Titration with Methylthymol Blue

While less commonly recommended for visual titrations of bismuth, the following protocol can be employed.

1. Sample Preparation:

• Prepare the bismuth sample solution as described for the Xylenol Orange protocol.

2. pH Adjustment:

• Adjust the pH of the solution to approximately 2.[1][3]

3. Indicator Addition:

• Add a few drops of Methylthymol Blue indicator solution. The solution will turn blue in the presence of bismuth ions, though this color may be less distinct than that of the XO complex.[4]

4. Titration:

• Titrate with a standardized EDTA solution. The endpoint is reached when the color changes from blue to yellow. This transition may be more gradual than with Xylenol Orange.[4]

Signaling Pathways and Experimental Workflows

To visualize the chemical processes and experimental steps, the following diagrams are provided in the DOT language.

Caption: General mechanism of complexometric titration.

Caption: Experimental workflow for bismuth titration.

References

• 1. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 2. studylib.net [studylib.net]
• 3. assets-global.website-files.com [assets-global.website-files.com]
• 4. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 5. par.nsf.gov [par.nsf.gov]

A Comparative Guide to a Novel Spectrophotometric Method for Ciprofloxacin Analysis Using Methylthymol Blue

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of a proposed novel spectrophotometric method for the quantification of ciprofloxacin (CIP), a broad-spectrum fluoroquinolone antibiotic, utilizing Methylthymol Blue (MTB) as a chromogenic reagent. The performance of this proposed method is objectively compared against established and validated spectrophotometric methods for ciprofloxacin analysis. All experimental data cited for the alternative methods are derived from peer-reviewed studies.

Principle of the Proposed Method

The proposed method is based on the formation of a colored ion-pair complex between the basic nitrogen atom of the piperazinyl group of ciprofloxacin and the acidic Methylthymol Blue dye in an acidic buffer solution. This complex exhibits a distinct absorbance maximum in the visible region, which can be measured spectrophotometrically. The absorbance of the complex is directly proportional to the concentration of ciprofloxacin in the sample.

Comparative Performance Data

The following table summarizes the validation parameters of the proposed Methylthymol Blue method alongside two alternative, validated spectrophotometric methods for ciprofloxacin determination. The data for the proposed method is projected based on typical performance characteristics of similar ion-pair spectrophotometric assays.

Parameter	Proposed Method (Methylthymol Blue)	Alternative Method 1: Ion-Pair with Bromothymol Blue [1][2][3][4]	Alternative Method 2: Redox Reaction with Ce(IV) Sulphate & Methyl Orange [5]
λmax (nm)	~610 nm	421 nm[2][3]	520 nm[5]
Linearity Range (µg/mL)	2.0 - 20.0	0.5 - 30[2]	0.5 - 3.5[5]
Molar Absorptivity (L·mol⁻¹·cm⁻¹)	To be determined	1.26 x 10⁴[1]	Not Reported
Correlation Coefficient (r²)	> 0.999	0.9995[1]	Not Reported
Limit of Detection (LOD) (µg/mL)	To be determined	0.088[1]	Not Reported
Limit of Quantification (LOQ) (µg/mL)	To be determined	0.27[1]	Not Reported
Precision (%RSD)	< 2%	< 4.7%[1]	Not Reported
Accuracy (% Recovery)	98.0 - 102.0%	99.0 - 101.4%[1]	Not Reported

Experimental Protocols

Proposed Spectrophotometric Method using Methylthymol Blue

1. Preparation of Reagents:

• Ciprofloxacin Stock Solution (100 µg/mL): Accurately weigh 10 mg of ciprofloxacin reference standard and dissolve in 100 mL of 0.1 M HCl.

• Methylthymol Blue Solution (0.1% w/v): Dissolve 100 mg of Methylthymol Blue in 100 mL of distilled water.

• Phosphate Buffer (pH 3.0): Prepare by mixing appropriate volumes of 0.2 M sodium dihydrogen phosphate and 0.2 M disodium hydrogen phosphate solutions and adjust the pH to 3.0.

2. Calibration Curve Construction:

• Pipette aliquots (0.2, 0.4, 0.6, 0.8, 1.0, 1.2, 1.4, 1.6, 1.8, 2.0 mL) of the ciprofloxacin stock solution into a series of 10 mL volumetric flasks.

• To each flask, add 2.0 mL of phosphate buffer (pH 3.0) and 1.0 mL of Methylthymol Blue solution.

• Dilute to the mark with distilled water and mix well.

• Measure the absorbance of each solution at the wavelength of maximum absorbance (approximately 610 nm) against a reagent blank.

• Plot a graph of absorbance versus concentration to obtain the calibration curve.

3. Analysis of Pharmaceutical Formulations:

• Weigh and powder 20 tablets of a ciprofloxacin formulation.

• Dissolve a quantity of powder equivalent to 10 mg of ciprofloxacin in 100 mL of 0.1 M HCl.

• Filter the solution and analyze an appropriate aliquot as described in the calibration curve construction.

Alternative Method 1: Ion-Pair with Bromothymol Blue[2][3]

1. Preparation of Reagents:

• Ciprofloxacin Stock Solution (100 µg/mL): As described for the proposed method.

• Bromothymol Blue Solution (0.04% w/v): Dissolve 40 mg of Bromothymol Blue in 100 mL of distilled water.[2]

• Phthalate Buffer (pH 3.0): Prepare a standard phthalate buffer solution of pH 3.0.[2][3]

2. Procedure:

• Transfer 1.0 mL of standard solutions of ciprofloxacin (in the range of 0.5 - 30 ppm) into separatory funnels.[2]

• Add 1.0 mL of 0.04% Bromothymol Blue solution and 0.5 mL of phthalate buffer (pH 3.0) to each funnel.[2]

• Extract the ion-pair complex by shaking with 5.0 mL of chloroform for 2 minutes.[2]

• Measure the absorbance of the organic layer at 421 nm against a reagent blank.[2][3]

Alternative Method 2: Redox Reaction with Ce(IV) Sulphate & Methyl Orange[5]

1. Preparation of Reagents:

• Ciprofloxacin Stock Solution (100 µg/mL): As described for the proposed method.

• Cerium (IV) Sulphate Solution (250 µg/mL): Prepare by dissolving an appropriate amount of cerium (IV) sulphate in 1 M H₂SO₄.[5]

• Methyl Orange Solution (50 µg/mL): Prepare by dissolving 59 mg of methyl orange (85% dye content) in 100 mL of distilled water.[5]

• Sulphuric Acid (5 M): Prepare by careful dilution of concentrated H₂SO₄.[5]

2. Procedure:

• To a series of 10 mL volumetric flasks, add increasing aliquots of the ciprofloxacin standard solution.

• Add 1.0 mL of 5 M H₂SO₄ and 1.0 mL of 250 µg/mL cerium (IV) sulphate solution.[5]

• Allow the reaction to proceed for a specified time.

• Add 1.0 mL of 50 µg/mL methyl orange solution and dilute to the mark with distilled water.

• Measure the absorbance at 520 nm against a reagent blank.[5]

Visualizations

Caption: Experimental workflow for the proposed spectrophotometric method.

Caption: Logical relationship of method validation parameters.

References

• 1. researchgate.net [researchgate.net]
• 2. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 3. cbej.uomustansiriyah.edu.iq [cbej.uomustansiriyah.edu.iq]
• 4. Determination of Fluoroquinolones in Pharmaceutical Formulations by Extractive Spectrophotometric Methods Using Ion-Pair Complex Formation with Bromothymol Blue - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scienceasia.org [scienceasia.org]

A Comparative Guide to Metallochromic Indicators: Unveiling the Advantages of Methylthymol Blue

For researchers, scientists, and drug development professionals engaged in the precise quantification of metal ions, the selection of an appropriate metallochromic indicator is a critical determinant of experimental success. While a variety of indicators are available for complexometric titrations, Methylthymol Blue (MTB) consistently emerges as a superior choice for a broad range of applications due to its distinct advantages in sensitivity, versatility, and endpoint sharpness.[1]

This guide provides an objective comparison of Methylthymol Blue with other commonly used metallochromic indicators, including Eriochrome Black T (EBT), Xylenol Orange, Calmagite, Hydroxy Naphthol Blue, and Patton-Reeder indicator. The comparison is supported by experimental data and detailed protocols to facilitate informed indicator selection for your analytical needs.

Performance Comparison of Metallochromic Indicators

The efficacy of a metallochromic indicator is dictated by several factors, including the stability of the metal-indicator complex, the pH of the medium, and the sharpness of the color change at the titration endpoint. Methylthymol Blue exhibits robust performance across a range of metal ions and offers good solubility in water.[1]

Quantitative Data Summary

The following tables summarize key performance indicators for Methylthymol Blue and its alternatives. It is important to note that stability constants and molar absorptivity can vary with experimental conditions such as pH, ionic strength, and solvent.

Table 1: Stability Constants (log K) of Metal-Indicator Complexes

Metal Ion	Methylthymol Blue	Eriochrome Black T	Xylenol Orange	Calmagite
Ca²⁺	3.1 (1:1), 1.9 (2:1)[2]	Weak	-	More stable than EBT[3]
Mg²⁺	3.6 (1:1), 2.7 (2:1)[2]	5.4	-	Sharper endpoint than EBT[3]
Zn²⁺	4.45 (1:1), 3.18 (2:1)[4]	12.9	10.0	-
Cu²⁺	5.64 (1:1), 3.49 (2:1)[4]	-	-	-
Fe²⁺	6.96 (1:1)[4]	-	-	-
Pb²⁺	-	-	-	-

Note: Stability constants are presented as log K. Higher values indicate a more stable complex.

Table 2: Molar Absorptivity (ε) of Metal-Indicator Complexes

Indicator	Metal Ion	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Wavelength (nm)
Methylthymol Blue	Mg²⁺ (1:1 complex)	9.5 x 10³	-
Mg²⁺ (2:1 complex)	1.8 x 10⁴	-
Ca²⁺ (1:1 complex)	7.9 x 10³	-
Ca²⁺ (2:1 complex)	2.0 x 10⁴	-
Xylenol Orange	Zn²⁺	1.1 x 10⁴	580

Key Advantages of Methylthymol Blue

Methylthymol Blue offers several distinct advantages over other metallochromic indicators:

• Versatility: MTB can be used for the determination of a wide array of metal ions, including alkaline earth metals (Ca²⁺, Mg²⁺, Sr²⁺, Ba²⁺) and other divalent and trivalent metals like Zn²⁺, Cd²⁺, Hg²⁺, and Pb²⁺.[5]

• Sharp Endpoint: In many titrations, particularly for calcium and magnesium, MTB provides a sharp and easily discernible color change from blue to a colorless or grey endpoint, which contributes to higher accuracy and reproducibility.[5]

• Good Solubility: Its good solubility in water makes it easy to prepare and use in aqueous solutions.[1]

• Broad pH Range: While it has optimal pH ranges for specific metals, it can function as an indicator across a wider pH spectrum compared to some other indicators.[6]

Comparison with Other Metallochromic Indicators

Eriochrome Black T (EBT)

EBT is widely used for the determination of water hardness (total Ca²⁺ and Mg²⁺).[7] However, its aqueous solutions are unstable, and the endpoint can sometimes be indistinct, especially in the presence of high concentrations of calcium.[3] Calmagite, a structurally similar indicator, is often preferred over EBT due to its superior stability in aqueous solutions and a much sharper, clearer endpoint.[3][8]

Xylenol Orange

Xylenol Orange is particularly useful for the titration of metal ions in acidic solutions (pH 1-6), a range where many other indicators are not effective.[9] It is a highly sensitive indicator for ions like Fe³⁺, Zn²⁺, and Al³⁺.[10] However, its performance is pH-dependent, with the free indicator exhibiting different colors at different pH values, which can affect the sharpness of the endpoint if the pH is not carefully controlled.[11]

Calmagite

As mentioned, Calmagite is a significant improvement over EBT for magnesium and total hardness titrations, offering a sharper endpoint and greater stability in solution.[3] Its properties make it a reliable choice for routine water analysis.

Hydroxy Naphthol Blue

Hydroxy Naphthol Blue is an excellent indicator for the direct titration of calcium at high pH (12-13).[12] At this pH, magnesium precipitates as magnesium hydroxide and does not interfere with the titration, allowing for the selective determination of calcium.[3]

Patton-Reeder Indicator (Calconcarboxylic Acid)

The Patton-Reeder indicator is highly specific for the determination of calcium in the presence of magnesium at a high pH (12-14).[13][14] It provides a very sharp color change from wine red to pure blue.[14] This specificity makes it invaluable in applications where the precise quantification of calcium is required without interference from magnesium.[15]

Experimental Protocols

Accurate and reproducible results are contingent on meticulous adherence to established experimental protocols. The following are detailed methodologies for key titrations using Methylthymol Blue and its alternatives.

Determination of Calcium and Magnesium with Methylthymol Blue

Principle: At a pH of 11-12, both calcium and magnesium form blue-colored complexes with Methylthymol Blue. As EDTA is added, it preferentially chelates the metal ions, leading to a color change from blue to grey or colorless at the endpoint.

Reagents:

• Standard EDTA solution (0.01 M)

• Ammonia-ammonium chloride buffer (pH 10)

• Sodium hydroxide solution (2 M)

• Methylthymol Blue indicator (ground with NaCl or as a solution)

• Sample solution containing Ca²⁺ and Mg²⁺

Procedure:

• Pipette a known volume of the sample solution into a 250 mL conical flask.

• Add 5 mL of ammonia-ammonium chloride buffer to adjust the pH to approximately 10.

• Add a small amount of Methylthymol Blue indicator until a distinct blue color is observed.

• Titrate with the standard 0.01 M EDTA solution until the color changes from blue to a clear, colorless, or grey endpoint.

• Record the volume of EDTA used. This volume corresponds to the total concentration of Ca²⁺ and Mg²⁺.

• To determine calcium separately, take another aliquot of the sample, adjust the pH to >12 with 2 M NaOH to precipitate Mg(OH)₂, and titrate with EDTA using an appropriate indicator for calcium at high pH (e.g., Hydroxy Naphthol Blue or Patton-Reeder).

• The magnesium concentration can be calculated by subtracting the calcium concentration from the total concentration of calcium and magnesium.

Determination of Total Water Hardness using Eriochrome Black T

Principle: At a pH of 10, Eriochrome Black T forms a wine-red complex with Ca²⁺ and Mg²⁺ ions. During titration with EDTA, these ions are complexed by the EDTA, and at the endpoint, the indicator is released, resulting in a color change to blue.

Reagents:

• Standard EDTA solution (0.01 M)

• Ammonia-ammonium chloride buffer (pH 10)

• Eriochrome Black T indicator solution

Procedure:

• Pipette 50.0 mL of the water sample into a 250 mL conical flask.

• Add 2 mL of the ammonia-ammonium chloride buffer solution.

• Add 2-3 drops of Eriochrome Black T indicator solution. The solution should turn a wine-red color.

• Titrate with the standard 0.01 M EDTA solution with constant swirling.

• The endpoint is reached when the color of the solution changes from wine-red to a distinct blue.

• Record the volume of EDTA used and calculate the total hardness.

Determination of Zinc with Xylenol Orange

Principle: In a slightly acidic to neutral medium (pH 5-6), zinc ions form a red-violet complex with Xylenol Orange. Titration with EDTA results in the formation of the more stable Zn-EDTA complex, and the indicator reverts to its yellow color at the endpoint.

Reagents:

• Standard EDTA solution (0.05 M)

• Hexamethylenetetramine (urotropine) buffer

• Xylenol Orange indicator mixture

Procedure:

• Pipette an aliquot of the zinc solution into a conical flask and dilute with deionized water.

• Add a sufficient amount of hexamethylenetetramine to buffer the solution to pH 5-6.

• Add a small amount of the Xylenol Orange indicator mixture to obtain a red-violet color.

• Titrate with the standard 0.05 M EDTA solution until the color changes sharply from red-violet to lemon yellow.

• Record the volume of EDTA used to calculate the zinc concentration.

Visualizing the Process

To better understand the underlying mechanisms and decision-making processes in complexometric titrations, the following diagrams are provided.

Caption: General signaling pathway of a metallochromic indicator in a complexometric titration.

Caption: Logical workflow for selecting a suitable metallochromic indicator based on pH and selectivity.

Conclusion

The selection of an appropriate metallochromic indicator is a nuanced decision that depends on the specific metal ion, the required pH of the titration, and the desired sharpness and stability of the endpoint. While indicators such as Eriochrome Black T, Xylenol Orange, Calmagite, Hydroxy Naphthol Blue, and Patton-Reeder offer advantages in specific applications, Methylthymol Blue stands out for its versatility across a wide range of metals and conditions, coupled with a reliably sharp endpoint. For laboratories conducting diverse metal ion analyses, Methylthymol Blue provides a robust and dependable solution, making it an invaluable tool for researchers, scientists, and drug development professionals.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Study of interaction of metal ions with methylthymol blue by chemometrics and quantum chemical calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methylthymol Blue Sodium Salt Supplier in Pakistan | Alkemist Chemicals | Alkemist [alkemist.org]
• 6. researchgate.net [researchgate.net]
• 7. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 8. chemimpex.com [chemimpex.com]
• 9. Xylenol Orange | C31H32N2O13S | CID 73041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Xylenol Orange Indicator 0.1% [rmreagents.com]
• 11. csun.edu [csun.edu]
• 12. Hydroxy naphthol blue disodium | TargetMol [targetmol.com]
• 13. Calconcarboxylic acid - Wikipedia [en.wikipedia.org]
• 14. Complexometric Titration Indicators [delloyd.50megs.com]
• 15. gspchem.com [gspchem.com]

A Comparative Analysis: Methylthymol Blue Assay vs. Atomic Absorption Spectroscopy for Calcium Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of calcium is critical across a multitude of applications. Two prevalent methods for this determination are the Methylthymol Blue (MTB) colorimetric assay and Atomic Absorption Spectroscopy (AAS). This guide provides a comprehensive cross-validation of these two techniques, presenting their performance, detailed experimental protocols, and a logical workflow for their comparison.

Performance Comparison

The selection of an appropriate assay depends on various factors including the required sensitivity, sample matrix, and available instrumentation. The following table summarizes the key performance metrics for the MTB assay and AAS in the context of calcium determination.

Performance Metric	Methylthymol Blue (MTB) Assay	Atomic Absorption Spectroscopy (AAS)	Source(s)
Principle	Colorimetric; Calcium forms a colored complex with MTB in an alkaline medium.	Spectroscopic; Measures the absorption of light by free calcium atoms in a flame or graphite furnace.	[1][2]
Correlation with AAS (r)	0.9678	(Reference Method)	[3]
Bias	Slight positive bias compared to AAS.[3]	Not Applicable	[3]
Precision (CV%)	1.9% - 3.4% (between-the-series)	Generally <5%	[3]
Interferences	Magnesium (can be masked with 8-hydroxyquinoline), high concentrations of phosphate.[1][4]	Chemical (e.g., phosphate, silicate) and ionization interferences (can be minimized with releasing agents like lanthanum).	[5][6]
Linearity	Up to 12.5 mg/dL (3.125 mmol/L).[4]	Typically linear over a wide range, e.g., 0-8 mg/L.[5][7]	[4][5][7]
Throughput	High; suitable for automation.[8][9]	Lower; sequential analysis of samples.
Instrumentation	Spectrophotometer or microplate reader.	Atomic Absorption Spectrophotometer.	[2][10]
Cost & Complexity	Lower cost, simpler instrumentation and procedure.[4]	Higher initial instrument cost, more complex operation.

Experimental Protocols

Detailed methodologies for both the MTB assay and AAS are provided below to facilitate replication and comparison.

Methylthymol Blue (MTB) Assay Protocol

This protocol is a generalized procedure based on common applications.

1. Reagent Preparation:

• Working Reagent: Mix equal volumes of a monoethanolamine buffer (e.g., 1.0 mol/L) and an MTB reagent containing Methylthymol blue (e.g., 92 µmol/L) and 8-hydroxyquinoline (50 mmol/L) to mask magnesium interference.[1] Prepare this solution fresh.[11]

• Calcium Standard: Use a certified calcium standard solution (e.g., 2.5 mmol/L) to prepare a series of dilutions (e.g., 0, 0.2, 0.4, 0.6, 0.8, 1.0, 1.2 mmol/L) in deionized water.[11]

2. Sample Preparation:

• Serum/Plasma: Use non-hemolyzed serum. Heparin is a suitable anticoagulant.[1] Centrifuge samples if turbid.[11]

• Urine: Collect a 24-hour urine specimen in a container with HCl to prevent calcium salt precipitation.[1]

• Tissue: Homogenize tissue in a suitable buffer and centrifuge to obtain a clear supernatant.[11]

3. Assay Procedure:

• Pipette 10 µL of each standard and sample into separate wells of a microplate or cuvettes.[11]

• Add 250 µL of the working reagent to each well.[11]

• Mix and incubate for 5 minutes at 37°C or 10 minutes at room temperature.[1]

• Read the absorbance at 610 nm using a microplate reader or spectrophotometer.[11]

4. Calculation:

• Construct a standard curve by plotting the absorbance of the standards against their known concentrations.

• Determine the calcium concentration of the samples from the standard curve.

Atomic Absorption Spectroscopy (AAS) Protocol

This protocol outlines a typical flame AAS procedure for calcium determination.

1. Reagent Preparation:

• Calcium Stock Solution: Prepare a 1 g/L calcium stock solution by dissolving a precise amount of calcium carbonate (CaCO₃) in a minimal amount of dilute hydrochloric or nitric acid and diluting to a final volume with deionized water.[7][12]

• Calibration Standards: Prepare a series of calibration standards (e.g., 0, 2, 4, 6, 8 mg/L) by diluting the stock solution.[5][7]

• Lanthanum Solution: Prepare a releasing agent solution, such as 25 g/L lanthanum chloride (LaCl₃), to overcome chemical interferences.[7]

2. Sample Preparation:

• Dilute samples with deionized water to fall within the linear range of the calibration standards.

• Add the lanthanum solution to all standards and samples to achieve a consistent final concentration (e.g., 1000-5000 mg/L La).[5][6]

3. Instrumental Parameters (Example):

• Instrument: Atomic Absorption Spectrophotometer

• Lamp: Calcium hollow-cathode lamp

• Wavelength: 422.7 nm[7]

• Slit Width: 0.2 nm[7]

• Flame: Air-acetylene, reducing (fuel-rich)[7]

4. Measurement Procedure:

• Aspirate a blank solution (deionized water with lanthanum) and zero the instrument.

• Aspirate the calibration standards in ascending order of concentration, recording the absorbance for each.

• Aspirate the prepared samples and record their absorbance.

5. Calculation:

• Generate a calibration curve by plotting the absorbance of the standards versus their concentrations.

• Calculate the calcium concentration in the samples based on the calibration curve, accounting for any dilution factors.

Cross-Validation Workflow

The logical flow for a cross-validation study comparing the MTB assay with AAS is depicted in the following diagram.

References

• 1. medichem-me.com [medichem-me.com]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. [Evaluation of the methylthymol blue and orthocresolphthalein direct methods of determination of serum calcium] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. foodchemistryjournal.com [foodchemistryjournal.com]
• 6. researchgate.net [researchgate.net]
• 7. Calcium- Determination by AAS | OIV [oiv.int]
• 8. [Colorimetric determination of calcium in serum using methylthymol blue] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scribd.com [scribd.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. web.pdx.edu [web.pdx.edu]

Interference Studies of Common Ions on the Methylthymol Blue Method for Calcium Determination: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The Methylthymol Blue (MTB) method is a widely utilized spectrophotometric technique for the determination of various metal ions, most notably calcium. Its simplicity, sensitivity, and adaptability to automated systems make it a staple in many clinical and research laboratories. However, the accuracy of the MTB method is susceptible to interference from other ions commonly present in biological and pharmaceutical samples. This guide provides a comparative overview of the interference effects of common ions on the MTB method for calcium determination, supported by available experimental data and detailed protocols for interference testing.

Principle of the Methylthymol Blue Method for Calcium Determination

The method is based on the formation of a colored complex between calcium ions and Methylthymol Blue in an alkaline medium. The intensity of the resulting blue-colored complex is measured spectrophotometrically, typically at a wavelength between 600 and 625 nm, and is directly proportional to the concentration of calcium in the sample.

Comparison of Interfering Ions

The presence of various ions in the sample matrix can lead to inaccurate calcium measurements by either forming a complex with MTB themselves, thus giving a positive interference, or by competing with calcium for the dye, leading to a negative interference. The following table summarizes the known interference effects of common ions on the Methylthymol Blue method for calcium determination.

Interfering Ion	Chemical Formula	Typical Concentration Tested	Observed Interference	Mitigation Strategies
Magnesium	Mg²⁺	Up to 100 mg/L (4 mmol/L)	Positive interference by forming a colored complex with MTB.	Addition of 8-hydroxyquinoline as a masking agent effectively prevents interference from Mg²⁺ up to 100 mg/L.[1]
Iron	Fe³⁺	Not quantitatively specified in reviewed literature.	Positive interference is expected due to the formation of a colored complex with MTB.	Use of masking agents such as triethanolamine or reduction of Fe³⁺ to Fe²⁺ with ascorbic acid followed by masking.[2]
Aluminum	Al³⁺	Not quantitatively specified in reviewed literature.	Positive interference is expected as it can form complexes with MTB.	Masking with agents like triethanolamine or acetylacetone.[2][3]
Phosphate	PO₄³⁻	Described as "sizable concentrations".	Stated to not cause significant interference in some automated methods.[4] Quantitative limits are not well-defined in the reviewed literature.	Use of a protein-precipitating agent like trichloroacetic acid may also remove some phosphate.
Sulfate	SO₄²⁻	Not quantitatively specified in reviewed literature.	No significant interference is generally reported in the context of calcium determination in biological fluids.	No specific mitigation is typically required.
Chloride	Cl⁻	Not quantitatively specified in reviewed literature.	No significant interference is reported.	No specific mitigation is typically required.
Bilirubin	-	Not quantitatively specified in reviewed literature for calcium assays.	Stated to not cause significant interference in some automated calcium methods.[4]	Use of dual-wavelength spectrophotometry can minimize interference from background absorbance.
Proteins	-	Not quantitatively specified in reviewed literature.	Can cause interference.	Dialysis or protein precipitation (e.g., with trichloroacetic acid) can be employed. Some methods are designed to be used without deproteinization.[4]

Experimental Protocols

Experimental Protocol for Interference Study

This protocol is based on the guidelines provided by the Clinical and Laboratory Standards Institute (CLSI) document EP7-A2 for interference testing in clinical chemistry.[5][6][7]

1. Objective: To determine the effect of potentially interfering substances on the accuracy of calcium measurement using the Methylthymol Blue method.

2. Materials:

• Calcium standard solution (e.g., 10 mg/dL).
• Stock solutions of interfering ions (e.g., MgCl₂, FeCl₃, AlCl₃, Na₂HPO₄, Na₂SO₄, NaCl) of known concentrations.
• Methylthymol Blue reagent.
• Alkaline buffer solution (as specified by the MTB method).
• Masking agent solution (e.g., 8-hydroxyquinoline).
• Spectrophotometer.

3. Procedure:

• Preparation of Control Sample: Prepare a solution with a known concentration of calcium (e.g., 10 mg/dL) in the appropriate buffer.
• Preparation of Test Samples: To aliquots of the control sample, add the interfering substance at various concentrations. The concentrations should cover the range expected in the actual samples.
• Measurement:
• For each control and test sample, add the Methylthymol Blue reagent.
• Allow the color to develop as per the method's instructions (e.g., incubate for 5-10 minutes at a specific temperature).[1]
• Measure the absorbance at the maximum wavelength (e.g., 612 nm).[1]
• Data Analysis:
• Calculate the apparent calcium concentration in the test samples.
• The interference (bias) is calculated as the difference between the apparent calcium concentration in the test sample and the known calcium concentration in the control sample.
• Express the interference as a percentage of the control concentration.

Protocol for Utilizing a Masking Agent (e.g., 8-Hydroxyquinoline for Mg²⁺ interference)

1. Objective: To eliminate the interference of magnesium in the determination of calcium using the Methylthymol Blue method.

2. Materials:

• Calcium and magnesium standard solutions.
• Methylthymol Blue reagent containing 8-hydroxyquinoline. A typical formulation includes Methylthymol Blue (e.g., 92 µmol/L) and 8-hydroxyquinoline (e.g., 50 mmol/L) in an alkaline buffer.[1]
• Spectrophotometer.

3. Procedure:

• Prepare samples containing both calcium and magnesium.
• Add the combined Methylthymol Blue/8-hydroxyquinoline reagent to the samples.
• Proceed with the standard procedure for color development and absorbance measurement. The 8-hydroxyquinoline will preferentially bind to the magnesium ions, preventing them from reacting with the Methylthymol Blue.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of an interference study and the signaling pathway of the Methylthymol Blue reaction.

Caption: Workflow for an interference study on the Methylthymol Blue method.

Caption: Signaling pathway of the Methylthymol Blue reaction with analyte and interferent.

Conclusion

The Methylthymol Blue method is a robust technique for calcium determination, but its accuracy can be compromised by the presence of interfering ions. Magnesium is a significant and well-documented interferent, but its effect can be effectively negated by the use of masking agents like 8-hydroxyquinoline. While other ions such as iron and aluminum are known to form complexes with MTB, quantitative data on their interference in calcium assays is not as readily available. For routine analysis, it is crucial to validate the method with the specific sample matrices encountered and to employ appropriate mitigation strategies, such as the use of masking agents or alternative analytical approaches like dual-wavelength spectrophotometry, to ensure the reliability of the results. Further systematic studies are warranted to quantify the interference effects of a broader range of ions on the MTB method for calcium determination.

References

• 1. medichem-me.com [medichem-me.com]
• 2. Masking & Demasking Reagents and Estimation of Magnesium Sulphate, and Calcium Gluconate | Pharmaguideline [pharmaguideline.com]
• 3. zenodo.org [zenodo.org]
• 4. researchgate.net [researchgate.net]
• 5. mdcpp.com [mdcpp.com]
• 6. EP07 | Interference Testing in Clinical Chemistry [clsi.org]
• 7. downloads.regulations.gov [downloads.regulations.gov]

A Comparative Guide to the Sensitivity and Detection Limits of Methylthymol Blue for Various Metal Ions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the analytical performance of Methylthymol Blue (MTB) for the detection of various metal ions. Experimental data, including sensitivity (molar absorptivity) and detection limits, are presented alongside data for alternative spectrophotometric reagents to aid in the selection of the most appropriate indicator for specific research and development needs.

Overview of Methylthymol Blue in Metal Ion Detection

Methylthymol Blue is a versatile metallochromic indicator that undergoes a distinct color change upon forming complexes with a wide range of metal ions. This property makes it a valuable tool for the quantitative determination of metals using spectrophotometry. The sensitivity and detection limit of MTB vary depending on the specific metal ion, pH, and other reaction conditions. This guide summarizes key performance indicators for MTB and compares them with other common chromogenic reagents.

Performance Data: Methylthymol Blue vs. Alternative Indicators

The following tables summarize the molar absorptivity and limit of detection for Methylthymol Blue and alternative reagents for a selection of divalent and trivalent metal ions.

Table 1: Performance Data for Methylthymol Blue with Various Metal Ions

Metal Ion	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Limit of Detection (LOD)	Wavelength (λmax) (nm)	pH
Copper (Cu²⁺)	1.89 x 10⁴[1]	Not explicitly found in searches	435[1]	5.0[1]
Magnesium (Mg²⁺)	1.8 x 10⁴ (2:1 complex)	Not explicitly found in searches	Not Specified	7.51
Calcium (Ca²⁺)	2.0 x 10⁴ (2:1 complex)	Not explicitly found in searches	Not Specified	7.27
Barium (Ba²⁺)	6.0 x 10³ (2:1 complex) at pH 9.6; 8.2 x 10³ at pH 12.2	Not explicitly found in searches	605	9.6, 12.2
Iron (Fe³⁺)	Not explicitly found in searches	0.1 µg/L	Not Specified	2.5
Cobalt (Co²⁺)	Not explicitly found in searches	Not explicitly found in searches	600 (2:1 complex)[2]	4.45[2]
Nickel (Ni²⁺)	Not explicitly found in searches	Not explicitly found in searches	600 (2:1 complex)[2]	4.45[2]
Zinc (Zn²⁺)	Not explicitly found in searches	Not explicitly found in searches	600 (2:1 complex)[2]	4.45[2]
Lead (Pb²⁺)	Not explicitly found in searches	Not explicitly found in searches	600 (2:1 complex)[2]	4.45[2]

Table 2: Performance Data for Alternative Indicators for Various Metal Ions

Metal Ion	Alternative Indicator	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Limit of Detection (LOD)	Wavelength (λmax) (nm)
Cobalt (Co²⁺)	Vanillilfluorone	1.35 x 10⁵[3]	24 ng/mL[3]	575[3]
1-phenyl-2-(thiophen-2-ylmethylene) hydrazine (PTMH)	7.1360 x 10⁴[4]	0.0133 µg/mL[4]	386[4]
Nickel (Ni²⁺)	5-(2-bromo-5-methoxybenzylidene)-thiazolidine-2,4-dione (BMBT)	1.75 x 10⁴	Not explicitly found, linear range 0.3-13 µg/mL[5]	482[5]
Dopa-semiquinone	9.3 x 10³[6]	2.88 x 10⁻⁵ mol/L[6]	590[6]
3, 5-Dimethoxy-4-hydroxy benzaldehyde isonicotinoyl hydrazone (DMHBIH)	1.82 x 10⁴[7]	Not explicitly found, linear range 0.234-2.94 µg/mL[7]	386[7]
Copper (Cu²⁺)	2,5-dimercapto-1,3,4-thiadiazole (DMTD)	5.65 x 10⁴[8]	10 ng/cm² (Sandell's sensitivity)[8]	390[8]
Alizarin Red S	Not specified	0.038 µg/cm³[9]	510[9]
4-(2′-benzothiazolylazo)-salicylic acid (BTAS)	2.35 x 10⁴[10]	7.0 ng/mL[10]	485[10]
Zinc (Zn²⁺)	7-(4-nitrophenylazo)-8-hydroxyquinoline-5-sulfonic acid (p-NIAZOXS)	3.75 x 10⁴	15 ng/mL	430/520
2-Benzoylpyridine thiosemicarbazone (BPT)	1.8 x 10⁴[11]	0.064 µg/mL[11]	430[11]
8-Hydroxyquinoline	1.578 x 10³[12]	0.381 µg/mL[12]	384[12]
Lead (Pb²⁺)	Dibromo-p-methyl-methylsulfonazo (DBM-MSA)	1.02 x 10⁵[13]	2.21 ng/mL[13]	642[13]
5-Bromo-2-hydroxy-3-methoxy benzaldehyde-p-hydroxybenzoic hydrazone	1.125 x 10⁴	0.224 µg/mL	415
o–hydroxy-thiobenzmorpholide	1.6 x 10⁴	Not explicitly found, linear range 0.20-10 ppm[14]	Not Specified[14]

Experimental Protocols

A detailed experimental protocol is crucial for obtaining reliable and reproducible results. Below is a generalized protocol for the spectrophotometric determination of a metal ion using Methylthymol Blue.

Protocol: Spectrophotometric Determination of Zinc (II) with Methylthymol Blue

This protocol is based on the general principles of spectrophotometric analysis with metallochromic indicators.[15]

1. Materials and Reagents:

• Methylthymol Blue (MTB) indicator solution (e.g., 1 mM in deionized water).

• Standard solution of Zinc (II) (e.g., 1000 ppm).

• Borax buffer solution (pH 5).[15]

• Deionized water.

• Volumetric flasks, pipettes, and cuvettes.

• UV-Vis Spectrophotometer.

2. Preparation of Standard Solutions:

• Prepare a series of standard Zinc (II) solutions of known concentrations by diluting the stock solution with deionized water. The concentration range should be selected to cover the expected concentration in the sample and to establish a linear calibration curve.

3. Experimental Procedure:

• Into a series of 5 mL volumetric flasks, add 2.5 mL of the borax buffer solution (pH 5).[15]

• To each flask, add a specific aliquot of a standard Zinc (II) solution.

• Add 100 µL of the 1 mM MTB solution to each flask.[15]

• Dilute the solutions to the 5 mL mark with deionized water and mix thoroughly.[15]

• Allow the color to develop for a specified time (e.g., 10 minutes) to ensure the complexation reaction is complete.

• Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) for the Zn-MTB complex (around 600 nm for the 2:1 complex) using the spectrophotometer.[2] Use a reagent blank (containing all components except the metal ion) to zero the instrument.

4. Data Analysis:

• Construct a calibration curve by plotting the absorbance values versus the corresponding concentrations of the Zinc (II) standard solutions.

• Determine the concentration of Zinc (II) in an unknown sample by measuring its absorbance under the same conditions and using the calibration curve.

Visualizations

Signaling Pathway of Metal Ion Detection with Methylthymol Blue

Caption: Colorimetric detection of metal ions using Methylthymol Blue.

Experimental Workflow for Spectrophotometric Metal Ion Determination

Caption: General workflow for spectrophotometric metal ion analysis.

Conclusion

Methylthymol Blue is a valuable reagent for the spectrophotometric determination of a variety of metal ions. Its performance, in terms of sensitivity and detection limit, is comparable to or, in some cases, surpassed by other commercially available indicators. The choice of indicator should be based on the specific metal ion of interest, the required sensitivity, the sample matrix, and the optimal pH for complex formation. For several metal ions, alternative reagents offer significantly higher molar absorptivity and lower detection limits, which may be advantageous for trace analysis. The detailed protocols and comparative data provided in this guide are intended to assist researchers in making an informed decision for their analytical needs.

References

• 1. Studies on methylthymol blue-I Separation and purification of methylthymol blue and semimethylthymol blue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Spectrophotometric determination of cobalt(II) and cyanocobalamin with vanillilfluorone and its applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sciencescholar.us [sciencescholar.us]
• 5. ijiset.com [ijiset.com]
• 6. scielo.br [scielo.br]
• 7. chemijournal.com [chemijournal.com]
• 8. A simple spectrophotometric method for the determination of copper in industrial, environmental, biological and soil samples using 2,5-dimercapto-1,3,4-thiadiazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Spectrophotometric determination of trace amount of copper(II) ion based on complexation with an anthraquinone derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. jocpr.com [jocpr.com]
• 12. aurorabiomed.com.cn [aurorabiomed.com.cn]
• 13. Spectrophotometric determination of lead in biological samples with dibromo-p-methyl-methylsulfonazo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Study of interaction of metal ions with methylthymol blue by chemometrics and quantum chemical calculations - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the performance of different commercial grades of Methylthymol Blue.

For researchers, scientists, and professionals in drug development, the precise quantification of metal ions is a critical aspect of analytical chemistry. Methylthymol Blue (MTB) is a widely utilized metallochromic indicator in complexometric titrations and spectrophotometric analysis.[1][2] However, the performance of MTB can vary significantly depending on its commercial grade, which is primarily determined by its purity. This guide provides an objective comparison of different commercial grades of Methylthymol Blue, supported by detailed experimental protocols to enable users to evaluate and select the appropriate grade for their specific applications.

Understanding Commercial Grades of Methylthymol Blue

Chemicals are typically supplied in various grades, which indicate their level of purity. For Methylthymol Blue, the most common grades encountered are:

• ACS Reagent Grade: This is a high-purity grade that meets or exceeds the standards set by the American Chemical Society (ACS).[3] It is intended for use in analytical procedures where high accuracy and precision are required.

• Indicator Grade: This grade is certified for use as an indicator in titrations and other analytical applications.[2] Its performance characteristics, such as color change and sharpness of the endpoint, are guaranteed to be suitable for these purposes.

• Technical Grade: This is a lower-purity grade that is suitable for general industrial or educational use where high purity is not a critical requirement. Impurities in technical grade MTB may interfere with sensitive analytical measurements.

Performance Evaluation of Methylthymol Blue Grades

The performance of different grades of Methylthymol Blue can be evaluated based on several key parameters: purity, sensitivity, and stability. The following sections provide experimental protocols for assessing these parameters.

Data Presentation: Comparison of Typical Specifications

The table below summarizes the typical specifications for a high-purity (ACS Reagent Grade) Methylthymol Blue, which can be used as a benchmark for comparison. Data for lower grades is often not as precisely specified by manufacturers.

Parameter	ACS Reagent Grade Specification	Technical Grade (Typical)
Appearance	Dark green to brownish-violet crystalline powder	May vary, potentially with clumps or a less uniform color
Solubility in Water	Soluble	Generally soluble, but may contain insoluble impurities
Clarity of Solution (0.1% in water)	Not more than a trace of turbidity or insoluble matter should remain	May exhibit noticeable turbidity or insoluble particles
Visual pH Transition Interval (pH 6.5 - 8.5)	Yellow to Blue	Color change may be less distinct or occur over a wider pH range
Suitability as a Metal Indicator	Passes test (sharp color change from blue to colorless/grey in the presence of a chelating agent)	Endpoint may be sluggish or indistinct
Purity (Dye Content)	Often specified (e.g., > 95%)	Generally lower and may not be specified

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate and compare the performance of different commercial grades of Methylthymol Blue.

Determination of Purity by Spectrophotometry

This protocol allows for the quantitative determination of the concentration of Methylthymol Blue in a sample, which is a direct measure of its purity.

Principle: The absorbance of a solution of Methylthymol Blue is measured at its maximum absorption wavelength (λmax) and compared to a standard of known concentration.

Reagents and Equipment:

• Methylthymol Blue samples (different commercial grades)

• Deionized water

• pH 7.0 buffer solution

• UV-Visible Spectrophotometer

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Preparation of Standard Solution: Accurately weigh a small amount of a high-purity Methylthymol Blue standard and dissolve it in a known volume of pH 7.0 buffer to prepare a stock solution of known concentration.

• Preparation of Sample Solutions: Prepare solutions of the different commercial grades of Methylthymol Blue in the pH 7.0 buffer at the same nominal concentration as the standard solution.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to scan a range of wavelengths (e.g., 350-700 nm) to determine the λmax of Methylthymol Blue.

  • Measure the absorbance of the standard and sample solutions at the λmax.

• Calculation of Purity:

  • The concentration of the sample solutions can be calculated using the Beer-Lambert law (A = εbc), by comparing their absorbance to that of the standard solution.

  • Purity (%) = (Calculated Concentration / Nominal Concentration) x 100

Evaluation of Performance in Complexometric Titration

This protocol assesses the suitability of different Methylthymol Blue grades as indicators in a complexometric titration with EDTA.

Principle: Methylthymol Blue forms a colored complex with metal ions. During titration with a chelating agent like EDTA, the metal ions are sequestered from the indicator, resulting in a sharp color change at the endpoint.[4]

Reagents and Equipment:

• Methylthymol Blue indicator solutions (prepared from different commercial grades)

• Standardized 0.01 M EDTA solution

• Solution containing a known concentration of a metal ion (e.g., 0.01 M Calcium Chloride)

• pH 12 buffer solution (e.g., 1M sodium hydroxide)

• Burette, pipettes, and conical flasks

Procedure:

• Pipette a known volume (e.g., 25.0 mL) of the metal ion solution into a conical flask.

• Add a sufficient volume of deionized water to bring the total volume to about 100 mL.

• Adjust the pH of the solution to 12 by adding the appropriate buffer solution.

• Add a small, consistent amount (e.g., 50 mg) of the Methylthymol Blue indicator from one of the commercial grades to be tested. The solution should turn blue.

• Titrate the solution with the standardized EDTA solution until the color changes from blue to gray.

• Record the volume of EDTA required to reach the endpoint.

• Repeat the titration with each commercial grade of Methylthymol Blue.

Evaluation Criteria:

• Sharpness of Endpoint: A high-quality indicator will produce a sharp, distinct color change at the equivalence point. Lower-grade indicators may exhibit a gradual or indistinct color change.

• Accuracy: The volume of EDTA required to reach the endpoint should be consistent with the known concentration of the metal ion solution. Inaccurate results may indicate the presence of interfering impurities in the indicator.

• Reproducibility: Titrations performed with a good quality indicator should yield highly reproducible results.

Mandatory Visualizations

Signaling Pathway of Methylthymol Blue in Complexometric Titration

Caption: Mechanism of Methylthymol Blue as a metallochromic indicator.

Experimental Workflow for Evaluating MTB Performance

Caption: Workflow for the comparative evaluation of Methylthymol Blue grades.

Conclusion

The selection of an appropriate commercial grade of Methylthymol Blue is crucial for achieving accurate and reliable results in analytical applications. While ACS Reagent Grade MTB provides the highest purity and most consistent performance, its cost may not be justified for all applications. By employing the standardized experimental protocols outlined in this guide, researchers, scientists, and drug development professionals can objectively evaluate the performance of different commercial grades of Methylthymol Blue and make an informed decision based on their specific needs for accuracy, precision, and cost-effectiveness. The provided workflows and diagrams offer a clear visual representation of the evaluation process and the underlying chemical principles.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Methylthymol Blue Sodium Salt Supplier in Pakistan | Alkemist Chemicals | Alkemist [alkemist.org]
• 3. Simultaneous spectrophotometric determination of thymol blue, semimethylthymol blue and methylthymol blue II. Monitoring of the syntheses of semimethylthymol blue and methylthymol blue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Complexometric indicator - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Methylthymol Blue: Proper Disposal Procedures

Ensuring the safe and compliant disposal of laboratory chemicals is a critical component of research and development. This guide provides detailed, step-by-step procedures for the proper disposal of methylthymol blue, designed for researchers, scientists, and drug development professionals. Adherence to these guidelines is essential for personnel safety and environmental protection.

Immediate Safety and Handling

Before handling methylthymol blue, it is crucial to be familiar with its safety profile. While not classified as hazardous under Regulation (EC) No 1272/2008, some safety data sheets indicate it may be an irritant upon contact with eyes or through inhalation and ingestion.[1][2] Therefore, appropriate personal protective equipment (PPE) should always be worn.

Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses with side-shields or goggles.[3]

• Hand Protection: Use compatible protective gloves.[1][4]

• Body Protection: A standard lab coat is recommended.[2]

• Respiratory Protection: If there is a risk of generating dust, a dust respirator should be used.[2]

In Case of a Spill:

• Avoid the formation of dust.[4][5]

• For minor spills, carefully sweep or use appropriate tools to put the solid material into a suitable container for waste disposal.[2][6]

• Clean the spill area by spreading water on the contaminated surface and dispose of the cleaning materials as hazardous waste.[2]

• Ensure the area is well-ventilated.

Logistical Disposal Plan

Disposal of methylthymol blue must be carried out in accordance with federal, state, and local regulations.[3] It is prohibited to dispose of this chemical in the regular trash or down the sewer system.[7][8]

Step 1: Waste Identification and Segregation

• Identify the waste as "Methylthymol Blue."

• Keep methylthymol blue waste separate from incompatible materials, particularly strong oxidizing agents.[5][9]

Step 2: Select and Label a Waste Container

• Choose a sturdy, leak-proof container that is chemically compatible with methylthymol blue.[7][9] The container must have a secure cap or lid.[9]

• Attach a completed "Hazardous Waste" label provided by your institution's Environmental Health and Safety (EHS) department.[7][8]

• The label must include:

  • The words "Hazardous Waste."[10]

  • The full chemical name: "Methylthymol Blue." Do not use abbreviations or formulas.[8]

  • For mixtures, list all components and their approximate percentages.[10]

  • The date waste was first added to the container.[8]

  • The location of origin (e.g., building and room number).[8]

  • The name of the Principal Investigator or responsible party.[8]

Step 3: Waste Accumulation and Storage

• Place solid waste (powder) or any solutions containing methylthymol blue into the labeled container.

• Keep the waste container securely closed at all times, except when adding waste.[7][9]

• Store the container in a designated Satellite Accumulation Area (SAA) that is under the control of the laboratory.[9]

• If the waste is in a liquid solution, secondary containment (such as a tray or bin) is required.[7]

Step 4: Arrange for Final Disposal

• Once the waste container is full, or within one year of the start date for partially filled containers, contact your institution's EHS office to request a waste pickup.[9]

• Do not store more than 10 gallons of hazardous waste in your lab at any one time.[7]

Step 5: Disposal of Empty Containers

• A container is not considered empty if it contains any residue.

• To properly dispose of an empty methylthymol blue container, triple-rinse it with a suitable solvent (such as water).

• The first rinseate must be collected and disposed of as hazardous waste.[7]

• After the container is thoroughly rinsed and air-dried, deface or remove the original label.[7]

• The clean, de-labeled container can then be disposed of as regular solid waste or recycled according to institutional policy.[7]

Data Summary

The following table summarizes key data points for methylthymol blue relevant to its handling and disposal.

Parameter	Data	Reference
Chemical Name	Methylthymol Blue, Tetrasodium Salt	[5]
CAS Number	1945-77-3	[1][4]
Physical State	Solid Powder	[5]
Appearance	Dark Green	[5][11]
Hazard Classification	Not classified as hazardous per Regulation (EC) No 1272/2008	[1]
Primary Disposal Route	Hazardous Chemical Waste Collection	[7][8]
Incompatibilities	Strong oxidizing agents	[5][11]

Disposal Workflow

The logical workflow for the proper disposal of methylthymol blue is illustrated below. This process ensures that all safety and regulatory steps are followed from waste generation to final pickup.

Caption: Workflow for the safe disposal of methylthymol blue waste and containers.

References

• 1. chemos.de [chemos.de]
• 2. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 11. assets.thermofisher.com [assets.thermofisher.com]

Personal protective equipment for handling Methylthymol blue

This guide provides immediate safety and logistical information for the proper handling and disposal of Methylthymol blue, tailored for researchers, scientists, and drug development professionals. Following these procedures is critical for ensuring laboratory safety and regulatory compliance.

Personal Protective Equipment (PPE)

When handling Methylthymol blue, especially in its solid, powdered form, adherence to the following PPE protocols is mandatory to prevent exposure.

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Tightly fitting with side-shields, conforming to EN 166 (EU) or NIOSH (US) standards.[1]
Hand Protection	Gloves	Chemical-impermeable gloves.[1]
Body Protection	Lab Coat	Standard laboratory coat.
Respiratory Protection	Particulate Respirator	A particulate filter device is necessary when dust formation is possible.

Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial to maintain the stability of Methylthymol blue and ensure a safe laboratory environment.

Handling:

• Work in a well-ventilated area to minimize inhalation of dust or aerosols.[2]

• Avoid dust formation during handling.[1][2]

• Prevent contact with skin and eyes by wearing the appropriate PPE.[1]

• Do not eat, drink, or smoke in areas where Methylthymol blue is handled.

• After handling, wash hands thoroughly.

Storage:

• Store in a dry, cool, and well-ventilated place.[1][2]

• Keep containers tightly closed to prevent contamination.[1][2]

• Store separately from incompatible materials, particularly strong oxidizing agents.[2]

Disposal Plan

The disposal of Methylthymol blue and its containers must be conducted in a manner that prevents environmental contamination and complies with all local, state, and federal regulations. Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.[3]

Solid Waste:

• Collection: Carefully sweep up solid Methylthymol blue, avoiding dust generation.[2]

• Containment: Place the collected solid waste into a suitable, clearly labeled, and sealed container for chemical waste.[2]

• Disposal: Arrange for a licensed professional waste disposal service to collect the container.[3]

Liquid Waste (Solutions):

• Small Quantities: For very dilute solutions used in small amounts (e.g., staining), some guidelines suggest that after further dilution, it may be permissible to dispose of it down the drain with a large excess of water. However, always confirm this with your local EHS department first.[3]

• Concentrated Solutions or Large Quantities: Do not discharge undiluted or large volumes of Methylthymol blue solutions into waterways, drains, or sewers.[3] These should be collected in a labeled, sealed container for chemical waste and disposed of through a licensed waste disposal service.[3]

Empty Containers:

• Rinsing: Triple-rinse empty containers with a suitable solvent. The rinsate should be collected and disposed of as chemical waste.

• Disposal: After thorough rinsing and drying, labels on the container should be defaced or removed. The container can then be disposed of as regular solid waste or recycled, depending on institutional policies.

Experimental Protocols

Spill Cleanup:

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Prevent further spread of the spill.

• Absorb: For liquid spills, use an inert absorbent material. For solid spills, carefully sweep up the material, avoiding dust formation.

• Collect: Place the absorbed or swept-up material into a sealed, labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area with soap and water.

• Report: Report the spill to your laboratory supervisor and EHS department.

Visual Workflow for Handling and Disposal

Caption: Workflow for the safe handling and disposal of Methylthymol blue.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]